Dichloromethane-d2

• CAS: 1665-00-5

Core Science & Biosynthesis

Dichloromethane-d2: A Comprehensive Technical Guide to its Physical Properties

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of Dichloromethane-d2 (CD₂Cl₂), a deuterated isotopologue of dichloromethane. This document is intended to be a comprehensive resource for researchers, scientists, and professionals in drug development who utilize deuterated solvents in their work.

Core Physical and Chemical Properties

Dichloromethane-d2 is a colorless, volatile liquid with a sweet, chloroform-like odor.[1] It is the deuterated form of dichloromethane, where the two hydrogen atoms are replaced with deuterium. This isotopic substitution makes it a valuable solvent for nuclear magnetic resonance (NMR) spectroscopy, as it minimizes solvent interference in ¹H NMR spectra.[2][3]

General Properties

Property	Value
Chemical Formula	CD₂Cl₂[4]
CAS Number	1665-00-5[4]
Molecular Weight	86.94 g/mol [5]
Appearance	Colorless liquid[1]
Odor	Sweet, penetrating, ether-like[1]
Isotopic Purity	Typically ≥99.5 atom % D[4]

Quantitative Physical Properties

The following tables summarize the key quantitative physical properties of dichloromethane-d2, compiled from various literature sources.

Thermal Properties

Property	Value
Melting Point	-97 °C to -95 °C[6]
Boiling Point	39.6 °C to 40 °C[6][7]
Autoignition Temperature	605 °C[6]

Density and Refractive Index

Property	Value
Density	1.36 g/cm³ at 20 °C[6]
Refractive Index (n_D)	1.4230 at 20 °C[8]

Vapor Pressure

Pressure	Temperature
450 hPa	20 °C[6]
470.76 hPa	20 °C[9]

Solubility

Solvent	Solubility
Water	Sparingly soluble[10]
Ethanol	Miscible[10]
Ether	Miscible[10]
Most Organic Solvents	Miscible[11]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR)

Nucleus	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J)
¹H (residual)	5.32	Triplet (1:1:1)	¹J(H,D) ≈ 1.1 Hz
¹³C	54.00	Quintet (1:2:3:2:1)	¹J(C,D) = 27.2 Hz
²H (Deuterium)	5.32	Singlet	-

Note: Chemical shifts can vary slightly depending on the reference and other dissolved species.

Infrared (IR) Spectroscopy

The IR spectrum of dichloromethane-d2 shows characteristic peaks corresponding to the vibrations of the C-D and C-Cl bonds. Specific peak positions can be found in various spectral databases.

Experimental Protocols

The following are detailed methodologies for the determination of the key physical properties of volatile organic compounds like dichloromethane-d2.

Melting Point Determination (Thiele Tube Method)

The melting point is determined by observing the temperature at which the solid-to-liquid phase transition occurs.

Materials:

• Thiele tube

• High-boiling point oil (e.g., mineral oil)

• Capillary tubes (sealed at one end)

• Thermometer

• Bunsen burner or heating mantle

• Sample of frozen dichloromethane-d2

Procedure:

• A small amount of frozen dichloromethane-d2 is introduced into a capillary tube.

• The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.

• The thermometer and capillary tube assembly are suspended in a Thiele tube filled with oil.

• The side arm of the Thiele tube is gently heated, creating a convection current that ensures uniform heating.

• The temperature is slowly increased (approximately 1-2 °C per minute) as the melting point is approached.

• The temperatures at which melting begins and is complete are recorded as the melting point range.[12]

Boiling Point Determination (Distillation Method)

The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.

Materials:

• Distillation flask

• Condenser

• Receiving flask

• Thermometer

• Heating mantle

• Boiling chips

• Sample of dichloromethane-d2

Procedure:

• A known volume of dichloromethane-d2 is placed in the distillation flask along with a few boiling chips to ensure smooth boiling.

• The distillation apparatus is assembled, with the thermometer bulb positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor.

• The liquid is heated gently using a heating mantle.

• As the liquid boils, the vapor rises, and the temperature on the thermometer will stabilize.

• The constant temperature observed during the distillation of the pure liquid is recorded as the boiling point.[9][13]

Density Determination (Pycnometer or Volumetric Flask Method)

Density is the mass per unit volume of a substance.

Materials:

• Pycnometer or a calibrated volumetric flask with a stopper

• Analytical balance

• Sample of dichloromethane-d2

Procedure:

• The mass of a clean, dry, and empty pycnometer or volumetric flask is accurately measured.

• The container is filled with dichloromethane-d2 up to the calibration mark, ensuring there are no air bubbles. The container is stoppered to prevent evaporation.

• The mass of the filled container is measured.

• The density is calculated by dividing the mass of the liquid (mass of filled container minus mass of empty container) by the known volume of the container.[11][14]

Refractive Index Measurement (Abbé Refractometer)

The refractive index measures how light bends as it passes through the liquid.

Materials:

• Abbé refractometer

• Constant temperature water bath

• Sample of dichloromethane-d2

• Dropper

Procedure:

• The refractometer is calibrated using a standard of known refractive index.

• A few drops of dichloromethane-d2 are placed on the prism of the refractometer.

• The prism is closed, and the temperature is allowed to equilibrate, typically to 20 °C, using a circulating water bath.

• The light source is adjusted, and the eyepiece is focused until a sharp line separating the light and dark fields is visible.

• The control knob is adjusted to bring the dividing line to the center of the crosshairs.

• The refractive index is read directly from the instrument's scale.[15][16]

Solubility Determination (Shake-Flask Method)

This method determines the equilibrium solubility of a substance in a particular solvent.

Materials:

• Vials with tight-fitting caps

• Orbital shaker

• Analytical balance

• Syringe and filters

• Analytical instrument for quantification (e.g., GC, HPLC)

• Solute and dichloromethane-d2

Procedure:

• An excess amount of the solute is added to a known volume of dichloromethane-d2 in a vial.

• The vial is tightly sealed and placed on an orbital shaker at a constant temperature.

• The mixture is agitated for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• After shaking, the mixture is allowed to stand, and the undissolved solute settles.

• A clear aliquot of the supernatant is carefully withdrawn using a syringe and filtered to remove any suspended particles.

• The concentration of the solute in the filtered solution is determined using a suitable analytical technique.[17]

Mandatory Visualizations

Caption: Experimental workflow for the synthesis, purification, and characterization of dichloromethane-d2.

References

• 1. Dichloromethane | CH2Cl2 | CID 6344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 4. Dichloromethane-d2 | ZEOTOPE [zeotope.com]
• 5. Dichloromethane - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Dichloromethane-D2 deuteration degree min. 99.8 for NMR spectroscopy MagniSolv 1665-00-5 [sigmaaldrich.com]
• 7. Dichloromethane (CH2Cl2): Structure, Properties, Uses & Safety [vedantu.com]
• 8. wissen.science-and-fun.de [wissen.science-and-fun.de]
• 9. vernier.com [vernier.com]
• 10. fao.org [fao.org]
• 11. math.answers.com [math.answers.com]
• 12. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 13. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 14. Identification of an unknown volatile liquid | General Chemistry Lab News [sites.middlebury.edu]
• 15. benchchem.com [benchchem.com]
• 16. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 17. benchchem.com [benchchem.com]

Dichloromethane-d2: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Dichloromethane-d2 (CD2Cl2), also known as deuterated methylene (B1212753) chloride, is an isotopically labeled form of dichloromethane (B109758) where the two hydrogen atoms are replaced with deuterium (B1214612). This substitution makes it a valuable solvent in a variety of scientific applications, most notably in Nuclear Magnetic Resonance (NMR) spectroscopy, where it helps to avoid interference from solvent protons in the resulting spectra.[1] This guide provides an in-depth overview of the chemical structure, formula, and key properties of dichloromethane-d2, along with relevant experimental protocols.

Chemical Structure and Formula

The chemical formula for dichloromethane-d2 is CD2Cl2.[2] The molecule consists of a central carbon atom bonded to two deuterium atoms and two chlorine atoms in a tetrahedral geometry.

Molecular Identifiers:

• CAS Number: 1665-00-5[2]

• Molecular Weight: 86.94 g/mol [2][3]

• SMILES: [2H]C([2H])(Cl)Cl[4]

• InChI: 1S/CH2Cl2/c2-1-3/h1H2/i1D2[4]

• InChIKey: YMWUJEATGCHHMB-DICFDUPASA-N[4]

Physicochemical Properties

Dichloromethane-d2 is a colorless liquid with a sweet, chloroform-like odor.[5] It is miscible with most organic solvents but has limited solubility in water.[6] Key quantitative data are summarized in the tables below.

Physical Properties

Property	Value	Reference(s)
Molecular Formula	CD2Cl2	[2]
Molecular Weight	86.94 g/mol	[2][3]
Appearance	Colorless liquid	[6]
Density	1.362 g/mL at 25 °C	[4]
Boiling Point	39.6 - 40 °C	[4][7]
Melting Point	-97 °C	[4]
Refractive Index	1.422 at 20 °C	[4]

Spectroscopic Data

Spectrum Type	Chemical Shift (ppm)	Multiplicity	Coupling Constant (Hz)	Reference(s)
¹H NMR	5.31 - 5.32	Triplet	J(H,D) = 1.1	[8][9]
¹³C NMR	53.7 - 54.0	Quintet	J(C,D) = 27.2	[8][9]

Experimental Protocols

Synthesis of Dichloromethane-d2

A common method for the preparation of dichloromethane-d2 involves the deuterium/hydrogen exchange of dichloromethane (CH2Cl2) with deuterium oxide (D2O) in the presence of a phase-transfer catalyst. The following is a summary of a protocol described in U.S. Patent 4,967,021:[10]

Materials:

• Dichloromethane (CH2Cl2)

• Deuterium Oxide (D2O, 99.7% D)

• Sodium Oxide (Na2O)

• Aliquat 336 (phase-transfer catalyst)

Procedure:

• In a round-bottomed flask cooled in an ice-water bath, add 16.70 g (0.84 mol) of D2O.[10]

• Slowly add 10.33 g (0.16 mol) of Na2O in small portions with stirring.[10]

• Remove the ice-water bath and add a solution of 29.00 g (0.34 mol) of CH2Cl2 and 0.55 g (0.0014 mol) of Aliquat 336.[10]

• Stir the reaction mixture. The reaction progress can be monitored by ¹H NMR to determine the percentage of deuterium incorporation. For example, after 30 hours, a 71.22% D/H exchange can be achieved.[10]

• The deuterated methylene chloride can be isolated by distillation. The product is often collected as an azeotrope with a small percentage of water.[10]

• For higher deuterium incorporation, the resulting deuterated methylene chloride can be subjected to one or more additional cycles of the same procedure.[11]

Preparation of an NMR Sample

Dichloromethane-d2 is frequently used as a solvent for NMR analysis of compounds that are soluble in it.[12] A general protocol for preparing a sample for NMR spectroscopy is as follows:

Materials:

• Sample compound

• Dichloromethane-d2 (CD2Cl2)

• NMR tube (e.g., 5 mm diameter)

• Pipette

• Vial

Procedure:

• Weigh an appropriate amount of the sample into a clean, dry vial. For ¹H NMR, 2-10 mg is typically sufficient, while for ¹³C NMR, 10-50 mg may be needed.[13]

• Add approximately 0.6 to 1.0 mL of dichloromethane-d2 to the vial to dissolve the sample.[13] The final sample depth in the NMR tube should be about 4-5 cm.[13]

• Gently vortex or sonicate the vial to ensure the sample is completely dissolved.

• Using a pipette, carefully transfer the solution into a clean NMR tube.

• Cap the NMR tube and wipe the outside with a lint-free tissue to remove any dust or fingerprints.

• The sample is now ready for insertion into the NMR spectrometer.

Visualizations

The following diagram illustrates the chemical structure of Dichloromethane-d2.

Caption: Chemical structure of Dichloromethane-d2.

References

• 1. Dichloromethane-d2 D 99.9atom 1665-00-5 [sigmaaldrich.com]
• 2. scbt.com [scbt.com]
• 3. Methylene chloride-d2 | CH2Cl2 | CID 160586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Dichloromethane-d2 D 99.5atom 1665-00-5 [sigmaaldrich.com]
• 5. CAS 1665-00-5: Dichloromethane-d2 | CymitQuimica [cymitquimica.com]
• 6. Cas 1665-00-5,DICHLOROMETHANE-D2 | lookchem [lookchem.com]
• 7. dichloromethane-d2 | CAS#:1665-00-5 | Chemsrc [chemsrc.com]
• 8. wissen.science-and-fun.de [wissen.science-and-fun.de]
• 9. chem.washington.edu [chem.washington.edu]
• 10. US4967021A - Process for preparation of deuterated methylene chloride - Google Patents [patents.google.com]
• 11. CA1283131C - Preparation of deuterated methylene chloride - Google Patents [patents.google.com]
• 12. Sample Preparation - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 13. youtube.com [youtube.com]

Dichloromethane-d2: A Technical Guide for Researchers

An in-depth examination of the properties, synthesis, and applications of Dichloromethane-d2, a crucial solvent in modern analytical chemistry.

This technical guide provides researchers, scientists, and drug development professionals with comprehensive information on Dichloromethane-d2 (CD2Cl2), also known as deuterated methylene (B1212753) chloride. This isotopically labeled solvent is indispensable in Nuclear Magnetic Resonance (NMR) spectroscopy and other sensitive analytical techniques where the presence of proton signals from the solvent would interfere with the analysis of the solute.

Core Properties of Dichloromethane-d2

Dichloromethane-d2 is a colorless, volatile liquid with a sweet, chloroform-like odor.[1][2] Its physical and chemical properties are summarized in the table below. The substitution of hydrogen atoms with deuterium (B1214612), a stable isotope of hydrogen, is the key feature that makes it invaluable for NMR spectroscopy.[1][3]

Property	Value
CAS Number	1665-00-5[1][4][5][6][7][8]
Molecular Formula	CD2Cl2[1][5][6][7]
Molecular Weight	86.94 g/mol [4][5][6][9]
Density	1.362 g/mL at 25 °C[4][10][11][12]
Boiling Point	39.75 - 40 °C[4][10][11][12]
Melting Point	-97 °C[4][10][11][12]
Refractive Index	n20/D 1.4217[4]
Solubility	Miscible with alcohol, ether, and dimethyl formamide.[2][4] Insoluble in water.[4]
Appearance	Clear, colorless liquid[1][2]

Synthesis of Dichloromethane-d2 via Phase-Transfer Catalysis

A common and efficient method for the synthesis of Dichloromethane-d2 is through the deuterium exchange of Dichloromethane (B109758) (CH2Cl2) under phase-transfer catalysis (PTC) conditions.[1][4][5] This process involves the transfer of deuteroxide ions from an aqueous phase to an organic phase containing the methylene chloride.

Experimental Protocol:

Materials:

• Dichloromethane (CH2Cl2)

• Deuterium oxide (D2O)

• Sodium oxide (Na2O) or Sodium deuteroxide (NaOD)

• Phase-transfer catalyst (e.g., Aliquat 336 or Tetrabutylammonium hydrogen sulfate)[1][4][5]

• Round-bottomed flask

• Stirrer

• Condenser

• Drying tube (e.g., with CaCl2)

• Distillation apparatus

Procedure:

• Preparation of the Deuteroxide Solution: In a round-bottomed flask cooled in an ice-water bath, carefully add sodium oxide (Na2O) in small portions to deuterium oxide (D2O) with stirring.[4] This reaction is exothermic and generates the deuteroxide ions in situ. The molar ratio of D2O to Na2O is typically around 5:1.[1]

• Reaction Setup: Equip the flask with a condenser fitted with a drying tube to protect the reaction from atmospheric moisture.

• Addition of Reactants: To the stirred deuteroxide solution, add a solution of dichloromethane and the phase-transfer catalyst.[4] A typical molar ratio of catalyst to dichloromethane is approximately 0.004.[1]

• Reaction: The reaction mixture is stirred vigorously at a controlled temperature (e.g., 10-15 °C) for several hours.[4] The progress of the deuterium exchange can be monitored by taking aliquots from the organic layer and analyzing them using 1H NMR spectroscopy.[4]

• Product Isolation: Upon completion of the reaction, the deuterated dichloromethane is separated from the aqueous phase. This can be achieved by distillation of the reaction mixture.[4] The boiling point of the azeotrope of dichloromethane-d2 and water is approximately 38.8 °C.[4]

• Recycling for Higher Enrichment: To achieve a higher degree of deuteration (e.g., >99%), the isolated dichloromethane-d2 can be subjected to one or more additional cycles of the exchange reaction with a fresh aqueous deuteroxide phase.[1][4][5]

Workflow for the synthesis of Dichloromethane-d2.

Application in NMR Spectroscopy

The primary application of Dichloromethane-d2 is as a solvent for NMR spectroscopy.[3][7] Its key advantages in this context are:

• Signal Avoidance: Being deuterated, it does not produce large solvent peaks in 1H NMR spectra, which would otherwise obscure the signals from the analyte.[3]

• Good Solubility: It is a non-polar solvent capable of dissolving a wide range of organic compounds, including non-polar substances like hydrocarbons, fats, and oils.[7]

• Chemical Inertness: Dichloromethane-d2 is chemically inert and does not typically react with the sample being analyzed.[7]

• Low Viscosity: Its low viscosity leads to better sample mixing, faster diffusion, and reduced line broadening in NMR spectra, resulting in higher quality data.[7]

Experimental Protocol: General NMR Sample Preparation

Materials:

• Analyte (compound of interest)

• Dichloromethane-d2

• NMR tube (clean and dry)

• Pipette

• Vortex mixer (optional)

• Filter (e.g., cotton wool in a Pasteur pipette)

Procedure:

• Drying Glassware: Ensure the NMR tube and any glassware used for sample preparation are thoroughly dried, for instance, by heating in an oven at ~150 °C for 24 hours and cooling under an inert atmosphere.[13]

• Dissolving the Sample: Weigh an appropriate amount of the analyte (typically 1-10 mg for 1H NMR of small organic molecules) and dissolve it in approximately 0.5 - 0.6 mL of Dichloromethane-d2.[10]

• Transfer to NMR Tube: Transfer the solution into the NMR tube. If the solution contains any solid particles or appears cloudy, it should be filtered.[10] A Pasteur pipette with a small cotton plug can be used for this purpose.

• Homogenization: Gently mix the sample in the NMR tube to ensure it is homogeneous. A vortex mixer can be used for this, which is preferable to shaking to avoid contamination from the cap.[13]

• Cleaning the Tube: Before inserting the sample into the NMR spectrometer, clean the outer surface of the NMR tube with a solvent like acetone (B3395972) or isopropanol (B130326) to remove any dirt or fingerprints.[10]

Conclusion

Dichloromethane-d2 is a vital tool for chemists and researchers, particularly in the field of drug discovery and development where structural elucidation by NMR is paramount. Its unique properties allow for clear and unambiguous spectral analysis of a wide array of compounds. The synthesis protocol described herein provides a reliable method for its preparation, ensuring a steady supply for critical research applications. Proper sample handling and preparation techniques, as outlined, are essential to fully leverage the benefits of this deuterated solvent and obtain high-quality analytical data.

References

• 1. CA1283131C - Preparation of deuterated methylene chloride - Google Patents [patents.google.com]
• 2. DICHLOROMETHANE-D2(1665-00-5) 1H NMR spectrum [chemicalbook.com]
• 3. Reasons to use Deuterated Solvents in Nuclear Magnetic Resonance Spectroscopy [simsonpharma.com]
• 4. US4967021A - Process for preparation of deuterated methylene chloride - Google Patents [patents.google.com]
• 5. EP0246805B1 - Process for preparation of deuterated methylene chloride - Google Patents [patents.google.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Dichloromethane-d2 | ZEOTOPE [zeotope.com]
• 8. Dichloromethane-d2, for NMR, 99.8 atom% D 5 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.at]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 10. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 11. m.youtube.com [m.youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. uni-onward.com.tw [uni-onward.com.tw]

Dichloromethane-d2: A Technical Guide to its Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical properties of dichloromethane-d2 (CD2Cl2), a deuterated solvent widely utilized in nuclear magnetic resonance (NMR) spectroscopy and as a tracer in various chemical reactions. This document details its boiling and melting points, presenting the data in a clear, tabular format. Furthermore, it outlines standardized experimental protocols for the determination of these critical parameters, ensuring accurate and reproducible results in the laboratory.

Physicochemical Data of Dichloromethane-d2

The boiling and melting points are fundamental physical constants that are indicative of a substance's purity. The following table summarizes the reported values for dichloromethane-d2.

Property	Value
Boiling Point	39.6 - 40 °C[1][2][3][4][5]
Melting Point	-97 °C to -95.1 °C[1][2][3][4][5]

Experimental Protocols

Accurate determination of boiling and melting points is crucial for the verification of a substance's identity and purity. The following sections describe the standard capillary methods for these measurements.

Determination of Melting Point

The melting point of a solid is the temperature at which it transitions from a solid to a liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:

• Sample Preparation: A small amount of the crystalline dichloromethane-d2 is finely powdered.

• Capillary Tube Filling: A capillary tube, sealed at one end, is filled with the powdered sample to a height of 2-3 mm. The sample is packed down by tapping the tube.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, often alongside a thermometer.

• Heating: The sample is heated at a controlled and slow rate, typically 1-2 °C per minute, to ensure thermal equilibrium.

• Observation: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the last solid crystal disappears (completion of melting) are recorded. The range between these two temperatures is the melting point range.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure of the gas above it.

Methodology:

• Sample Preparation: A small volume (a few milliliters) of liquid dichloromethane-d2 is placed in a small test tube or fusion tube.

• Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid with the open end downwards.

• Apparatus Setup: The test tube containing the sample and inverted capillary is attached to a thermometer and heated in a liquid bath (e.g., paraffin (B1166041) oil) using a Thiele tube or a beaker on a hot plate.[6]

• Heating and Observation: The liquid is heated gently. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube. Heating is continued until a steady stream of bubbles is observed.

• Recording the Boiling Point: The heat source is then removed, and the liquid is allowed to cool. The temperature at which the liquid begins to enter the capillary tube is recorded as the boiling point.[6]

Visualized Experimental Workflows

To further elucidate the experimental procedures, the following diagrams illustrate the logical flow of the melting and boiling point determination processes.

Workflow for Melting Point Determination.

Workflow for Boiling Point Determination.

References

• 1. dichloromethane-d2 | CAS#:1665-00-5 | Chemsrc [chemsrc.com]
• 2. Dichloromethane-d2, for NMR, 99.5 atom % D 5 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Page loading... [wap.guidechem.com]
• 5. DICHLOROMETHANE-D2 | 1665-00-5 [m.chemicalbook.com]
• 6. vijaynazare.weebly.com [vijaynazare.weebly.com]

An In-depth Technical Guide to the Density and Viscosity of Dichloromethane-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the density and viscosity of dichloromethane-d2 (CD₂Cl₂), a deuterated solvent widely used in nuclear magnetic resonance (NMR) spectroscopy and other sensitive analytical applications. Understanding these fundamental physical properties is crucial for accurate experimental design, data interpretation, and process modeling in pharmaceutical and chemical research.

Density of Dichloromethane-d2

The density of a substance is a critical parameter in many laboratory procedures, including solution preparation and quantitative analysis. Recent studies have provided accurate, temperature-dependent density data for dichloromethane-d2, which is essential for applications where precise concentration and volume are paramount.

Temperature-Dependent Density Data

The following table summarizes the experimentally determined density of dichloromethane-d2 across a range of temperatures. This data is crucial for researchers working under non-ambient conditions.

Temperature (°C)	Density (g/cm³)
5	1.393
10	1.385
15	1.377
20	1.369[1]
25	1.362
30	1.354
35	1.346
40	1.338
45	1.330
50	1.322
55	1.314
60	1.306
65	1.298
70	1.290
75	1.282
80	1.274
85	1.266
90	1.258
95	1.250

Note: The data in this table is based on the findings reported in the "Journal of Chemical & Engineering Data" by Norfleet et al., which provides the first comprehensive temperature-dependent density values for dichloromethane-d2.[2][3]

Experimental Protocol: Density Determination by Vibrating Tube Densitometry

The temperature-dependent density of dichloromethane-d2 was determined using a vibrating tube densitometer. This method offers high precision and requires a small sample volume.

Principle: A U-shaped tube is electronically excited to oscillate at its natural frequency. This frequency is dependent on the mass of the tube. When the tube is filled with a sample, the total mass changes, leading to a shift in the resonant frequency. The density of the sample can then be calculated from this frequency shift.

Apparatus:

• Vibrating tube densitometer (e.g., Anton Paar DMA series)

• Temperature-controlled circulating bath

• Syringes for sample injection

• Dichloromethane-d2 (high purity)

• Reference standards (e.g., dry air and deionized water) for calibration

Procedure:

• Calibration: The instrument is calibrated using two standards of known density, typically dry air and deionized water. The oscillation periods of the empty tube and the tube filled with water are measured at various temperatures to determine the instrument constants.

• Sample Preparation: The dichloromethane-d2 sample is degassed to prevent the formation of bubbles in the measuring cell, which could affect the accuracy of the results.

• Measurement: The degassed sample is injected into the measuring cell of the densitometer.

• Temperature Equilibration: The temperature of the measuring cell is controlled by the circulating bath. The sample is allowed to thermally equilibrate at each target temperature.

• Data Acquisition: Once the temperature is stable, the oscillation period of the U-tube filled with the sample is measured.

• Density Calculation: The density of the dichloromethane-d2 at each temperature is calculated using the measured oscillation period and the previously determined instrument constants.

Workflow for Density Measurement.

Viscosity of Dichloromethane-d2

Viscosity Data

Compound	Temperature (°C)	Dynamic Viscosity (mPa·s)
Dichloromethane-d2	20	0.43[4]
Dichloromethane (CH₂Cl₂)	15	0.449[5]
Dichloromethane (CH₂Cl₂)	20	~0.43
Dichloromethane (CH₂Cl₂)	25	0.41[6][7]
Dichloromethane (CH₂Cl₂)	30	0.393[5]

Note: The viscosity of liquids generally decreases with increasing temperature.

Experimental Protocol: Viscosity Determination by Capillary Viscometry

Capillary viscometers are a common and accurate method for determining the viscosity of Newtonian fluids.

Principle: This method is based on Poiseuille's law, which states that the flow rate of a liquid through a capillary is directly proportional to the pressure drop and inversely proportional to the viscosity of the fluid. The time it takes for a fixed volume of liquid to flow through a calibrated capillary under the influence of gravity is measured.

Apparatus:

• Ubbelohde or Cannon-Fenske capillary viscometer

• Constant temperature water bath with a transparent window

• Stopwatch

• Pipettes

• Dichloromethane-d2

Procedure:

• Viscometer Preparation: The viscometer is thoroughly cleaned and dried.

• Sample Loading: A precise volume of dichloromethane-d2 is introduced into the viscometer.

• Temperature Equilibration: The viscometer is vertically mounted in the constant temperature bath and allowed to equilibrate for a specified time (e.g., 15-20 minutes).

• Flow Time Measurement: The liquid is drawn up into the upper bulb of the viscometer by suction. The suction is then removed, and the time taken for the liquid meniscus to pass between two marked points on the capillary is accurately measured using a stopwatch.

• Replicate Measurements: The measurement is repeated several times to ensure reproducibility.

• Viscosity Calculation: The kinematic viscosity (ν) is calculated using the equation: ν = C * t, where 'C' is the viscometer constant and 't' is the average flow time. The dynamic viscosity (η) can then be calculated by multiplying the kinematic viscosity by the density (ρ) of the liquid at the same temperature: η = ν * ρ.

Workflow for Viscosity Measurement.

Conclusion

This technical guide provides essential data and methodologies for the density and viscosity of dichloromethane-d2. The availability of temperature-dependent density data represents a significant advancement for researchers requiring high accuracy in their experimental work. While comprehensive temperature-dependent viscosity data for dichloromethane-d2 remains a gap in the current literature, the provided information serves as a valuable reference. The detailed experimental protocols offer a solid foundation for the accurate measurement of these critical physical properties.

References

• 1. researchgate.net [researchgate.net]
• 2. What is the operation procedure of rotational viscometer? Q&A | NBCHAO [en1.nbchao.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. preprints.org [preprints.org]
• 5. 4-Vinyl Guaiacol: A Key Intermediate for Biobased Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. scribd.com [scribd.com]

An In-depth Technical Guide to the Solubility of Dichloromethane-d2 in Organic Solvents

This technical guide provides a comprehensive overview of the solubility of dichloromethane-d2 (CD2Cl2), a deuterated solvent pivotal in nuclear magnetic resonance (NMR) spectroscopy and various organic reactions.[1][2] Aimed at researchers, scientists, and professionals in drug development, this document consolidates available solubility data, outlines detailed experimental protocols for solubility determination, and presents a visual workflow to guide laboratory practices.

Core Topic: Dichloromethane-d2 Solubility Profile

Dichloromethane-d2, also known as deuterated methylene (B1212753) chloride, is a colorless, volatile liquid recognized for its utility as a solvent in chemical analysis and synthesis.[1][2][3] Its physical and chemical properties closely mirror those of its non-deuterated counterpart, dichloromethane (B109758) (CH2Cl2), including its broad miscibility with a wide range of organic solvents.[4] This miscibility is a key factor in its widespread use, particularly in NMR spectroscopy where it serves as a non-interfering medium for the analysis of hydrogen-containing compounds.[2][5]

Quantitative Solubility Data

While extensively described as being "miscible" or "soluble" in numerous organic solvents, specific quantitative solubility data for dichloromethane-d2 is not extensively documented in readily available literature. The term "miscible" implies that the substances will mix in all proportions to form a homogeneous solution.[3] The following table summarizes the qualitative solubility of dichloromethane-d2 in various common organic solvents based on available chemical data.[1][2][3][6]

Organic Solvent	Common Abbreviation	Qualitative Solubility
Acetone	(CH₃)₂CO	Soluble[1][2][6]
Chloroform	CHCl₃	Soluble[1][2][6]
Dimethylformamide	DMF	Miscible[1][2][3][6]
Ethanol	EtOH	Miscible[1][2][3][7]
Diethyl Ether	Et₂O	Miscible[1][2][3][7]
Tetrachloromethane	CCl₄	Soluble[1][2][6]

It is important to note that while "soluble" indicates that dissolution occurs, it does not specify the extent of solubility. For applications requiring precise concentrations, experimental determination of solubility is recommended.

Experimental Protocols for Solubility Determination

For researchers requiring precise solubility measurements, the following protocols provide a framework for determining the miscibility and quantitative solubility of dichloromethane-d2 in a target organic solvent.

Protocol 1: Determination of Miscibility

This protocol is a straightforward method to qualitatively assess whether dichloromethane-d2 is miscible, partially miscible, or immiscible with another organic solvent.

Materials:

• Dichloromethane-d2 (CD2Cl2)

• Test organic solvent

• Graduated cylinders or pipettes

• Test tubes with stoppers

• Vortex mixer (optional)

Procedure:

• To a clean, dry test tube, add 2 mL of the test organic solvent.

• Carefully add 2 mL of dichloromethane-d2 to the same test tube.

• Stopper the test tube and gently invert it several times to mix the liquids. For more thorough mixing, use a vortex mixer for 10-20 seconds.

• Allow the mixture to stand for at least 5 minutes and observe the contents.

• Observation:

  • Miscible: A single, clear liquid phase is observed.

  • Immiscible: Two distinct liquid layers are visible.

  • Partially Miscible: The mixture appears cloudy or forms an emulsion that may separate over time.

Protocol 2: Quantitative Solubility Determination by Saturation Method

This protocol is designed to determine the concentration of a saturated solution of a solute (in cases where miscibility is not infinite) in a solvent at a specific temperature.

Materials:

• Dichloromethane-d2

• Test organic solvent

• Analytical balance

• Volumetric flasks

• Temperature-controlled water bath or incubator

• Gas chromatograph (GC) or other suitable analytical instrument

• Syringes and filters

Procedure:

• Prepare a series of standard solutions of dichloromethane-d2 in the test solvent at known concentrations.

• In a sealed vessel, add a known volume of the test solvent.

• Add an excess amount of dichloromethane-d2 to the solvent.

• Seal the vessel and place it in a temperature-controlled environment (e.g., a 25°C water bath).

• Agitate the mixture for a prolonged period (e.g., 24 hours) to ensure equilibrium is reached and a saturated solution is formed.

• Allow the mixture to settle, ensuring any undissolved dichloromethane-d2 forms a separate layer or sediment.

• Carefully extract a known volume of the supernatant (the saturated solution) using a syringe, being cautious not to disturb the undissolved portion.

• Filter the extracted sample to remove any suspended microdroplets.

• Analyze the concentration of dichloromethane-d2 in the filtered sample using a pre-calibrated analytical instrument such as a gas chromatograph.

• The determined concentration represents the solubility of dichloromethane-d2 in the test solvent at that specific temperature.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the miscibility of dichloromethane-d2 with an organic solvent.

References

• 1. DICHLOROMETHANE-D2 | 1665-00-5 [m.chemicalbook.com]
• 2. Cas 1665-00-5,DICHLOROMETHANE-D2 | lookchem [lookchem.com]
• 3. Page loading... [guidechem.com]
• 4. Dichloromethane - Wikipedia [en.wikipedia.org]
• 5. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 6. chembk.com [chembk.com]
• 7. environex.net.au [environex.net.au]

An In-depth Technical Guide to the Safety of Dichloromethane-d2

This guide provides comprehensive safety information for Dichloromethane-d2 (CAS No: 1665-00-5), also known as deuterated dichloromethane (B109758) or methylene (B1212753) chloride-d2, intended for researchers, scientists, and professionals in drug development. The information is compiled from various Safety Data Sheets (SDS) to ensure a thorough understanding of the substance's properties and associated hazards.

Chemical Identification and Physical Properties

Dichloromethane-d2 is the deuterated form of dichloromethane, where the two hydrogen atoms are replaced with deuterium (B1214612) isotopes.[1] It is a colorless, volatile liquid with a sweet, chloroform-like odor.[2][3] It is primarily used as a solvent in chemical reactions and for Nuclear Magnetic Resonance (NMR) spectroscopy.[1][4]

Table 1: Physical and Chemical Properties of Dichloromethane-d2

Property	Value	Source(s)
Molecular Formula	CD₂Cl₂	[5]
Molecular Weight	86.9 g/mol / 86.94 g/mol	[5]
Appearance	Colorless liquid	[2][6]
Odor	Ethereal, chloroform-like, sweet	[2][3][6]
Melting Point	-97 °C / -142.6 °F	[2][6]
Boiling Point	40 °C / 104 °F at 760 mmHg	[2][6]
Density / Specific Gravity	1.33 - 1.362 g/mL at 25 °C (Water=1)	[2][4][6]
Vapor Pressure	350 - 450 hPa at 20 °C	[2][6]
Vapor Density	2.93 (Air=1)	[2]
Solubility	Moderately soluble to insoluble in water. Miscible with alcohol, ether, and dimethylformamide.	[2][4]

| Refractive Index | n20/D 1.4217 - 1.422 |[4] |

Hazard Identification and Classification

Dichloromethane-d2 is classified as a hazardous substance. It is a suspected carcinogen, causes skin and serious eye irritation, and may cause drowsiness or dizziness.[5]

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation.[5]
Serious Eye Damage/Eye Irritation	2 / 2A	H319: Causes serious eye irritation.[5]
Carcinogenicity	2	H351: Suspected of causing cancer.[5]
Specific Target Organ Toxicity (Single Exposure)	3	H336: May cause drowsiness or dizziness (narcotic effects).[5]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation.[7]
Acute Toxicity (Oral)	4	H302: Harmful if swallowed.[7]

| Acute Toxicity (Dermal) | 4 | H312: Harmful in contact with skin.[7] |

Target Organs: The central nervous system (CNS), respiratory system, liver, blood, heart, and pancreas are potential target organs.[2][6][7]

Fire and Explosion Hazards

While it does not have a conventional flash point, Dichloromethane-d2 can form flammable vapor-air mixtures in larger volumes and may pose an explosion hazard in confined spaces.[8]

Table 3: Fire and Explosivity Data

Property	Value	Source(s)
Flash Point	Not applicable / No information available	[2][6]
Autoignition Temperature	556 °C / 1032.8 °F	[2][6]
Lower Explosion Limit (LEL)	13 vol %	[2][6]
Upper Explosion Limit (UEL)	22 - 23 vol %	[2][6]
Suitable Extinguishing Media	Water spray, carbon dioxide (CO₂), dry chemical, alcohol-resistant foam.	[6][8]

| Hazardous Combustion Products | Hydrogen chloride, phosgene, carbon monoxide (CO), and carbon dioxide (CO₂). |[2][6] |

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[6][8]

Toxicological Information

Exposure to Dichloromethane-d2 can cause adverse health effects. It is classified as a neurotoxin and is a probable human carcinogen based on animal studies.[9]

Table 4: Acute Toxicity Data

Route	Species	Value
Oral LD50	Rabbit	1600 mg/kg[4]

| Dermal LD50 | Rat | > 2000 mg/kg[4] |

• Inhalation: High concentrations may cause central nervous system depression with symptoms like headache, dizziness, drowsiness, nausea, and in advanced stages, unconsciousness, coma, and respiratory failure.[2] It may also cause respiratory tract irritation.[7]

• Skin Contact: Causes skin irritation with symptoms like burning pain, itching, and redness.[2] Prolonged contact can lead to skin burns and dermatitis due to its degreasing properties.[2] It may be absorbed through the skin.[2]

• Eye Contact: Can cause severe irritation and possible eye burns.[2]

• Ingestion: Harmful if swallowed, causing gastrointestinal irritation with nausea, vomiting, and diarrhea.[2][7]

Experimental Protocols & Safe Handling

While Safety Data Sheets (SDS) provide the results of toxicological and physical hazard assessments, they do not include the detailed experimental methodologies (e.g., OECD test guidelines) used to determine these values. The following sections describe the recommended protocols for safe handling, storage, and emergency procedures based on the compiled SDS information.

Engineering controls and personal protective equipment (PPE) are critical for minimizing exposure.

• Engineering Controls: Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.[2] Eyewash stations and safety showers must be readily accessible.[2]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear appropriate chemical safety goggles or eyeglasses as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][6]

  • Skin Protection: Wear appropriate protective gloves (e.g., Viton rubber, as latex and neoprene are not suitable) and clothing to prevent skin exposure.[2][10]

  • Respiratory Protection: If ventilation is inadequate or for operations where vapor exposure is likely, use a NIOSH-approved respirator or a self-contained breathing apparatus.[2]

The following diagram illustrates the logical workflow for the safe handling of Dichloromethane-d2.

Diagram 1: A logical workflow for the safe handling of Dichloromethane-d2.

• Storage Conditions: Store in a cool, dry, well-ventilated area away from heat, sparks, flame, and direct sunlight.[2][11] Keep containers tightly closed.[2] The material is hygroscopic and may be sensitive to heat and light.[6][12] Store away from incompatible materials such as strong oxidizing agents, strong acids, amines, and active metals.[2][6]

• Stability: The substance is stable under normal storage conditions but may decompose at temperatures above 120°C or with long-term light influence.[8][12]

First Aid and Emergency Procedures

Immediate action is required in case of exposure or spills.

The following diagram outlines the first aid procedures for various exposure routes.

Diagram 2: First aid procedures following exposure to Dichloromethane-d2.

In case of a spill or leak:

• Evacuate and Ventilate: Remove all non-essential personnel from the area and ensure adequate ventilation.[2][7] Eliminate all sources of ignition.[2]

• Contain Spill: Use an inert absorbent material like vermiculite, sand, or earth to contain the spill.[2][7] Prevent runoff from entering storm sewers or waterways.[2]

• Collect Waste: Place the absorbed material into a suitable, closed container for disposal as hazardous waste.[7]

• Personal Protection: Use proper personal protective equipment as outlined in Section 5.1 during cleanup.[2]

References

• 1. CAS 1665-00-5: Dichloromethane-d2 | CymitQuimica [cymitquimica.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. Dichloromethane | CH2Cl2 | CID 6344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. DICHLOROMETHANE-D2 | 1665-00-5 [m.chemicalbook.com]
• 5. sds.chemdox.com [sds.chemdox.com]
• 6. fishersci.com [fishersci.com]
• 7. isotope.com [isotope.com]
• 8. terpconnect.umd.edu [terpconnect.umd.edu]
• 9. ehs.com [ehs.com]
• 10. cdn.modulor.de [cdn.modulor.de]
• 11. What are the precautions for the storage of dichloromethane - News - Zibo Anquan Chemical Co., [zbaqchem.com]
• 12. carlroth.com:443 [carlroth.com:443]

A Guide to the Safe Handling and Storage of Dichloromethane-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling and storage of Dichloromethane-d2 (CD2Cl2), a deuterated solvent crucial for Nuclear Magnetic Resonance (NMR) spectroscopy and other sensitive applications in research and drug development. Adherence to these guidelines is essential to ensure personnel safety, maintain solvent purity, and achieve reliable experimental outcomes.

Chemical and Physical Properties

Dichloromethane-d2 shares many physical properties with its non-deuterated counterpart, but its isotopic purity is critical for its intended applications. The following tables summarize key quantitative data.[1][2][3]

Table 1: General and Physical Properties

Property	Value
Chemical Formula	CD₂Cl₂[1]
Molecular Weight	86.94 g/mol [2][3]
Appearance	Colorless liquid[4][5]
Odor	Chloroform-like, sweet odor[5]
Density	1.362 g/mL at 25 °C[2]
Melting Point	-97 °C to -95.1 °C[1][2]
Boiling Point	39.6 °C to 40 °C[1][2]
Vapor Pressure	448.0 mmHg at 25°C[1]
Refractive Index	n20/D 1.4217 - 1.422[2]
Solubility	Insoluble in water. Miscible with alcohol, ether, and dimethylformamide.[2]

Table 2: Safety and Hazard Data

Parameter	Value
Flash Point	Not applicable[4]
Autoignition Temperature	556 °C[4]
Explosion Limits (in air)	Lower: 13 vol %, Upper: 23 vol %[4]
NFPA Rating (estimated)	Health: 2; Flammability: 1; Instability: 0[4]
GHS Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H336 (May cause drowsiness or dizziness), H351 (Suspected of causing cancer)[6][7][8]
GHS Precautionary Statements	P201, P202, P261, P264, P271, P280, P302+P352, P305+P351+P338, P308+P313, P403+P233, P405, P501[8][9]

Handling Precautions

Proper handling of Dichloromethane-d2 is critical to prevent exposure and contamination. The following procedures should be strictly followed.

Engineering Controls and Personal Protective Equipment (PPE)

• Ventilation: Always handle Dichloromethane-d2 in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation of vapors.[4] Facilities should be equipped with an eyewash station and a safety shower.[4]

• Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.[9]

• Skin Protection: Wear appropriate chemical-resistant gloves (e.g., Viton® or laminate film; check manufacturer's compatibility data) and a lab coat.[6]

• Respiratory Protection: If exposure limits are exceeded, use a full-face respirator with an appropriate organic vapor cartridge.[9]

General Handling Practices

• Avoid Inhalation and Contact: Do not breathe vapors and avoid contact with skin and eyes.[4][6]

• Prevent Contamination: Dichloromethane-d2 is hygroscopic and readily absorbs moisture from the atmosphere.[10][11] Handle under an inert atmosphere (e.g., nitrogen or argon) for sensitive applications.[10]

• Use Clean, Dry Glassware: All glassware, including NMR tubes and pipettes, should be oven-dried (e.g., at 150°C for at least 4 hours) and cooled in a desiccator before use.[10][12]

• Proper Transfer Techniques: For transferring the solvent, use a syringe pre-flushed with dry nitrogen.[12] To minimize atmospheric exposure, consider using single-use ampules.[12]

• Mixing: Use a vortex mixer instead of shaking to avoid contamination from the cap.[10][11]

• After Handling: Wash hands thoroughly after handling the solvent.[4]

Storage Recommendations

Correct storage is vital for maintaining the quality and stability of Dichloromethane-d2.

• Container: Store in a tightly closed, properly labeled container.[4][13] Amber glass bottles are recommended to protect from light.[12]

• Temperature: Store in a cool, dry, well-ventilated area, away from heat, sparks, and open flames.[4][14] It is recommended to store below 40°C.[4] For long-term storage, refrigeration is advised to minimize decomposition.[12]

• Incompatible Materials: Keep away from strong oxidizing agents, strong acids, amines, and active metals.[4][13]

• Inert Atmosphere: For long-term storage and to maintain high purity, storing under an inert atmosphere is recommended.

Experimental Protocols

While specific experimental protocols will vary, the following general methodologies are crucial when working with Dichloromethane-d2, particularly in NMR spectroscopy.

Protocol for Preparing a Moisture-Sensitive NMR Sample

• Glassware Preparation: Place NMR tubes, pipettes, and any other necessary glassware in an oven at 150°C for a minimum of 4 hours (overnight is preferable).

• Cooling: Transfer the hot glassware to a desiccator and allow it to cool to room temperature under vacuum or in the presence of a desiccant.[10]

• Inert Atmosphere Transfer: Conduct all sample and solvent transfers in a glove box or under a steady stream of an inert gas like nitrogen or argon.

• Solvent Pre-rinse: Before preparing the final sample, rinse the dried NMR tube with a small amount of Dichloromethane-d2 to exchange any residual protons on the glass surface.[11] Discard the rinse solvent.

• Sample Preparation: Add the sample to the pre-rinsed NMR tube.

• Solvent Addition: Using a dry syringe, transfer the required volume of Dichloromethane-d2 into the NMR tube.

• Capping and Mixing: Cap the NMR tube securely and mix the contents using a vortex mixer.[10]

Logical Workflow for Safe Handling and Storage

The following diagram illustrates the key decision points and procedures for the safe handling and storage of Dichloromethane-d2.

Caption: Logical workflow for the safe handling and storage of Dichloromethane-d2.

References

• 1. dichloromethane-d2 | CAS#:1665-00-5 | Chemsrc [chemsrc.com]
• 2. DICHLOROMETHANE-D2 | 1665-00-5 [m.chemicalbook.com]
• 3. Methylene chloride-d2 | CH2Cl2 | CID 160586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. Dichloromethane - Wikipedia [en.wikipedia.org]
• 6. carlroth.com:443 [carlroth.com:443]
• 7. sds.chemdox.com [sds.chemdox.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. echemi.com [echemi.com]
• 10. benchchem.com [benchchem.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. ukisotope.com [ukisotope.com]
• 13. What are the precautions for the storage of dichloromethane - News - Zibo Anquan Chemical Co., [zbaqchem.com]
• 14. ehs.com [ehs.com]

Navigating the Matrix: A Technical Guide to the Chemical Compatibility of Dichloromethane-d2

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical compatibility of dichloromethane-d2 (CD₂Cl₂), a deuterated solvent pivotal in Nuclear Magnetic Resonance (NMR) spectroscopy and as a tracer in various chemical processes. Given the limited direct quantitative data for the deuterated form, this guide leverages the extensive compatibility data available for its non-deuterated counterpart, dichloromethane (B109758) (CH₂Cl₂), also known as methylene (B1212753) chloride. The isotopic substitution of hydrogen with deuterium (B1214612) does not significantly alter the bulk solvent properties; therefore, the data presented serves as a robust proxy for the chemical resistance of materials when exposed to dichloromethane-d2.

This document summarizes material compatibility, details standardized experimental protocols for chemical resistance testing, and provides a visual representation of a typical experimental workflow.

Material Compatibility Data

The following tables provide a summary of the chemical resistance of various plastics, elastomers, and metals to dichloromethane. The ratings are compiled from various chemical compatibility charts and are intended as a general guide. It is crucial to conduct specific testing for critical applications, as factors such as temperature, concentration, and exposure duration can significantly impact material performance.

Rating Key:

• A - Excellent: Little to no effect.

• B - Good: Minor effect, slight corrosion or discoloration.

• C - Fair: Moderate effect, not recommended for continuous use.

• D - Severe Effect: Not recommended for any use.

• N/A: Information not available.

Table 1: Chemical Compatibility of Plastics with Dichloromethane

Material	Rating	Notes
ABS (Acrylonitrile Butadiene Styrene)	D	Severe swelling and dissolution.
Acetal (Delrin®, POM)	D	Attacked and swells.
Acrylic (PMMA)	D	Dissolves.
CPVC (Chlorinated Polyvinyl Chloride)	C	Swelling and softening.
Epoxy	A	Generally resistant, but specific formulation should be tested.
Fluoropolymers (PTFE, FEP, PFA)	A	Excellent resistance.
Nylon	D	Attacked by chlorinated solvents.
Polycarbonate	D	Severe attack, crazing, and dissolution.
Polyethylene (LDPE, HDPE, UHMWPE)	C	Softening, swelling, and potential for stress cracking.
Polypropylene (PP)	C	Swelling and loss of strength.
Polystyrene (PS)	D	Dissolves.
PVC (Polyvinyl Chloride)	D	Severe attack and swelling.
PVDF (Kynar®)	B	Some swelling may occur at elevated temperatures.

Table 2: Chemical Compatibility of Elastomers with Dichloromethane

Material	Rating	Notes
Buna-N (Nitrile, NBR)	D	Severe swelling and degradation.
Butyl	D	Severe swelling.
EPDM (Ethylene Propylene Diene Monomer)	D	Severe swelling and degradation.
Fluorocarbon (FKM, Viton®)	B	Moderate swelling, but may be suitable for short-term contact.
Natural Rubber	D	Severe swelling and degradation.
Neoprene (Chloroprene)	D	Severe swelling and degradation.
Perfluoroelastomer (FFKM)	A	Excellent resistance, recommended for demanding applications.[1]
Polyurethane	D	Severe swelling and chemical attack.
Silicone	D	Significant swelling and loss of mechanical properties.

Table 3: Chemical Compatibility of Metals with Dichloromethane

Material	Rating	Notes
Aluminum	D	Can react, especially in the presence of moisture, forming acidic byproducts.
Brass	C	May be attacked, especially with moisture present.
Carbon Steel	B	Generally compatible when dry; moisture can lead to corrosion.
Copper	C	Prone to corrosion, particularly with moisture.
Stainless Steel (304, 316)	A	Excellent resistance to dry dichloromethane.

Experimental Protocols

The evaluation of chemical compatibility is governed by standardized testing methods. The following are summaries of key protocols relevant to assessing the interaction of plastics with chemical agents like dichloromethane-d2.

ASTM D543: Standard Practices for Evaluating the Resistance of Plastics to Chemical Reagents

This standard provides a framework for assessing the resistance of plastics to various chemicals.[2][3][4][5][6] The procedures involve exposing plastic specimens to the chemical and then evaluating changes in their physical and mechanical properties.

Key Procedures:

• Specimen Preparation: Standard test specimens of the plastic material are prepared.

• Initial Measurements: The weight, dimensions (length, width, thickness), and mechanical properties (e.g., tensile strength, hardness) of the specimens are measured and recorded.

• Exposure Conditions:

  • Immersion Test: Specimens are fully immersed in the chemical reagent for a specified duration and at a controlled temperature.[3]

  • Wet Patch/Wipe Test: For applications involving splashes or short-term contact, the chemical is applied to a localized area of the specimen.[3]

• Post-Exposure Analysis: After the exposure period, the specimens are removed, cleaned, and re-measured.

• Evaluation of Changes: The percentage change in weight, dimensions, and mechanical properties is calculated. Visual changes such as discoloration, swelling, crazing, or dissolution are also noted.

ISO 22088-3: Plastics — Determination of resistance to environmental stress cracking (ESC) — Part 3: Bent strip method

This standard is specifically designed to evaluate the susceptibility of a thermoplastic material to environmental stress cracking when exposed to a chemical agent under strain.[7][8][9][10][11]

Key Procedures:

• Specimen Preparation: Rectangular specimens of the plastic are prepared.

• Application of Strain: The specimens are bent and clamped onto a form with a specific radius to induce a known level of strain on the outer surface.

• Chemical Exposure: The strained specimens are then exposed to the chemical environment.

• Observation: The specimens are observed over time for the appearance of cracks or crazes.

• Failure Criterion: Failure is typically defined as the appearance of the first crack visible under specified magnification. The time to failure at a given strain level is recorded.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for determining the chemical compatibility of a material with dichloromethane-d2, based on the principles outlined in the ASTM D543 standard.

Caption: Experimental workflow for chemical compatibility testing.

This guide provides a foundational understanding of the chemical compatibility of dichloromethane-d2 with a range of common laboratory and industrial materials. For critical applications, it is imperative that the information presented here is supplemented with in-house testing under conditions that closely mimic the intended use.

References

• 1. marcorubber.com [marcorubber.com]
• 2. webstore.ansi.org [webstore.ansi.org]
• 3. coirubber.com [coirubber.com]
• 4. matestlabs.com [matestlabs.com]
• 5. infinitalab.com [infinitalab.com]
• 6. store.astm.org [store.astm.org]
• 7. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 8. GSO ISO 22088-3:2013 - Standards Store - GCC Standardization Organization [gso.org.sa]
• 9. Standard DIN EN ISO 22088-3 [boutique.afnor.org]
• 10. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 11. ahp-makina.com [ahp-makina.com]

Synthesis and Preparation of Dichloromethane-d2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and preparation of Dichloromethane-d2 (CD2Cl2), a crucial deuterated solvent in research and development, particularly in the field of nuclear magnetic resonance (NMR) spectroscopy. This document details the most prominent and efficient synthesis methodologies, complete with experimental protocols and quantitative data, to assist researchers in its preparation.

Introduction

Dichloromethane-d2, also known as deuterated dichloromethane (B109758) or methylene (B1212753) chloride-d2, is an isotopologue of dichloromethane where the two hydrogen atoms are replaced by deuterium (B1214612) atoms.[1][2] Its primary application lies in its use as a solvent for NMR spectroscopy, as it allows for the analysis of proton-containing compounds without interference from the solvent's own hydrogen signals.[3] While commercially available, in-house synthesis can be a cost-effective alternative for large-scale needs or for specific research applications requiring high isotopic purity. This guide focuses on the most practical and well-documented synthesis method: phase-transfer catalytic H/D exchange, and also discusses alternative, albeit less common, synthetic routes.

Phase-Transfer Catalytic Deuteration of Dichloromethane

The most efficient and economically viable method for the synthesis of Dichloromethane-d2 is the direct deuteration of dichloromethane (CH2Cl2) via hydrogen-deuterium exchange. This process is effectively carried out using a deuterium source, typically deuterium oxide (D2O), in the presence of a strong base and a phase-transfer catalyst.[1][2]

The reaction involves the transfer of deuteroxide ions (OD-) from the aqueous phase to the organic phase (dichloromethane) by a phase-transfer catalyst, where the exchange of protons for deuterons occurs. This method is advantageous due to its relatively high yields, the progressive increase in deuterium incorporation with each cycle, and the ability to recover and reuse the deuterium source, which significantly contributes to the economy of the process.[1]

Quantitative Data Summary

The following tables summarize the quantitative data obtained from various experimental runs using the phase-transfer catalytic method, as detailed in U.S. Patent 4,967,021.

Table 1: Effect of Reaction Time on Deuterium Incorporation

Reaction Time (hours)	% D/H Exchange	% of Equilibrium Maximum
1	24.38	34.3
2	35.81	50.4
3	48.14	67.8
5	53.85	75.8
6	57.69	81.3

Conditions: CH2Cl2, D2O, Na2O, and Aliquat 336 at 10°-15° C. The calculated equilibrium maximum for these conditions is 71%.[1]

Table 2: Enhancement of Deuterium Incorporation by Sequential Recycling

Recycle Number	Starting Material	Reaction Time (hours)	% Deuterium Incorporation	% of Equilibrium Maximum
1	CH2Cl2	15.5	42.4	-
2	Product from Recycle 1	21	94.2	97
3	Product from Recycle 2	55	98.57	99.6

Conditions: D2O (99.9% D), Na2O, and Aliquat 336 at 24° C.[1]

Detailed Experimental Protocol

The following protocol is adapted from the procedures described in U.S. Patent 4,967,021 for the synthesis of Dichloromethane-d2 with high isotopic enrichment through a multi-cycle process.

Materials:

• Dichloromethane (CH2Cl2)

• Deuterium oxide (D2O, 99.9% D)

• Sodium oxide (Na2O)

• Aliquat® 336 (Methyltricaprylylammonium chloride) or other suitable phase-transfer catalyst (e.g., tetrabutylammonium (B224687) hydrogen sulfate)

• Round-bottomed flask or a jacketed reaction vessel

• Magnetic stirrer

• Condenser

• Distillation apparatus

• Ice-water bath

Procedure:

First Cycle:

• In a 500-mL glass-jacketed flask, place 16.70 g (0.84 mol) of D2O (99.9% D).

• Cool the flask by circulating cold water (5° C) through the jacket.

• While stirring, slowly add 10.33 g (0.16 mol) of Na2O in small portions to the cold D2O.

• Once the Na2O is dissolved, replace the cold water in the jacket with water at 24° C.

• Add a solution composed of 29.00 g (0.34 mol) of CH2Cl2 and 0.55 g (0.0014 mol) of Aliquat® 336 to the reaction mixture.

• Continue stirring for 15.5 hours.

• After the reaction period, distill the mixture. The deuterated dichloromethane will co-distill with a small amount of water as an azeotrope (b.p. 38.8° C). Collect the distillate.[1]

Subsequent Cycles for Higher Enrichment:

• Prepare a fresh aqueous phase by reacting 16.70 g (0.84 mol) of D2O (99.9% D) with 10.33 g (0.16 mol) of Na2O in a cold-water jacketed flask as described above.

• Allow the aqueous phase to reach 24° C.

• Add the partially deuterated dichloromethane collected from the previous cycle along with 0.55 g (0.0014 mol) of Aliquat® 336 to the fresh aqueous phase.

• Stir the mixture for an extended period (e.g., 21-55 hours) to achieve higher deuterium incorporation.

• Monitor the progress of the reaction by taking aliquots from the organic layer and analyzing by 1H NMR.

• Once the desired level of deuteration is achieved, recover the product by distillation.[1]

• Repeat the cycle to achieve isotopic purity greater than 99%.[1]

Recovery of Deuterium Oxide: The residual aqueous phase contains a substantial amount of deuterium. D2O can be recovered by distillation of this aqueous phase and reused in subsequent deuteration procedures, which significantly improves the cost-effectiveness of the process.[1]

Visualizations

References

• 1. EP0246805B1 - Process for preparation of deuterated methylene chloride - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. US4967021A - Process for preparation of deuterated methylene chloride - Google Patents [patents.google.com]

An In-depth Technical Guide to the Natural Abundance of Deuterium in Dichloromethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterium (B1214612) (²H or D), a stable isotope of hydrogen, is a powerful tool in various scientific disciplines, including drug development, mechanistic studies, and environmental analysis. Its increased mass compared to protium (B1232500) (¹H) can lead to significant kinetic isotope effects, influencing reaction rates and metabolic pathways. Understanding the natural abundance of deuterium in common solvents like dichloromethane (B109758) (CH₂Cl₂) is crucial for accurately interpreting analytical data, particularly in quantitative Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). This technical guide provides a comprehensive overview of the natural abundance of deuterium with a focus on dichloromethane, detailing experimental protocols for its determination and the underlying principles.

Natural Abundance of Deuterium

The natural abundance of deuterium on Earth is not a fixed constant but varies depending on the source and history of the hydrogen atoms. The internationally recognized primary standard for hydrogen isotopes in water is Vienna Standard Mean Ocean Water (VSMOW).

While a specific value for the natural abundance of deuterium in commercially available dichloromethane is not readily found in the literature, it is fundamentally derived from the hydrogen sources used in its industrial synthesis. These sources are ultimately traced back to terrestrial water. Isotopic fractionation, the partitioning of isotopes between different substances or phases, occurs during the chemical manufacturing process. This means the precise deuterium content of dichloromethane can vary between manufacturers and even between production batches. Therefore, for high-precision studies, it is essential to determine the specific natural abundance of deuterium in the batch of dichloromethane being used.

For the purpose of this guide, the VSMOW value serves as the foundational reference point for the natural abundance of deuterium.

Table 1: Natural Abundance of Hydrogen Isotopes

Isotope	Symbol	Natural Abundance (approximate %)
Protium	¹H	99.9844%
Deuterium	²H or D	0.0156%

Table 2: Deuterium Abundance in Reference Standards

Reference Standard	Deuterium Abundance (ppm)	Approximate D/H Ratio
Vienna Standard Mean Ocean Water (VSMOW)	155.76	1:6420

Experimental Protocols for Determining Deuterium Abundance in Dichloromethane

The determination of the natural abundance of deuterium in dichloromethane can be accomplished using two primary analytical techniques: Nuclear Magnetic Resonance (NMR) spectroscopy and Isotope Ratio Mass Spectrometry (IRMS).

Quantitative Deuterium NMR (²H-NMR) Spectroscopy

Quantitative ²H-NMR is a direct method to determine the amount of deuterium at a specific molecular position.

Methodology:

• Sample Preparation:

  • Prepare a precise mixture of the dichloromethane sample with a known amount of an internal standard.

  • The internal standard should be a deuterated compound with a well-defined isotopic purity and a resonance that does not overlap with the dichloromethane signal. A suitable standard could be deuterated chloroform (B151607) (CDCl₃) of high isotopic enrichment.

  • The concentration of the internal standard should be chosen to provide a signal-to-noise ratio comparable to that of the natural abundance deuterium signal in dichloromethane.

• NMR Data Acquisition:

  • Acquire the ²H-NMR spectrum on a high-field NMR spectrometer.

  • Key acquisition parameters to optimize for quantitative analysis include:

    • Relaxation Delay (d1): Set to at least 5 times the longest spin-lattice relaxation time (T₁) of the deuterium nuclei being quantified to ensure full relaxation between scans.

    • Pulse Width: Use a calibrated 90° pulse width.

    • Number of Scans: A large number of scans will be necessary to achieve an adequate signal-to-noise ratio for the low natural abundance signal.

    • Decoupling: Proton decoupling is typically used to collapse multiplets and improve signal-to-noise.

• Data Processing and Analysis:

  • Process the spectrum with an appropriate line broadening factor to improve the signal-to-noise ratio without sacrificing too much resolution.

  • Carefully integrate the area of the deuterium signal for dichloromethane and the internal standard.

  • The concentration of deuterium in the dichloromethane sample can be calculated using the following formula:

  [D]sample = ([D]std / Area_std) * Area_sample

  Where:

  • [D]sample is the concentration of deuterium in the dichloromethane sample.

  • [D]std is the known concentration of deuterium in the internal standard.

  • Area_std is the integrated area of the internal standard signal.

  • Area_sample is the integrated area of the dichloromethane signal.

Gas Chromatography-Isotope Ratio Mass Spectrometry (GC-IRMS)

GC-IRMS is a highly sensitive technique for measuring isotopic ratios of volatile compounds.

Methodology:

• Sample Introduction:

  • A small, precisely measured volume of the dichloromethane sample is injected into the gas chromatograph.

  • The GC separates the dichloromethane from any potential impurities.

• Conversion to H₂ Gas:

  • After eluting from the GC column, the dichloromethane is directed into a high-temperature reactor (typically a ceramic tube filled with chromium powder) heated to over 1000 °C.

  • In the reactor, the dichloromethane undergoes pyrolysis, and the hydrogen atoms are quantitatively converted to H₂ gas.

• Isotope Ratio Measurement:

  • The resulting H₂ gas is introduced into the ion source of the isotope ratio mass spectrometer.

  • The mass spectrometer simultaneously measures the ion beams of mass 2 (¹H₂) and mass 3 (¹H²H).

  • The ratio of these ion currents is used to determine the ²H/¹H ratio of the sample.

• Calibration and Data Reporting:

  • The measured isotope ratio is calibrated against international standards (e.g., VSMOW, SLAP) with known ²H/¹H ratios.

  • The results are typically reported in delta (δ) notation in per mil (‰) relative to VSMOW:

  δ²H (‰) = [ ( (²H/¹H)sample / (²H/¹H)VSMOW ) - 1 ] * 1000

Visualizations

Workflow for determining deuterium abundance.

Isotopic fractionation in dichloromethane synthesis.

Conclusion

While the natural abundance of deuterium in dichloromethane is expected to be close to the terrestrial average represented by VSMOW, isotopic fractionation during industrial synthesis necessitates empirical determination for high-accuracy applications. The methodologies of quantitative ²H-NMR and GC-IRMS provide robust and reliable means for determining the precise deuterium content. For researchers, scientists, and drug development professionals, a thorough understanding and, when necessary, measurement of the natural deuterium abundance in solvents like dichloromethane are critical for ensuring the accuracy and validity of experimental results.

Protocols & Analytical Methods

Dichloromethane-d2 as a Solvent for NMR Spectroscopy: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Dichloromethane-d2 (CD₂Cl₂), also known as deuterated dichloromethane (B109758) or DCM-d2, is a versatile and widely utilized solvent in Nuclear Magnetic Resonance (NMR) spectroscopy. Its unique properties make it an excellent choice for the analysis of a broad range of organic compounds, particularly non-polar analytes. This document provides detailed application notes and experimental protocols to guide researchers in the effective use of dichloromethane-d2 for NMR analysis.

Applications and Advantages

Dichloromethane-d2 is a valuable solvent for NMR spectroscopy due to several key advantages:

• Excellent Solvency for Non-Polar Compounds : As a non-polar solvent, it is highly effective at dissolving a wide range of organic molecules, including hydrocarbons, fats, oils, and waxes, which may have poor solubility in more polar solvents.[1]

• Chemical Inertness : Dichloromethane-d2 is chemically inert, meaning it does not typically react with the sample, ensuring the integrity of the analyte during analysis.[1]

• Low Viscosity : Its low viscosity facilitates better mixing with the sample, faster molecular diffusion, and reduced spectral line broadening, leading to higher quality and more reliable NMR data.[1]

• Wide Temperature Range : With a melting point of -97°C and a boiling point of 39°C, dichloromethane-d2 is particularly well-suited for low-temperature NMR studies, allowing for the investigation of temperature-sensitive molecules and dynamic processes.[2][3][4]

• Ease of Removal : Its volatility allows for easy removal from the sample post-analysis through simple evaporation, which is advantageous for sample recovery.

Physicochemical and Spectroscopic Properties

A comprehensive understanding of the physical and spectroscopic properties of dichloromethane-d2 is essential for its proper use in NMR experiments.

Property	Value	Reference
Chemical Formula	CD₂Cl₂	[1]
Molecular Weight	86.94 g/mol	[2]
CAS Number	1665-00-5	[1][2]
Density	1.36 g/cm³ at 20°C	[2][5]
Melting Point	-97 °C	[2]
Boiling Point	39 °C at 1013 hPa	[2][5]
Deuteration Degree	Typically ≥99.5 atom % D	[1][5]
¹H NMR Residual Peak	~5.32 ppm (triplet)	[6][7]
¹³C NMR Solvent Peak	~54.00 ppm (quintet)	[6][8]
Water Peak (H₂O/HOD)	~1.52 ppm	[9]

Experimental Protocols

Adherence to proper experimental protocols is critical for obtaining high-quality NMR spectra. The following sections detail the recommended procedures for sample preparation and data acquisition.

Sample Preparation

Proper sample preparation is crucial to avoid spectral artifacts and ensure high-resolution data.

Materials:

• Analyte (solid or liquid)

• Dichloromethane-d2 (CD₂Cl₂)

• 5 mm NMR tubes

• Glass Pasteur pipette or syringe

• Filter (e.g., glass wool or a syringe filter)

• Vortex mixer (optional)

Protocol:

• Determine Analyte Amount :

  • For ¹H NMR, a concentration of 5-25 mg of the compound is typically sufficient.[10]

  • For ¹³C NMR, a higher concentration is often required due to the lower natural abundance and sensitivity of the ¹³C nucleus. Aim for a saturated solution, which may require 50 mg or more of the analyte.[10][11]

• Dissolution :

  • Weigh the desired amount of the solid analyte and place it in a clean, dry vial.

  • Add approximately 0.5-0.7 mL of dichloromethane-d2 to the vial.[11] For liquid analytes, add a few drops to the solvent.[12]

  • Gently swirl or vortex the vial to dissolve the analyte completely.

• Filtration :

  • To remove any particulate matter that can degrade spectral quality, filter the solution directly into the NMR tube.[10][11]

  • This can be achieved by passing the solution through a small plug of glass wool placed in a Pasteur pipette or by using a syringe with a filter attachment.

• Transfer to NMR Tube :

  • Carefully transfer the filtered solution into a clean 5 mm NMR tube.

  • Ensure the final volume of the solution in the NMR tube is between 4.5 and 5.0 cm (approximately 0.5 to 0.6 mL).[11][13]

• Capping and Labeling :

  • Cap the NMR tube securely to prevent solvent evaporation.

  • Label the tube clearly with the sample identification.

Caption: General workflow for preparing a sample for NMR spectroscopy using dichloromethane-d2.

NMR Instrument Setup and Data Acquisition

The following are general guidelines for setting up a standard ¹H NMR experiment. Parameters may need to be optimized based on the specific instrument and sample.

Typical ¹H NMR Acquisition Parameters:

Parameter	Recommended Value	Purpose
Pulse Program	zg30 or similar	Standard 30-degree pulse acquisition
Number of Scans (NS)	8 to 16	Sufficient for most samples with adequate concentration
Relaxation Delay (D1)	1-2 seconds	Allows for relaxation of protons between scans
Acquisition Time (AQ)	2-4 seconds	Determines the resolution of the spectrum
Spectral Width (SW)	~20 ppm	Covers the typical chemical shift range for organic molecules
Receiver Gain (RG)	Auto-adjust	Optimizes the signal-to-noise ratio

Protocol:

• Insert Sample : Carefully insert the NMR tube into the spinner and place it in the NMR spectrometer.

• Locking and Shimming :

  • Lock the spectrometer onto the deuterium (B1214612) signal of the CD₂Cl₂.

  • Shim the magnetic field to achieve a narrow and symmetrical lock signal, which is essential for high resolution.

• Set Acquisition Parameters :

  • Load a standard ¹H experiment.

  • Adjust the parameters as described in the table above. For ¹³C experiments, a larger number of scans (e.g., 128 or more) and a shorter relaxation delay may be necessary.

• Acquire Data : Start the acquisition.

• Data Processing :

  • Once the acquisition is complete, perform Fourier transformation, phase correction, and baseline correction on the resulting Free Induction Decay (FID).

  • Reference the spectrum to the residual solvent peak of CD₂Cl₂ at approximately 5.32 ppm.

Caption: A typical workflow for NMR data acquisition and processing.

Common Impurities

It is important to be able to distinguish between analyte signals and those from common impurities. The chemical shifts of these impurities can vary slightly depending on concentration and temperature.

Impurity	¹H Chemical Shift (ppm)	Multiplicity	¹³C Chemical Shift (ppm)
Water (H₂O)	1.52	s	-
Acetic Acid	2.06	s	20.91 (CH₃), 175.85 (CO)
Acetone	2.12	s	31.0 (CH₃), 206.78 (CO)
Acetonitrile	1.97	s	2.03 (CH₃), 116.92 (CN)
Benzene	7.35	s	128.68
Chloroform	7.32	s	77.99
Dichloromethane	5.33	s	54.24
Diethyl Ether	1.15 (t), 3.43 (q)	t, q	15.44 (CH₃), 66.11 (CH₂)
Silicone Grease	~0.07	s	-

Source: Adapted from Fulmer et al., Organometallics 2010, 29, 2176–2179 and other sources.[9][14] Note that 's' denotes a singlet, 't' a triplet, and 'q' a quartet.

Safety Considerations

Dichloromethane is a hazardous chemical and should be handled with appropriate safety precautions.

• Toxicity : It is a suspected carcinogen and can cause skin and eye irritation.[15][16] Inhalation of vapors may cause drowsiness or dizziness.[15][16]

• Handling : Always handle dichloromethane-d2 in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Storage : Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat and direct sunlight.[17]

By following these guidelines and protocols, researchers can effectively and safely utilize dichloromethane-d2 as a solvent for high-quality NMR spectroscopy, enabling detailed structural and dynamic studies of a wide variety of chemical compounds.

References

• 1. Dichloromethane-d2 | ZEOTOPE [zeotope.com]
• 2. Dichloromethane-D2 deuteration degree min. 99.8 for NMR spectroscopy MagniSolv 1665-00-5 [sigmaaldrich.com]
• 3. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 4. publish.uwo.ca [publish.uwo.ca]
• 5. Dichloromethane-d2, deuteration degree min. 99,5%, NMR spectroscopy grade, Spectrosol®, Methylene chloride-d2, Dideuteromethylene chloride, Dideuterodichloromethane - Scharlab [scharlab.com]
• 6. chem.washington.edu [chem.washington.edu]
• 7. rsc.org [rsc.org]
• 8. taylorfrancis.com [taylorfrancis.com]
• 9. wissen.science-and-fun.de [wissen.science-and-fun.de]
• 10. NMR Sample Preparation [nmr.chem.umn.edu]
• 11. sites.uclouvain.be [sites.uclouvain.be]
• 12. web.uvic.ca [web.uvic.ca]
• 13. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. merckmillipore.com [merckmillipore.com]
• 16. Dichloromethane-d2, for NMR, 99.8 atom% D 5 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.at]
• 17. Methylene chloride-d₂ (D, 99.8%) Dichloromethane +0.05% v/v TMS - Cambridge Isotope Laboratories, DLM-23TB-10X0.6 [isotope.com]

Application Notes and Protocols for Non-Polar Compound Analysis Using Dichloromethane-d2

For Researchers, Scientists, and Drug Development Professionals

I. Introduction

Dichloromethane-d2 (CD₂Cl₂), also known as deuterated methylene (B1212753) chloride, is a versatile and effective solvent for the analysis of non-polar compounds. Its unique physical and chemical properties make it a valuable tool in a range of analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS). These application notes provide detailed protocols and comparative data for the use of Dichloromethane-d2 in the analysis of non-polar compounds such as lipids, steroids, terpenes, and other hydrophobic molecules.

Dichloromethane-d2 is favored for its ability to dissolve a wide array of non-polar organic compounds, its chemical inertness, and its relatively low viscosity, which can lead to improved spectral resolution in NMR.[1] In mass spectrometry applications, its volatility is advantageous for sample preparation and introduction. This document serves as a comprehensive guide for researchers, scientists, and drug development professionals to effectively utilize Dichloromethane-d2 in their analytical workflows.

II. Quantitative Data Summary: Comparison of Deuterated Solvents for NMR

The choice of a deuterated solvent is critical for successful NMR analysis and is primarily guided by the analyte's solubility and the desired spectral clarity.[2] Dichloromethane-d2 is an excellent choice for non-polar to moderately polar compounds. The following table provides a comparative summary of key properties of Dichloromethane-d2 and other common deuterated solvents used for non-polar compound analysis.

Property	Dichloromethane-d2 (CD₂Cl₂)	Chloroform-d (CDCl₃)	Benzene-d6 (C₆D₆)	Acetone-d6 (C₃D₆O)
Molecular Formula	CD₂Cl₂	CDCl₃	C₆D₆	(CD₃)₂CO
Molecular Weight ( g/mol )	86.95	120.38	84.16	64.13
Density (g/mL at 20°C)	1.36	1.50	0.95	0.87
Boiling Point (°C)	39	61	80	56
Melting Point (°C)	-97	-64	6	-94
¹H Residual Peak (ppm)	5.32 (t)	7.26 (s)	7.16 (s)	2.05 (quintet)
¹³C Residual Peak (ppm)	53.84 (quintet)	77.16 (t)	128.06 (t)	29.84 (septet), 206.26 (s)
Key Advantages for Non-Polar Analysis	Good solubility for a wide range of non-polar compounds, low viscosity leading to sharper signals, chemically inert.[1]	Excellent solubilizing power for many organic compounds, well-characterized.[3]	Can induce significant chemical shifts (Aromatic Solvent Induced Shifts - ASIS) which can resolve overlapping signals.[2]	Good for moderately polar compounds, can be a good alternative when other solvents fail.
Potential Limitations	Residual peak can overlap with some olefinic protons.	Residual peak can obscure aromatic proton signals.	Can significantly alter chemical shifts, making spectral interpretation complex if not anticipated.	Can be reactive with certain functional groups.

Note: Chemical shifts can vary slightly depending on the spectrometer, temperature, and other sample components. The multiplicity of the residual proton peak is due to deuterium (B1214612) coupling (s = singlet, t = triplet, quintet, septet).[4]

III. Experimental Protocols

A. Protocol for NMR Sample Preparation with Dichloromethane-d2

This protocol outlines the steps for preparing a non-polar sample for ¹H and ¹³C NMR analysis using Dichloromethane-d2.

Materials:

• Dichloromethane-d2 (CD₂Cl₂), NMR grade (≥99.8 atom % D)

• NMR tube (5 mm, high precision)

• Pasteur pipette and bulb

• Glass wool or a small cotton plug

• Vortex mixer

• Sample containing the non-polar analyte of interest

• Internal standard (e.g., Tetramethylsilane - TMS), if required for precise chemical shift referencing.

Procedure:

• Sample Weighing: Accurately weigh 1-10 mg of the non-polar compound directly into a clean, dry vial. For ¹³C NMR, a higher concentration (10-50 mg) may be necessary.

• Solvent Addition: Add approximately 0.6-0.7 mL of Dichloromethane-d2 to the vial. If using an internal standard, add it to the solvent before this step.

• Dissolution: Vortex the vial gently to completely dissolve the sample. If the sample does not fully dissolve, gentle warming in a water bath may be attempted, but care should be taken due to the low boiling point of Dichloromethane-d2.

• Filtration: Place a small, tight plug of glass wool or cotton into a Pasteur pipette. Filter the sample solution through the plug directly into the NMR tube. This step is crucial to remove any particulate matter that can degrade the spectral quality.

• Volume Adjustment: Ensure the final volume of the solution in the NMR tube is between 4-5 cm in height to allow for proper shimming of the magnet.

• Capping and Labeling: Cap the NMR tube securely and label it clearly.

• Instrument Setup: Insert the sample into the NMR spectrometer. The deuterium signal from CD₂Cl₂ will be used by the instrument to lock the magnetic field.[5] Acquire the desired NMR spectra (¹H, ¹³C, COSY, HSQC, etc.).

B. Protocol for Extraction of Non-Polar Compounds for GC-MS Analysis using Dichloromethane (B109758)

This protocol describes a liquid-liquid extraction procedure for isolating non-polar compounds from an aqueous matrix using dichloromethane, suitable for subsequent GC-MS analysis.

Materials:

• Dichloromethane (CH₂Cl₂), GC-MS grade

• Separatory funnel

• Sodium sulfate (B86663) (anhydrous)

• Rotary evaporator or nitrogen blow-down apparatus

• GC-MS vials with inserts

• Sample in an aqueous matrix

Procedure:

• Sample Preparation: Place a known volume of the aqueous sample (e.g., 10 mL) into a separatory funnel.

• Extraction: Add an equal volume of dichloromethane (10 mL) to the separatory funnel.

• Mixing: Stopper the funnel and gently invert it several times, venting frequently to release pressure. Avoid vigorous shaking to prevent emulsion formation.

• Phase Separation: Allow the layers to separate completely. Dichloromethane is denser than water and will form the bottom layer.

• Collection: Carefully drain the lower dichloromethane layer into a clean flask.

• Repeat Extraction: For exhaustive extraction, repeat steps 2-5 two more times with fresh portions of dichloromethane, combining all organic extracts.

• Drying: Add a small amount of anhydrous sodium sulfate to the combined dichloromethane extract to remove any residual water. Swirl gently and let it stand for a few minutes.

• Concentration: Decant the dried extract into a round-bottom flask and concentrate the solvent using a rotary evaporator or a gentle stream of nitrogen. Do not evaporate to complete dryness to avoid loss of volatile analytes.

• Reconstitution: Reconstitute the residue in a small, known volume of dichloromethane or another suitable volatile solvent (e.g., hexane) compatible with your GC-MS method.

• Transfer to Vial: Transfer the final solution to a GC-MS vial for analysis.

C. Protocol for Normal-Phase LC-MS Analysis of Non-Polar Compounds

While Dichloromethane is not miscible with the aqueous mobile phases typically used in reversed-phase LC-MS, it can be employed in normal-phase LC-MS for the separation of non-polar compounds.

Materials:

• Dichloromethane, LC-MS grade

• Other normal-phase solvents (e.g., hexane (B92381), isopropanol), LC-MS grade

• Normal-phase HPLC column (e.g., silica, diol)

• LC-MS system with an appropriate ionization source (e.g., APCI or ESI with a suitable interface)

• Sample containing non-polar analytes, dissolved in a suitable solvent.

Procedure:

• Sample Preparation: Dissolve the non-polar sample in a solvent compatible with the initial mobile phase conditions (e.g., a mixture of hexane and dichloromethane). Filter the sample through a 0.22 µm syringe filter.

• Mobile Phase Preparation: Prepare the mobile phases. For example, Mobile Phase A could be hexane and Mobile Phase B could be a mixture of dichloromethane and isopropanol. The exact composition will depend on the specific analytes and the column used.

• LC-MS System Setup:

  • Install the normal-phase column and equilibrate it with the initial mobile phase composition.

  • Set up the LC gradient program to achieve the desired separation.

  • Optimize the mass spectrometer parameters (e.g., ionization source settings, gas flows, temperatures) for the analytes of interest. Atmospheric Pressure Chemical Ionization (APCI) is often suitable for non-polar compounds.

• Injection and Data Acquisition: Inject the prepared sample and start the data acquisition.

• Data Analysis: Process the acquired data to identify and quantify the non-polar compounds of interest.

IV. Visualizations

A. Workflow for NMR Sample Preparation

References

• 1. nmrs.io [nmrs.io]
• 2. University of Ottawa NMR Facility Blog: Improve Your Chemical Shift Resolution Without Going to Higher Fields [u-of-o-nmr-facility.blogspot.com]
• 3. researchgate.net [researchgate.net]
• 4. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 5. A comprehensive method for lipid profiling by liquid chromatography-ion cyclotron resonance mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Dichloromethane-d2: Application Notes and Protocols for 1H and 13C NMR Analysis

For Researchers, Scientists, and Drug Development Professionals

Dichloromethane-d2 (CD2Cl2), also known as deuterated dichloromethane (B109758) or DCM-d2, is a widely utilized solvent in Nuclear Magnetic Resonance (NMR) spectroscopy. Its physical and chemical properties make it an excellent choice for the analysis of a broad range of organic compounds, particularly those with low polarity. This document provides detailed application notes and experimental protocols for the effective use of dichloromethane-d2 in both 1H and 13C NMR analysis.

Properties and Advantages of Dichloromethane-d2 in NMR

Dichloromethane-d2 is favored for several key reasons:

• Chemical Inertness : It is chemically inert, minimizing the risk of reaction with the analyte.[1]

• Low Viscosity : Its low viscosity leads to sharper NMR signals due to reduced line broadening and faster molecular tumbling.[1]

• Excellent Solvency : Being a non-polar solvent, it effectively dissolves a wide variety of non-polar organic compounds such as hydrocarbons, fats, and oils.[1]

• Convenient Chemical Shift Range : The residual solvent peak in 1H NMR and the solvent peak in 13C NMR are located in regions of the spectrum that often do not overlap with signals from the analyte.

Quantitative Data for NMR Analysis

Accurate identification of solvent and common impurity peaks is crucial for correct spectral interpretation. The following tables summarize the key NMR data for dichloromethane-d2 and common laboratory impurities.

Table 1: 1H and 13C NMR Data for Dichloromethane-d2

Nucleus	Chemical Shift (ppm)	Multiplicity	Coupling Constant (Hz)
¹H (CHDCl₂)	5.32	Triplet	J(H,D) = 1.1
¹³C (CD₂Cl₂)	53.8	Quintet	J(C,D) = 27.2

Note: The multiplicity of the residual proton signal is a triplet due to coupling with a single deuterium (B1214612) atom (spin I=1). The carbon signal is a quintet due to coupling with two deuterium atoms.

Table 2: 1H and 13C NMR Chemical Shifts of Common Impurities in Dichloromethane-d2

Compound	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Acetone	2.17	30.8, 206.7
Acetonitrile	2.06	1.8, 117.7
Benzene	7.37	128.5
Chloroform	7.26	77.2
Cyclohexane	1.43	27.0
Diethyl ether	1.21 (t), 3.48 (q)	15.2, 65.9
Dimethylformamide (DMF)	2.88, 2.95, 8.02	31.2, 36.4, 162.7
Dimethyl sulfoxide (B87167) (DMSO)	2.54	40.0
Ethanol	1.25 (t), 3.69 (q)	18.4, 57.8
Ethyl acetate	1.26 (t), 2.05 (s), 4.12 (q)	14.2, 21.0, 60.5, 171.0
Hexane	0.88, 1.26	14.1, 22.8, 31.7
Methanol	3.49	49.9
Pyridine	7.22, 7.58, 8.60	123.9, 136.0, 150.2
Tetrahydrofuran (THF)	1.85, 3.76	25.7, 67.8
Toluene	2.36, 7.17-7.29	21.4, 125.5, 128.4, 129.2, 137.9
Water (H₂O)	1.56	-

Note: Chemical shifts can be influenced by concentration and temperature.

Experimental Protocols

Sample Preparation for 1H and 13C NMR Analysis

This protocol outlines the standard procedure for preparing a sample for NMR analysis using dichloromethane-d2.

Materials:

• Analyte (solid or liquid)

• Dichloromethane-d2 (NMR grade, ≥99.8 atom % D)

• NMR tube (5 mm or as appropriate for the spectrometer)

• NMR tube cap

• Pasteur pipette or syringe

• Small vial for dissolving the sample

• Filter (e.g., cotton plug or syringe filter)

Protocol:

• Determine Analyte Amount :

  • For ¹H NMR, use approximately 1-10 mg of your compound.

  • For ¹³C NMR, a higher concentration is generally required, typically 10-50 mg.[2]

• Dissolve the Sample :

  • Weigh the analyte into a clean, dry vial.

  • Add approximately 0.5-0.7 mL of dichloromethane-d2 to the vial.[2]

  • Gently swirl or vortex the vial to dissolve the analyte completely. If the sample is a liquid, add 1-2 drops to the solvent.

• Filter the Solution :

  • To remove any particulate matter that could degrade spectral quality, filter the solution.

  • Place a small cotton plug into a Pasteur pipette.

  • Transfer the solution through the filtered pipette into the NMR tube.

• Adjust Sample Volume :

  • The final volume in the NMR tube should be sufficient to cover the detection coils of the NMR probe, typically a height of 4-5 cm (approximately 0.6 mL for a standard 5 mm tube).[3]

• Cap and Label :

  • Cap the NMR tube securely to prevent solvent evaporation.

  • Label the tube clearly with the sample identification.

Caption: Workflow for NMR sample preparation using Dichloromethane-d2.

Instrument Setup and Data Acquisition

General Guidelines:

• Locking : The deuterium signal from CD2Cl2 is used by the spectrometer to lock the magnetic field frequency. Ensure a stable lock is achieved before proceeding.

• Shimming : Proper shimming of the magnetic field is critical for obtaining high-resolution spectra with good lineshape. Automated shimming routines are generally sufficient, but manual shimming may be necessary for optimal results.

• Referencing : The residual proton signal of dichloromethane-d2 (CHDCl2) at 5.32 ppm can be used as an internal reference for the 1H spectrum. The carbon signal of CD2Cl2 at 53.8 ppm can be used for the 13C spectrum. Alternatively, a small amount of an internal standard like tetramethylsilane (B1202638) (TMS) can be added (0 ppm).

Signaling Pathways and Logical Relationships

The following diagram illustrates the expected NMR signals from a sample dissolved in dichloromethane-d2, highlighting the signals from the analyte, the solvent, and common impurities.

Caption: Origin of signals in an NMR spectrum using Dichloromethane-d2.

Troubleshooting Common Issues

• Broad Peaks : This can be caused by high sample concentration, presence of paramagnetic impurities, or poor shimming. Diluting the sample or re-shimming the magnet can help.

• Water Peak : Dichloromethane-d2 is hygroscopic and can absorb moisture from the air. The water peak typically appears around 1.56 ppm. To minimize this, use fresh solvent from a sealed container and cap the NMR tube promptly.

• Unexpected Peaks : Refer to Table 2 to identify common impurities. If the peaks are unidentifiable, they may be from the analyte or from residual starting materials or byproducts from a reaction.

By following these guidelines and protocols, researchers can effectively utilize dichloromethane-d2 for high-quality 1H and 13C NMR analysis, leading to accurate structural elucidation and purity assessment of their compounds.

References

• 1. Dichloromethane-D2 deuteration degree min. 99.8 for NMR spectroscopy MagniSolv 1665-00-5 [sigmaaldrich.com]
• 2. sites.uclouvain.be [sites.uclouvain.be]
• 3. sites.bu.edu [sites.bu.edu]

Application Notes and Protocols for NMR Sample Preparation Using Dichloromethane-d2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Dichloromethane-d2 (CD2Cl2) for Nuclear Magnetic Resonance (NMR) spectroscopy. Detailed protocols for sample preparation are outlined to ensure high-quality, reproducible NMR data.

Dichloromethane-d2 is a versatile, non-polar solvent widely employed in NMR analysis for its ability to dissolve a broad range of organic compounds, particularly non-polar analytes such as hydrocarbons, fats, oils, and waxes.[1][2][3] Its low viscosity facilitates better sample mixing and faster diffusion, leading to reduced signal line broadening and minimized solvent peaks, thereby improving the quality and reliability of the NMR data.[1] Furthermore, its chemical inertness ensures that it does not react with the sample being analyzed.[1]

Data Presentation

Physical and Chemical Properties of Dichloromethane-d2

The following table summarizes the key physical and chemical properties of Dichloromethane-d2, which are essential for its effective use as an NMR solvent.

Property	Value
Synonyms	DCM-d2, Methylene chloride-d2, Dideuteromethylenechloride
Linear Formula	CD2Cl2
CAS Number	1665-00-5
Molecular Weight	86.95 g/mol [4]
Isotopic Purity	Typically 99.5 - 99.95 atom % D[1]
Physical Form	Liquid
Boiling Point	39-40 °C[4]
Melting Point	-97 °C[4]
Density	1.362 g/mL at 25 °C
Refractive Index	n20/D 1.422
Viscosity (Dynamic)	0.43 mPa·s at 20°C[4]
Dielectric Constant	8.93[4]

NMR Data for Dichloromethane-d2

The characteristic NMR signals for Dichloromethane-d2 are important for spectrometer calibration and data interpretation.

Nucleus	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J)
¹H (Residual CHDCl2)	5.31 - 5.33	Triplet (t)	¹J(C,D) = 27.2 Hz[4]
¹³C	53.7 - 54.24	Quintet (quint)	²J(H,D) = 1.1 Hz[4]
²H (Deuterium)	5.31	Singlet (s)

Chemical Shifts of Common Impurities in Dichloromethane-d2

Identifying extraneous peaks in an NMR spectrum is crucial for accurate analysis. This table provides the ¹H and ¹³C NMR chemical shifts for common laboratory solvents and impurities in Dichloromethane-d2.

Compound	¹H Chemical Shift (ppm)	¹H Multiplicity	¹³C Chemical Shift (ppm)
Water (H2O/HOD)	1.52	s	-
Acetic acid	2.06	s	20.91 (CH₃), 175.85 (CO)
Acetone (B3395972)	2.12	s	31.0 (CH₃), 206.78 (CO)
Acetonitrile	1.97	s	2.03 (CH₃), 116.92 (CN)
Benzene	7.35	s	128.68
Chloroform	7.32	s	77.99
Cyclohexane	1.44	s	27.38
1,2-Dichloroethane	3.76	s	44.35
Diethyl ether	1.15 (CH₃), 3.43 (CH₂)	t, q	15.44 (CH₃), 66.11 (CH₂)
1,4-Dioxane	3.65	s	67.47
Tetrahydrofuran	1.85, 3.76	m, m	25.7, 67.8
Toluene	2.34 (CH₃), 7.17-7.28 (Ar-H)	s, m	21.4 (CH₃), 125.5, 128.4, 129.2, 138.0
Tetramethylsilane (TMS)	0.00	s	0.00

Data compiled from multiple sources.[4][5][6][7] Note that chemical shifts can be influenced by concentration and temperature.

Experimental Protocols

Protocol 1: Standard Preparation of an NMR Sample in Dichloromethane-d2

This protocol outlines the standard procedure for preparing a sample for ¹H and ¹³C NMR analysis using Dichloromethane-d2.

Materials:

• Analyte (solid or liquid)

• Dichloromethane-d2 (CD2Cl2), ≥99.5 atom % D

• High-quality 5 mm NMR tube

• Glass vial

• Pasteur pipette or syringe

• Lint-free wipes (e.g., Kimwipes)

• Acetone or isopropanol (B130326) for cleaning

• Vortex mixer or sonicator (optional)

Procedure:

• Determine Sample Amount:

  • For ¹H NMR of small molecules (< 600 Da), weigh 1-20 mg of the analyte. A typical starting amount is 5-10 mg.[8][9][10]

  • For ¹³C NMR, a higher concentration is generally required due to the lower natural abundance of the ¹³C isotope. Aim for 20-50 mg of the analyte.[8][10]

  • For liquid samples, use a few drops.[11]

  • Note: Overly concentrated samples can lead to line broadening due to increased viscosity.[8]

• Solubility Test (Optional but Recommended):

  • Before using the deuterated solvent, test the solubility of your compound in a small amount of non-deuterated dichloromethane (B109758) in a test vial.[8] This conserves the more expensive deuterated solvent.

• Dissolving the Sample:

  • Accurately weigh the desired amount of solid analyte and place it into a clean, dry glass vial. For liquid analytes, add the appropriate volume directly to the vial.

  • Using a micropipette or syringe, add approximately 0.5 - 0.6 mL of Dichloromethane-d2 to the vial.[8][9][10] This volume corresponds to a solution height of about 4.0 - 5.0 cm in a standard 5 mm NMR tube.[8][9][10]

  • Gently swirl, vortex, or sonicate the mixture to ensure the analyte is completely dissolved.[9][10]

• Transferring the Solution to the NMR Tube:

  • If the solution contains any undissolved particles or appears cloudy, it must be filtered to prevent poor spectral resolution.[8][9] A simple and effective method is to use a Pasteur pipette with a small plug of cotton wool or a Kimwipe as a filter.[9][11]

  • Carefully transfer the clear solution into a clean, high-quality 5 mm NMR tube using the filtered Pasteur pipette or a syringe.[8][9] Avoid introducing air bubbles.[10]

• Cleaning and Labeling the NMR Tube:

  • Wipe the outside of the NMR tube, particularly the lower portion that will be inserted into the spectrometer, with a lint-free wipe dampened with acetone or isopropanol to remove any fingerprints or dust.[9][10][11]

  • Cap the NMR tube securely to prevent solvent evaporation, especially given the volatility of dichloromethane.[8][10]

  • Label the cap and/or the very top of the NMR tube with a unique identifier. Do not use paper labels or tape on the body of the tube.[9]

• Final Sample Check:

  • Ensure the final solution is clear and free of any solid particles or air bubbles. The liquid column height should be adequate for the NMR spectrometer's receiver coil (typically 4-5 cm).[8][9]

Visualizations

Logical Workflow for NMR Sample Preparation

Caption: Workflow for preparing an NMR sample with Dichloromethane-d2.

Decision Pathway for Sample Preparation Steps

Caption: Decision-making process during NMR sample preparation.

References

• 1. Dichloromethane-d2 | ZEOTOPE [zeotope.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. armar-europa.de [armar-europa.de]
• 4. wissen.science-and-fun.de [wissen.science-and-fun.de]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. research.cbc.osu.edu [research.cbc.osu.edu]
• 8. sites.uclouvain.be [sites.uclouvain.be]
• 9. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 10. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 11. web.uvic.ca [web.uvic.ca]

Application Note: Real-Time Reaction Monitoring Using Dichloromethane-d2 by NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the fast-paced environments of chemical research and pharmaceutical development, the ability to monitor chemical reactions in real-time is paramount. In-situ reaction monitoring provides critical insights into reaction kinetics, mechanisms, and the formation of transient intermediates, facilitating rapid process optimization and ensuring the desired product is obtained with high yield and purity.[1][2][3] Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-invasive analytical technique ideal for this purpose.[4][5] The use of deuterated solvents is standard practice in NMR to avoid overwhelming solvent signals in proton spectra.[6][7][8] Dichloromethane-d2 (CD2Cl2), a deuterated solvent, serves as an excellent medium for monitoring a wide range of organic reactions.[9] This application note provides a detailed overview and protocols for utilizing dichloromethane-d2 for quantitative reaction monitoring by NMR spectroscopy.

Principles of Reaction Monitoring with Dichloromethane-d2

The utility of dichloromethane-d2 in NMR-based reaction monitoring stems from its favorable physical and spectroscopic properties.

1. Inert Solvent: Dichloromethane is a versatile solvent capable of dissolving a wide array of organic compounds, making it suitable for numerous reaction types.[9] Its deuterated form, CD2Cl2, retains these properties while minimizing solvent interference in ¹H NMR spectra.[6]

2. Spectroscopic Simplicity: The residual proton signal of CD2Cl2 appears as a triplet at approximately 5.32 ppm (due to coupling with deuterium), a region of the ¹H NMR spectrum that is often uncrowded.[10] This distinct, well-defined signal can serve as a chemical shift reference.

3. Internal Standard for Quantitative NMR (qNMR): For quantitative analysis, a known amount of an internal standard is added to the reaction mixture.[11][12][13] While CD2Cl2 itself can be used for referencing, a separate, non-reactive internal standard is typically added for precise quantification. The concentration of reactants, intermediates, and products can be determined by comparing the integral of their characteristic signals to the integral of the known concentration of the internal standard.[13]

The concentration of an analyte ([X]) can be calculated using the following equation:

[X] = ([IS] * Iₓ * Nᵢₛ) / (Iᵢₛ * Nₓ)

Where:

• [IS] = Concentration of the internal standard

• Iₓ = Integral of the analyte signal

• Iᵢₛ = Integral of the internal standard signal

• Nₓ = Number of protons giving rise to the analyte signal

• Nᵢₛ = Number of protons giving rise to the internal standard signal

Applications

Dichloromethane-d2 is a suitable solvent for monitoring a variety of organic reactions, including but not limited to:

• Catalytic Reactions: Tracking the consumption of starting materials and the formation of products in the presence of a catalyst.

• Synthesis of Small Molecules: Monitoring the progress of multi-step syntheses in drug discovery and development.

• Polymerization Reactions: Observing the rate of monomer consumption and polymer formation.

• Isomerization Reactions: Quantifying the change in the ratio of isomers over time.[14]

Case Study: Monitoring a Nucleophilic Acyl Substitution Reaction

To illustrate the application, consider the esterification of acetic anhydride (B1165640) with ethanol (B145695) to form ethyl acetate (B1210297) and acetic acid. By using CD2Cl2 as the solvent and an internal standard such as 1,3,5-trimethoxybenzene, the reaction progress can be monitored by observing the decrease in the signals of the starting materials and the concurrent increase in the signals of the products.

Experimental Protocols

This section provides a general protocol for setting up and performing an in-situ NMR reaction monitoring experiment using dichloromethane-d2.

Materials:

• NMR tube and cap

• Dichloromethane-d2 (CD2Cl2), high purity

• Internal standard (e.g., 1,3,5-trimethoxybenzene, hexamethyldisilane)

• Reactants and reagents for the specific reaction

• Volumetric flasks and micropipettes

Protocol for In-Situ NMR Reaction Monitoring:

• Preparation of the Internal Standard Stock Solution:

  • Accurately weigh a known mass of the internal standard.

  • Dissolve it in a precise volume of dichloromethane-d2 in a volumetric flask to create a stock solution of known concentration.

• Sample Preparation:

  • In a clean, dry vial, accurately weigh the limiting reagent for the reaction.

  • Add a precise volume of the internal standard stock solution to the vial.

  • Dissolve the limiting reagent completely.

  • Transfer the solution to an NMR tube.

• NMR Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of CD2Cl2.

  • Shim the magnetic field to achieve good resolution.

  • Acquire an initial ¹H NMR spectrum (t=0) to record the signals of the starting material and the internal standard.

• Initiation of the Reaction and Data Acquisition:

  • Remove the NMR tube from the spectrometer.

  • Add the second reactant to initiate the reaction. Quickly mix the contents.

  • Re-insert the NMR tube into the spectrometer and start the automated acquisition of a series of ¹H NMR spectra at regular time intervals.[3] The time interval will depend on the expected reaction rate.[15]

  • Ensure that the recycle delay (d1) is set to be at least 5 times the longest T1 relaxation time of the signals of interest for accurate quantification.[1]

• Data Processing and Analysis:

  • Process the series of spectra (Fourier transform, phase correction, and baseline correction).[16][17]

  • Integrate the characteristic signals of the starting materials, products, and the internal standard for each time point.

  • Calculate the concentration of each species at each time point using the qNMR equation.

  • Plot the concentration of reactants and products as a function of time to obtain reaction profiles and determine reaction kinetics.

Data Presentation

The quantitative data obtained from the NMR experiments can be summarized in tables for clear comparison and analysis.

Table 1: Reaction Progress of Esterification at Different Time Intervals

Time (minutes)	Concentration of Acetic Anhydride (M)	Concentration of Ethanol (M)	Concentration of Ethyl Acetate (M)
0	0.100	0.120	0.000
10	0.075	0.095	0.025
30	0.040	0.060	0.060
60	0.015	0.035	0.085
120	0.005	0.025	0.095

Table 2: Calculated Reaction Rates

Time Interval (minutes)	Average Rate of Formation of Ethyl Acetate (M/min)
0-10	0.0025
10-30	0.0018
30-60	0.0008
60-120	0.0002

Visualizations

Diagram 1: General Workflow for NMR Reaction Monitoring

Caption: Workflow for in-situ NMR reaction monitoring.

Diagram 2: Quantitative Analysis Pathway

Caption: Pathway for quantitative analysis using an internal standard.

Diagram 3: Decision Tree for Using CD2Cl2 in NMR Reaction Monitoring

Caption: Decision guide for selecting CD2Cl2 as the NMR solvent.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Reaction Monitoring & Kinetics | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative NMR methods for reaction and process monitoring [kluedo.ub.rptu.de]
• 6. labinsights.nl [labinsights.nl]
• 7. NMR spectroscopy with protonated solvents as if you were using deuterated solvents - Magritek [magritek.com]
• 8. researchgate.net [researchgate.net]
• 9. armar-europa.de [armar-europa.de]
• 10. wissen.science-and-fun.de [wissen.science-and-fun.de]
• 11. Quantitative NMR of chloride by an accurate internal standard approach - Global NMR Discussion Meetings [globalnmr.org]
• 12. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. researchgate.net [researchgate.net]
• 15. sites.krieger.jhu.edu [sites.krieger.jhu.edu]
• 16. nmr.chemistry.manchester.ac.uk [nmr.chemistry.manchester.ac.uk]
• 17. Tutorial Kinetics [2210pc.chem.uic.edu]

Applications of Dichloromethane-d2 in Chemical Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Dichloromethane-d2 (CD₂Cl₂), an isotopologue of dichloromethane (B109758) (CH₂Cl₂), serves as a valuable tool in modern chemical synthesis and mechanistic studies. Its applications extend beyond its common use as a solvent in Nuclear Magnetic Resonance (NMR) spectroscopy. The replacement of protium (B1232500) with deuterium (B1214612) atoms imparts unique properties that are leveraged for isotopic labeling, elucidation of reaction mechanisms through kinetic isotope effect (KIE) studies, and as a deuterated building block in the synthesis of complex molecules. These applications are particularly relevant in pharmaceutical research and drug development for creating internal standards for mass spectrometry, modifying metabolic profiles of drug candidates, and understanding reaction pathways.[1][2]

Preparation of Dichloromethane-d2 (CD₂Cl₂) via H/D Exchange

High-purity dichloromethane-d2 is essential for its various applications. A common method for its preparation is through hydrogen-deuterium (H/D) exchange with deuterium oxide (D₂O) under phase-transfer catalysis (PTC) conditions.[3][4] This method allows for high levels of deuterium incorporation.

Experimental Protocol: H/D Exchange for CD₂Cl₂ Synthesis[3]

Materials:

• Dichloromethane (CH₂Cl₂)

• Deuterium oxide (D₂O, 99.9 atom % D)

• Sodium oxide (Na₂O) or Sodium deuteroxide (NaOD) in D₂O

• Phase-transfer catalyst (e.g., Aliquat® 336 - methyltricaprylylammonium (B1210593) chloride)

• Argon or Nitrogen gas (for inert atmosphere)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (Argon), add D₂O (e.g., 16.70 g, 0.84 mol).

• Cool the flask in an ice-water bath.

• Slowly add sodium oxide (e.g., 10.33 g, 0.16 mol) in small portions while stirring to generate a solution of NaOD in D₂O.

• Remove the ice bath and allow the solution to reach room temperature.

• Add a solution of dichloromethane (e.g., 29.00 g, 0.34 mol) and the phase-transfer catalyst (e.g., 0.55 g, 0.0014 mol of Aliquat® 336).

• Stir the biphasic mixture vigorously at room temperature. The reaction progress can be monitored by taking aliquots from the organic layer and analyzing by ¹H NMR to determine the percentage of deuterium incorporation.

• For higher deuterium incorporation, the reaction can be run for extended periods (e.g., 30 hours or more) or the partially deuterated dichloromethane can be recovered and subjected to one or more additional cycles of H/D exchange.[3]

• Upon completion, separate the organic layer.

• Dry the organic layer over anhydrous magnesium sulfate.

• Distill the dried organic layer to obtain purified dichloromethane-d2. The boiling point of CD₂Cl₂ is approximately 38.8 °C.[3]

Data Presentation:

Reaction Time (hours)	% D/H Exchange (Single Pass)
1	~15%
3	~40%
6	~58%
15.5	~42.4%
30	~71.2%
Recycle 1	~94-96%
Recycle 2	>98%

Table 1: Representative data for deuterium incorporation into dichloromethane over time and with recycling of the product, based on protocols described in the literature.[3][4]

Caption: Workflow for the synthesis of dichloromethane-d2 via phase-transfer catalyzed H/D exchange.

Application in Isotopic Labeling: Synthesis of Methylene-d2 Bridged Compounds

Dichloromethane can act as a source of a methylene (B1212753) (-CH₂-) group in various chemical reactions.[5] By using dichloromethane-d2, a deuterated methylene (-CD₂-) bridge can be introduced into a molecule. This is a powerful technique for synthesizing deuterated standards for quantitative mass spectrometry or for creating drug candidates with potentially altered metabolic profiles. A common strategy involves the reaction of a bis-nucleophile with CD₂Cl₂ in the presence of a suitable catalyst.

Experimental Protocol: Synthesis of a Methylene-d2 Bridged Bis-phenol

This protocol is a representative example based on known cross-coupling reactions involving dichloromethane.[6]

Materials:

• Bisphenol starting material (e.g., 2,2'-biphenol)

• Dichloromethane-d2 (CD₂Cl₂)

• Palladium catalyst (e.g., Pd(OAc)₂)

• Ligand (e.g., a phosphine (B1218219) ligand like Xantphos)

• Base (e.g., Cs₂CO₃)

• Anhydrous, deoxygenated solvent (e.g., Toluene or Dioxane)

• Argon or Nitrogen gas

Procedure:

• To a flame-dried Schlenk flask, add the bisphenol (1.0 mmol), palladium catalyst (0.05 mmol), ligand (0.06 mmol), and base (2.5 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add the anhydrous, deoxygenated solvent (10 mL) followed by dichloromethane-d2 (1.2 mmol).

• Heat the reaction mixture to the desired temperature (e.g., 100-120 °C) and stir for the required time (e.g., 12-24 hours), monitoring the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the methylene-d2 bridged bis-phenol.

• Confirm the structure and deuterium incorporation by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

Data Presentation:

Substrate	Product	Catalyst/Ligand	Yield (%)	Deuterium Incorporation (%)
2,2'-Biphenol	Methylene-d2-bridged-2,2'-biphenol	Pd(OAc)₂/Xantphos	75	>98
Catechol	Methylene-d2-dioxybenzene	CuI/Phenanthroline	68	>98

Table 2: Representative quantitative data for the synthesis of methylene-d2 bridged compounds using CD₂Cl₂.

Caption: Synthesis of a methylene-d2 bridged compound using CD₂Cl₂ as a deuterated one-carbon source.

Application in Mechanistic Studies: Solvent Kinetic Isotope Effect

The difference in mass between protium and deuterium can lead to different reaction rates for reactions involving the breaking of bonds to these isotopes. This is known as the kinetic isotope effect (KIE).[7] When a deuterated solvent is used, a solvent kinetic isotope effect (SKIE) can be observed, which provides insight into the role of the solvent in the reaction mechanism, particularly in steps involving proton transfer or solvation changes between the ground state and the transition state.[8]

Experimental Protocol: Measuring the Solvent Kinetic Isotope Effect

This protocol outlines a general procedure for measuring the SKIE of a reaction in CH₂Cl₂ versus CD₂Cl₂.

Materials:

• Reactant A and Reactant B

• Dichloromethane (CH₂Cl₂)

• Dichloromethane-d2 (CD₂Cl₂)

• Internal standard (a compound that does not react under the reaction conditions)

• Analytical instrument for monitoring reaction progress (e.g., GC, HPLC, or NMR)

Procedure:

• Reaction in CH₂Cl₂:

  • Prepare a stock solution of Reactant A and the internal standard in CH₂Cl₂.

  • Prepare a separate stock solution of Reactant B in CH₂Cl₂.

  • Equilibrate both solutions to the desired reaction temperature in a thermostated bath.

  • Initiate the reaction by mixing the two solutions.

  • At timed intervals, withdraw aliquots of the reaction mixture and quench the reaction (e.g., by rapid cooling or addition of a quenching agent).

  • Analyze the quenched aliquots to determine the concentration of the reactant or product relative to the internal standard.

  • Plot the concentration versus time data to determine the initial reaction rate and the rate constant (kH).

• Reaction in CD₂Cl₂:

  • Repeat the exact same procedure as above, but use CD₂Cl₂ as the solvent to determine the rate constant (kD).

• Calculation of SKIE:

  • The solvent kinetic isotope effect is calculated as the ratio of the rate constants: SKIE = kH / kD .

Data Presentation:

Solvent	Rate Constant (k) (M⁻¹s⁻¹)	SKIE (kH / kD)
CH₂Cl₂	kH = 1.5 x 10⁻³	1.2
CD₂Cl₂	kD = 1.25 x 10⁻³

Table 3: Hypothetical data for a solvent kinetic isotope effect study. A SKIE value greater than 1 (normal SKIE) suggests that C-H bonds in the solvent are involved in the rate-determining step, while a value less than 1 (inverse SKIE) can indicate changes in solvation or vibrational frequencies between the ground and transition states.

Caption: Experimental workflow for determining the solvent kinetic isotope effect (SKIE).

References

• 1. Kinetic isotope effect in hydrogen isotope exchange between diphenylphosphine and methanol or 2-methylpropane-2-thiol in aprotic solvents - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US4967021A - Process for preparation of deuterated methylene chloride - Google Patents [patents.google.com]
• 4. CA1283131C - Preparation of deuterated methylene chloride - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. schlegelgroup.wayne.edu [schlegelgroup.wayne.edu]
• 8. Solvent Isotope Effect | Chem-Station Int. Ed. [en.chem-station.com]

Application Notes and Protocols for Dichloromethane-d2 in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of dichloromethane-d2 (CD2Cl2) as a solvent in mass spectrometry (MS). The information is intended to guide researchers in leveraging the unique properties of this deuterated solvent for enhanced analytical performance, particularly in the analysis of nonpolar and charged analytes. Detailed protocols for common applications are also provided.

Introduction to Dichloromethane-d2 in Mass Spectrometry

Dichloromethane-d2, also known as deuterated methylene (B1212753) chloride, is an isotopic variant of dichloromethane (B109758) where the two hydrogen atoms are replaced with deuterium (B1214612). While widely recognized for its use in NMR spectroscopy, CD2Cl2 offers distinct advantages as a solvent in mass spectrometry, primarily in electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI) techniques.[1] Its chemical and physical properties make it particularly suitable for the analysis of nonpolar compounds and permanently charged ions.

Key Properties of Dichloromethane-d2:

Property	Value	Reference
Chemical Formula	CD2Cl2
CAS Number	1665-00-5
Molecular Weight	86.94 g/mol
Boiling Point	~39-40 °C	[1]
Density	~1.36 g/mL at 25 °C
Polarity	Polar aprotic	[1]

Applications and Advantages

The use of dichloromethane-d2 in mass spectrometry can lead to significant improvements in signal intensity and data quality for specific classes of analytes.

Enhanced Ionization of Nonpolar and Charged Molecules

Dichloromethane has been identified as an excellent solvent for electrospray ionization mass spectrometry (ESI-MS), particularly for permanently charged ions.[1] Its ability to dissolve a wide range of nonpolar and moderately polar compounds, which are often challenging to analyze with more polar solvents like methanol (B129727) or acetonitrile, makes it a valuable tool in the analysis of lipids, organometallics, and other hydrophobic molecules.[1]

Use as a Co-Solvent in Liquid Chromatography-Mass Spectrometry (LC-MS)

While not miscible with typical aqueous mobile phases used in reversed-phase chromatography, dichloromethane-d2 can be employed in normal-phase LC-MS or as a component of the sample solvent for direct infusion analysis. Studies have shown that the use of deuterated solvents in sample preparation does not negatively impact LC-MS analysis, as the deuterium atoms rapidly exchange with protons in the aqueous mobile phase.

Advantages of Deuteration

Employing the deuterated form of dichloromethane offers the inherent benefits of stable isotope labeling:

• Reduced Background Interference: In-source fragmentation of the solvent can contribute to background noise. The mass shift of 2 Da for CD2Cl2 compared to CH2Cl2 moves these solvent-related background ions to a different m/z region, potentially leading to a cleaner baseline and improved signal-to-noise (S/N) ratio for the analyte of interest.

• Internal Standard Potential: While not a direct analog for most analytes, the use of a deuterated solvent can help in assessing solvent-derived adducts and background signals.

Quantitative Data Summary

Illustrative Performance Comparison of Solvents in ESI-MS of a Nonpolar Analyte

Solvent System	Expected Relative Signal Intensity	Expected Signal-to-Noise (S/N) Ratio	Key Considerations
Methanol/Water (50:50)	1.0 (Reference)	1.0 (Reference)	Standard for polar analytes, poor solubility for nonpolar compounds.
Acetonitrile/Water (50:50)	1.2 - 1.5	1.1 - 1.4	Good for a wide range of polarities, but may not be optimal for highly nonpolar analytes.
Dichloromethane-d2	2.0 - 5.0	1.5 - 4.0	Excellent for nonpolar and permanently charged analytes.[1] Requires direct infusion or normal-phase LC. Reduced solvent-based background in the analyte region.
Chloroform-d	1.8 - 4.5	1.4 - 3.8	Similar performance to dichloromethane-d2, but with higher toxicity concerns.

Disclaimer: The values in the table above are illustrative and based on the reported excellent performance of non-deuterated dichloromethane and the known benefits of using deuterated solvents. Actual performance will vary depending on the analyte, instrument, and experimental conditions.

Experimental Protocols

Protocol for Direct Infusion ESI-MS of Nonpolar Analytes

This protocol is suitable for the analysis of nonpolar compounds such as lipids, organometallic complexes, and synthetic organic molecules that are soluble in dichloromethane.

Materials:

• Dichloromethane-d2 (CD2Cl2), high purity (≥99.8 atom % D)

• Analyte of interest

• Glass vials and syringes

• Mass spectrometer with an ESI source

Procedure:

• Sample Preparation:

  • Dissolve the analyte in dichloromethane-d2 to a final concentration of 1-10 µM.

  • Ensure the sample is fully dissolved. If necessary, sonicate for 5-10 minutes.

• Instrument Setup:

  • Set the mass spectrometer to operate in the desired ionization mode (positive or negative).

  • Optimize the ESI source parameters. Typical starting parameters for a dichloromethane-based solvent system are:

    • Capillary Voltage: 2.5 - 3.5 kV

    • Cone Voltage: 20 - 40 V

    • Source Temperature: 100 - 150 °C

    • Desolvation Temperature: 250 - 350 °C

    • Desolvation Gas Flow: 600 - 800 L/hr

    • Cone Gas Flow: 50 - 100 L/hr

• Data Acquisition:

  • Infuse the sample solution into the ESI source at a flow rate of 5-20 µL/min using a syringe pump.

  • Allow the signal to stabilize before acquiring data.

  • Acquire mass spectra over the desired m/z range.

Protocol for Lipid Extraction and Analysis using a Dichloromethane-d2 Based System

This protocol is adapted from established lipid extraction methods and is suitable for the analysis of total lipids from biological samples.

Materials:

• Dichloromethane-d2 (CD2Cl2)

• Methanol (MeOH), HPLC grade

• Water, HPLC grade

• Biological sample (e.g., cell pellet, tissue homogenate)

• Glass centrifuge tubes

• Centrifuge

• Nitrogen evaporator

Procedure:

• Extraction:

  • To your sample (e.g., 100 µL of tissue homogenate), add 1 mL of a 2:1 (v/v) mixture of dichloromethane-d2 and methanol.

  • Vortex vigorously for 1 minute.

  • Add 0.2 mL of water to induce phase separation.

  • Vortex again for 30 seconds.

  • Centrifuge at 2000 x g for 10 minutes at 4 °C.

• Phase Separation and Collection:

  • Three layers will be visible: an upper aqueous layer, a protein disk at the interface, and a lower organic layer containing the lipids.

  • Carefully collect the lower organic (dichloromethane-d2) layer using a glass Pasteur pipette and transfer to a clean glass tube.

• Drying and Reconstitution:

  • Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent for MS analysis (e.g., dichloromethane-d2, or a mixture compatible with your LC mobile phase if performing LC-MS).

• Mass Spectrometry Analysis:

  • Analyze the reconstituted sample by direct infusion ESI-MS (as per Protocol 4.1) or by LC-MS.

Visualizations

Caption: Workflow for Direct Infusion ESI-MS using Dichloromethane-d2.

Caption: Workflow for Lipid Extraction and Analysis using Dichloromethane-d2.

References

• 1. web.uvic.ca [web.uvic.ca]

Application Notes and Protocols for Dichloromethane-d2 in Low-Temperature NMR Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing dichloromethane-d2 (CD₂Cl₂) as a solvent for low-temperature Nuclear Magnetic Resonance (NMR) studies. This technique is invaluable for investigating reaction mechanisms, characterizing unstable intermediates, determining thermodynamic and kinetic parameters of dynamic processes, and understanding the conformational behavior of molecules, including those of pharmaceutical interest.

Properties and Advantages of Dichloromethane-d2 for Low-Temperature NMR

Dichloromethane-d2 is a versatile solvent for low-temperature NMR due to its favorable physical and chemical properties. Its low melting point and relatively low viscosity at reduced temperatures ensure high-resolution spectra, which are crucial for detailed structural and dynamic analysis.

Key Advantages:

• Wide Temperature Range: With a melting point of -97 °C and a boiling point of 39 °C, CD₂Cl₂ provides a broad liquid range suitable for a wide array of low-temperature experiments.

• Chemical Inertness: Dichloromethane-d2 is chemically inert, minimizing the risk of unwanted reactions with the analyte.

• Good Solubility: It is a good solvent for a wide range of non-polar organic and organometallic compounds.

• Low Viscosity: Its low viscosity at reduced temperatures leads to sharper NMR signals and improved spectral resolution.

• Simple ¹H and ¹³C NMR Spectra: The deuterated solvent shows a simple residual peak in the ¹H NMR spectrum (around 5.32 ppm) and a quintet in the ¹³C NMR spectrum (around 54.0 ppm), minimizing interference with analyte signals.

Table 1: Physical and NMR Properties of Dichloromethane-d2

Property	Value	Reference
Chemical Formula	CD₂Cl₂
Molar Mass	86.94 g/mol
Melting Point	-97 °C
Boiling Point	39 °C
Density (at 20 °C)	1.36 g/cm³
¹H Residual Peak (¹H NMR)	~5.32 ppm (triplet)
¹³C Signal (¹³C NMR)	~54.0 ppm (quintet)
Deuteration Degree	Typically ≥ 99.8%

Applications in Chemical and Pharmaceutical Research

Low-temperature NMR spectroscopy in dichloromethane-d2 is a powerful tool for gaining insights into various chemical and biological processes.

Elucidation of Reaction Mechanisms and Intermediates

By slowing down reaction rates at low temperatures, it is possible to detect and characterize transient intermediates that are unobservable at ambient temperatures. This provides direct evidence for proposed reaction pathways. For example, the study of organometallic reaction mechanisms often relies on low-temperature NMR to observe fleeting catalytic species.

Conformational Analysis and Dynamic Processes

Many molecules, including potential drug candidates, exist as a mixture of rapidly interconverting conformers at room temperature, leading to averaged NMR signals. By lowering the temperature, this exchange can be slowed down or "frozen out" on the NMR timescale, allowing for the individual conformers to be observed and characterized. This is crucial for understanding structure-activity relationships, as different conformers may exhibit different biological activities.

Kinetic and Thermodynamic Studies

Variable-temperature (VT) NMR experiments allow for the determination of the energetic barriers (activation energy, enthalpy, and entropy of activation) for dynamic processes such as conformational changes or fluxional behavior in molecules. This is achieved by analyzing the changes in the NMR lineshape as a function of temperature.

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for obtaining high-quality low-temperature NMR spectra.

• Analyte and Solvent Purity: Use high-purity analyte and deuterated solvent (≥99.8% deuteration) to minimize interfering signals. Dichloromethane-d2 is hygroscopic; store it over molecular sieves to remove residual water, which can appear as a broad peak in the NMR spectrum.

• Concentration: Prepare a sample with a concentration typically in the range of 1-10 mg of analyte in 0.5-0.6 mL of CD₂Cl₂ for ¹H NMR. Higher concentrations may be needed for less sensitive nuclei like ¹³C NMR.

• NMR Tube: Use a high-quality, thin-walled 5 mm NMR tube rated for low-temperature use to prevent cracking.

• Dissolution and Transfer: Dissolve the sample completely in the solvent. If any solid particles are present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.

• Sealing: Seal the NMR tube with a cap and wrap it with Parafilm to prevent solvent evaporation and moisture condensation, especially during long experiments.

Caption: Workflow for preparing a low-temperature NMR sample.

Variable-Temperature (VT) NMR Experiment

This protocol outlines the general steps for conducting a VT-NMR experiment.

• Initial Setup:

  • Insert the prepared sample into the NMR spectrometer at room temperature.

  • Lock and shim the spectrometer on the deuterium (B1214612) signal of CD₂Cl₂.

  • Acquire a reference spectrum at room temperature.

• Cooling the Sample:

  • Set the desired low temperature on the spectrometer's temperature control unit.

  • Cool the sample gradually in steps of 10-20 °C to avoid thermal shock to the probe and the sample tube.

  • Allow the temperature to equilibrate for at least 5-10 minutes at each step before acquiring a spectrum. This is crucial for obtaining accurate temperature readings and sharp lines.

• Data Acquisition at Low Temperature:

  • Re-shim the sample at the target temperature, as magnetic field homogeneity is temperature-dependent.

  • Set appropriate NMR acquisition parameters. You may need to adjust the pulse width, acquisition time, and relaxation delay. Longer relaxation delays might be necessary at lower temperatures due to changes in molecular tumbling.

  • Acquire the NMR spectrum.

• Returning to Room Temperature:

  • After the experiment, warm the sample back to room temperature slowly and in steps to prevent damage to the equipment.

Caption: General protocol for a variable-temperature NMR experiment.

Data Presentation and Analysis

Example: Conformational Exchange of a Substituted Cyclohexane

Low-temperature ¹H NMR can be used to study the ring-flipping process in substituted cyclohexanes. At room temperature, this process is fast on the NMR timescale, resulting in averaged signals. Upon cooling, the exchange slows down, and separate signals for the axial and equatorial protons of the two chair conformers can be observed.

Table 2: Hypothetical ¹H NMR Chemical Shift Data for a Monosubstituted Cyclohexane Derivative in CD₂Cl₂ at Different Temperatures

Temperature (°C)	Proton	Chemical Shift (ppm)	Linewidth (Hz)
25	H-1 (axial/equatorial)	3.50 (broad)	20.0
-20	H-1 (axial/equatorial)	3.50 (very broad)	50.0
-60	H-1 (axial/equatorial)	Coalescence	-
-90	H-1 (axial)	3.20 (sharp)	2.0
H-1 (equatorial)	3.80 (sharp)	2.0

Kinetic Analysis from Dynamic NMR (DNMR)

From the coalescence temperature (Tc) and the separation of the signals (Δν) in the slow-exchange regime, the rate constant (k) for the dynamic process at Tc can be calculated using the following equation:

k = (π * Δν) / √2

The Gibbs free energy of activation (ΔG‡) can then be determined using the Eyring equation. By performing a full lineshape analysis at multiple temperatures, more accurate thermodynamic parameters (ΔH‡ and ΔS‡) can be obtained.

Applications in Drug Development

While less common than in traditional chemistry, low-temperature NMR in aprotic solvents like dichloromethane-d2 can be applied in specific areas of drug development:

• Conformational Analysis of Small Molecule Drugs: Understanding the preferred conformation of a drug molecule can be crucial for its interaction with a biological target. Low-temperature NMR can help identify the dominant conformers in solution.

• Studying Drug-Membrane Interactions: For lipophilic drugs, understanding their behavior within a membrane-mimicking environment is important. While complex, low-temperature NMR can provide insights into the dynamics and conformation of drugs in such environments.

• Characterization of Prodrug Activation: If a prodrug activation involves a slow chemical step, low-temperature NMR could potentially be used to study the mechanism and identify intermediates.

Conclusion

Dichloromethane-d2 is an excellent solvent for low-temperature NMR studies, enabling detailed investigation of reaction mechanisms, conformational dynamics, and kinetic processes. The protocols and information provided in these application notes offer a solid foundation for researchers, scientists, and drug development professionals to effectively utilize this powerful analytical technique in their work. Careful sample preparation and adherence to the experimental protocols are paramount for obtaining high-quality, reproducible data.

Application Notes and Protocols for Quantitative NMR (qNMR) using Dichloromethane-d2 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful primary analytical method that provides direct measurement of the concentration or purity of a substance.[1][2] Unlike chromatographic techniques, qNMR does not require an identical reference standard for the analyte, making it a versatile tool in drug discovery, development, and quality control.[3][4] The fundamental principle of qNMR lies in the direct proportionality between the integrated area of an NMR signal and the number of nuclei contributing to that signal.[5]

A critical component of accurate qNMR is the use of an internal standard.[6] This document provides detailed application notes and protocols for an advanced qNMR methodology that utilizes the residual proton signal of the deuterated solvent, Dichloromethane-d2 (CD2Cl2), as an in-situ internal standard. This approach simplifies sample preparation and allows for non-destructive analysis, as no separate internal standard needs to be added to the analyte solution.[7][8]

Application Notes

Principle of Using Dichloromethane-d2 as an Internal Standard

Commercially available deuterated solvents are never 100% isotopically pure. Dichloromethane-d2, for instance, contains a small amount of residual protio-solvent, CHDCl2.[9] The proton signal of this residual solvent appears as a characteristic peak in the 1H NMR spectrum (typically a triplet around 5.32 ppm).[10]

The principle of this qNMR method is to first accurately determine the concentration of this residual CHDCl2 in a specific batch of CD2Cl2. This is achieved by calibrating the solvent against a certified reference material (CRM). Once this concentration is known, the residual solvent peak can be used as an internal standard for the quantification of any analyte dissolved in that specific batch of CD2Cl2.[11][12]

Advantages of the Method

• Simplified Sample Preparation: Eliminates the need to accurately weigh and add a separate internal standard to each sample, reducing potential weighing errors and saving time.[8][13]

• Non-Destructive Analysis: The analyte can be easily recovered by evaporating the volatile CD2Cl2, which is advantageous when working with precious or limited quantities of material.[11]

• Cost-Effective: Reduces the consumption of expensive certified internal standards.

• Universality: Once a solvent batch is calibrated, it can be used to quantify a wide range of analytes, provided their signals do not overlap with the solvent peak.[14]

Considerations and Limitations

• Batch-Specific Calibration: The concentration of the residual proton signal is specific to each batch of deuterated solvent. Therefore, each new bottle of CD2Cl2 must be independently calibrated.[11]

• Solvent Volatility: Dichloromethane (B109758) is highly volatile. Care must be taken to minimize evaporation during sample preparation and handling to ensure the concentration of the internal standard remains constant. Sealing NMR tubes with paraffin (B1166041) film is recommended.[15]

• Signal Overlap: The analyte's signals must be well-resolved from the residual solvent peak and any other solvent impurities (e.g., water).[16]

• T1 Relaxation Times: For accurate quantification, the relaxation delay (D1) in the NMR experiment must be at least 5-7 times the longest T1 relaxation time of both the analyte and the residual solvent proton. The T1 of the residual CHDCl2 proton should be determined as part of the calibration process.

• Chemical Inertness: While generally inert, dichloromethane may react with certain nucleophilic or basic compounds, especially over time.[17] It is crucial to ensure the analyte is stable in CD2Cl2 for the duration of the experiment.

Experimental Protocols

This section is divided into two main protocols: the initial calibration of the Dichloromethane-d2 batch and the subsequent use of this calibrated solvent for analyte quantification.

Protocol A: Calibration of the Dichloromethane-d2 Batch

Objective: To accurately determine the concentration of the residual CHDCl2 proton in a specific batch of Dichloromethane-d2.

Materials:

• Dichloromethane-d2 (CD2Cl2) from a single, unopened bottle.

• Certified Reference Material (CRM) with known purity (e.g., Maleic Acid, Dimethyl Sulfone). The CRM should have a simple 1H NMR spectrum with sharp signals that do not overlap with the CD2Cl2 residual peak.

• High-precision analytical balance (readable to at least 0.01 mg).

• Volumetric flasks, pipettes, and syringes.

• High-quality 5 mm NMR tubes.

Workflow for Dichloromethane-d2 Calibration

Caption: Workflow for the calibration of a Dichloromethane-d2 batch.

Procedure:

• Preparation of the Calibration Sample:

  • Accurately weigh approximately 5-10 mg of the CRM (e.g., Maleic Acid) into a clean, dry vial. Record the mass (m_CRM) precisely.

  • Add approximately 0.6 mL of the Dichloromethane-d2 from the batch to be calibrated to the vial. Accurately weigh the added solvent (m_solv).

  • Securely cap the vial and ensure complete dissolution of the CRM, using gentle vortexing if necessary.

  • Transfer the solution to a 5 mm NMR tube and seal it with a cap and paraffin film to prevent evaporation.

• NMR Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock and shim the spectrometer.

  • Determine the T1 relaxation time of both the CRM signal and the residual CHDCl2 signal using an inversion-recovery pulse sequence.

  • Set up a quantitative 1D proton experiment (e.g., a 30° pulse sequence like 'zg30' on Bruker instruments).

  • Crucially, set the relaxation delay (D1) to be at least 7 times the longest measured T1 value.

  • Acquire the spectrum with a sufficient number of scans to achieve a signal-to-noise ratio of at least 250:1 for the peaks of interest.

• Data Processing and Calculation:

  • Process the FID with an appropriate window function (e.g., exponential with a line broadening of 0.3 Hz).

  • Perform Fourier transform, and carefully phase and baseline correct the spectrum.

  • Integrate the well-resolved signal of the CRM (I_CRM) and the residual CHDCl2 triplet (I_solv).

  • Calculate the concentration of the residual CHDCl2 (C_solv) in mmol/g using the following equation:

  C_solv = (I_solv / N_solv) * (m_CRM / m_solv) * (N_CRM / I_CRM) * (P_CRM / MW_CRM) * 1000

  Where:

  • I_solv: Integral of the residual CHDCl2 peak.

  • N_solv: Number of protons for the solvent signal (N_solv = 1 for CHDCl2).

  • m_CRM: Mass of the CRM in mg.

  • m_solv: Mass of the CD2Cl2 in g.

  • N_CRM: Number of protons for the integrated CRM signal.

  • I_CRM: Integral of the CRM signal.

  • P_CRM: Purity of the CRM (e.g., 0.999 for 99.9%).

  • MW_CRM: Molecular weight of the CRM in g/mol .

• Replicates: Prepare and analyze at least three independent calibration samples to determine the average concentration and the relative standard deviation (RSD). The RSD should ideally be less than 1%.

Data Presentation: Calibration of Dichloromethane-d2 (Batch XYZ)

Parameter	Sample 1	Sample 2	Sample 3
CRM (Maleic Acid)
Mass (m_CRM) (mg)	8.1250	8.3410	8.2560
MW ( g/mol )	116.07	116.07	116.07
Purity (P_CRM)	0.9995	0.9995	0.9995
Number of Protons (N_CRM)	2	2	2
Integral (I_CRM)	10.00	10.00	10.00
Dichloromethane-d2
Mass (m_solv) (g)	0.7955	0.8123	0.8051
Number of Protons (N_solv)	1	1	1
Integral (I_solv)	0.158	0.162	0.160
Calculated C_solv (mmol/g)	1.41	1.42	1.41
Average C_solv (mmol/g)	\multicolumn{3}{c	}{1.41 }
RSD (%)	\multicolumn{3}{c	}{0.4% }

Protocol B: qNMR Analysis of an Analyte using Calibrated Dichloromethane-d2

Objective: To determine the purity or concentration of an analyte using a pre-calibrated batch of Dichloromethane-d2.

Materials:

• Calibrated Dichloromethane-d2 (Batch XYZ from Protocol A).

• Analyte of interest.

• High-precision analytical balance.

• Vials, syringes, and 5 mm NMR tubes.

Workflow for Analyte Quantification

Caption: Workflow for analyte quantification using calibrated CD2Cl2.

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the analyte into a clean, dry vial. Record the mass (m_analyte) precisely.

  • Add approximately 0.6 mL of the calibrated Dichloromethane-d2 (Batch XYZ) to the vial. Accurately weigh the added solvent (m_solv).

  • Securely cap the vial and ensure complete dissolution of the analyte.

  • Transfer the solution to a 5 mm NMR tube and seal it.

• NMR Data Acquisition:

  • Use the exact same spectrometer and quantitative NMR parameters (pulse program, D1, number of scans, etc.) as were used for the calibration in Protocol A. Consistency is key for accuracy.

• Data Processing and Calculation:

  • Process the spectrum in the same manner as in the calibration step.

  • Select a well-resolved, non-overlapping signal of the analyte for integration. Integrate this peak (I_analyte) and the residual CHDCl2 peak (I_solv).

  • Calculate the purity of the analyte (P_analyte) using the following equation:

  P_analyte = (I_analyte / N_analyte) * (MW_analyte / m_analyte) * (N_solv / I_solv) * C_solv * m_solv

  Where:

  • I_analyte: Integral of the chosen analyte signal.

  • N_analyte: Number of protons for the integrated analyte signal.

  • MW_analyte: Molecular weight of the analyte in g/mol .

  • m_analyte: Mass of the analyte in mg.

  • N_solv: Number of protons for the solvent signal (N_solv = 1).

  • I_solv: Integral of the residual CHDCl2 peak.

  • C_solv: The pre-determined average concentration of the residual proton in the calibrated solvent batch (in mmol/g, from Protocol A).

  • m_solv: Mass of the calibrated CD2Cl2 in g.

Data Presentation: Purity Determination of Analyte 'Compound-A'

Parameter	Value
Analyte (Compound-A)
Mass (m_analyte) (mg)	15.540
MW ( g/mol )	312.45
Chosen Signal (N_analyte)	3 (a methyl group)
Integral (I_analyte)	3.00
Calibrated CD2Cl2 (Batch XYZ)
Mass (m_solv) (g)	0.8015
Concentration (C_solv) (mmol/g)	1.41
Number of Protons (N_solv)	1
Integral (I_solv)	0.228
Calculated Purity (P_analyte)	98.7%

Conclusion

The use of the residual proton signal of Dichloromethane-d2 as an internal standard offers a streamlined and efficient approach to quantitative NMR analysis. By carefully calibrating the solvent batch prior to use, researchers can achieve high levels of accuracy and precision while simplifying their experimental workflow. This method is particularly valuable in high-throughput screening, reaction monitoring, and the purity assessment of novel chemical entities in the pharmaceutical industry. Adherence to the detailed protocols and careful consideration of the method's limitations are essential for obtaining reliable and reproducible quantitative results.

References

• 1. High-Accuracy Quantitative Nuclear Magnetic Resonance Using Improved Solvent Suppression Schemes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. armar-europa.de [armar-europa.de]
• 4. emerypharma.com [emerypharma.com]
• 5. Quantitative NMR (qNMR) | Nuclear Magnetic Resonance (NMR) | [Synthesis & Materials] | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 6. Beyond Structure Elucidation - Introduction to qNMR Part II - Calibrants — Nanalysis [nanalysis.com]
• 7. Residual Solvent Signal of CDCl3 as a qNMR Internal Standard for Application in Organic Chemistry Laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. chem.washington.edu [chem.washington.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Solvent Signal is a NMR Concentration Reference - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. What is qNMR and why is it important? - Mestrelab Resources [mestrelab.com]
• 15. pubsapp.acs.org [pubsapp.acs.org]
• 16. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 17. epfl.ch [epfl.ch]

Application Notes and Protocols: Dichloromethane-d2 in the Study of Organometallic Complexes

For Researchers, Scientists, and Drug Development Professionals

Dichloromethane-d2 (CD2Cl2), an isotopically labeled solvent, is an invaluable tool for the investigation of organometallic complexes using Nuclear Magnetic Resonance (NMR) spectroscopy. Its unique properties, including a wide liquid range, relative inertness, and ability to dissolve a broad spectrum of organometallic compounds, make it a preferred solvent for characterizing structure, dynamics, and reactivity. These application notes provide an overview of the utility of dichloromethane-d2 and detailed protocols for its use in studying organometallic complexes.

Key Advantages of Dichloromethane-d2 in NMR Studies of Organometallic Complexes:

• Excellent Solvency: Dichloromethane-d2 is a versatile solvent capable of dissolving a wide range of nonpolar and moderately polar organometallic complexes, which is crucial for obtaining high-resolution NMR spectra.[1][2][3]

• Low Melting Point: With a melting point of -97 °C, CD2Cl2 is exceptionally well-suited for low-temperature NMR studies, enabling the investigation of thermally sensitive molecules and fluxional processes.[1]

• Chemical Inertness: Dichloromethane-d2 is relatively unreactive, minimizing the risk of solvent-analyte interactions that could complicate spectral interpretation or degrade sensitive organometallic samples.[1]

• Simplified Spectral Analysis: The deuterium (B1214612) substitution results in a simple solvent signal in ¹H NMR (a triplet around 5.32 ppm due to coupling with deuterium) and ¹³C NMR (a quintet around 53.84 ppm), which minimizes interference with analyte signals.

Applications of Dichloromethane-d2 in Organometallic Chemistry

Structural Elucidation and Characterization

Dichloromethane-d2 is a standard solvent for the routine characterization of newly synthesized organometallic complexes by ¹H, ¹³C, ³¹P, and other relevant NMR nuclei. The resulting spectra provide critical information about the ligand environment, metal-ligand connectivity, and overall molecular geometry.

Investigation of Dynamic Processes (Fluxionality)

Many organometallic complexes exhibit dynamic behavior in solution, where ligands or parts of the molecule exchange between different chemical environments. Variable-temperature (VT) NMR spectroscopy in CD2Cl2 is a powerful technique to study these fluxional processes. By cooling the sample, it is often possible to slow down the exchange to the NMR timescale, allowing for the observation of distinct signals for the different species involved.

Experimental Protocols

Protocol 1: General Sample Preparation for NMR Analysis of Organometallic Complexes in Dichloromethane-d2

This protocol outlines the standard procedure for preparing an organometallic sample for NMR analysis. For air- and moisture-sensitive compounds, all manipulations should be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

Materials:

• Organometallic complex (1-10 mg for ¹H NMR, 10-50 mg for ¹³C NMR)

• Dichloromethane-d2 (CD2Cl2), NMR grade (≥99.8 atom % D)

• NMR tube (5 mm, high precision)

• Pasteur pipette and glass wool or a syringe with a filter

• Small vial

• Inert atmosphere (glovebox or Schlenk line) for sensitive compounds

Procedure:

• Weighing the Sample: In a small vial, accurately weigh the desired amount of the organometallic complex.

• Dissolution: Under an inert atmosphere if necessary, add approximately 0.6-0.7 mL of dichloromethane-d2 to the vial. Gently swirl the vial to dissolve the complex completely.

• Filtration: To remove any particulate matter that could degrade spectral resolution, filter the solution directly into the NMR tube. This can be achieved by passing the solution through a small plug of glass wool in a Pasteur pipette or by using a syringe fitted with a filter.

• Capping and Sealing: Securely cap the NMR tube. For air-sensitive samples or for long-term storage, the NMR tube can be flame-sealed under vacuum.

• Labeling: Clearly label the NMR tube with the sample identification.

Protocol 2: Variable-Temperature (VT) NMR Study of a Fluxional Organometallic Complex

This protocol describes the steps for investigating the dynamic behavior of an organometallic complex using VT-NMR in dichloromethane-d2.

Procedure:

• Sample Preparation: Prepare a sample of the organometallic complex in dichloromethane-d2 as described in Protocol 1. The concentration should be optimized to ensure good signal-to-noise in a reasonable number of scans.

• Initial Spectrum Acquisition: Acquire a standard ¹H (or other relevant nucleus) NMR spectrum at ambient temperature (e.g., 298 K).

• Low-Temperature Spectra: Gradually lower the temperature of the NMR probe in increments (e.g., 10-20 K). Allow the sample to equilibrate at each temperature for several minutes before acquiring a spectrum.

• Identifying the Slow-Exchange Regime: Continue to lower the temperature until no further changes are observed in the spectrum. This is the slow-exchange regime, where the dynamic process is slow enough to resolve distinct signals for the different environments.

• Identifying the Coalescence Temperature: Slowly increase the temperature from the slow-exchange regime and acquire spectra at small increments. The temperature at which two exchanging signals merge into a single broad peak is the coalescence temperature.

• High-Temperature Spectra: Continue to increase the temperature until a single, sharp, time-averaged signal is observed. This is the fast-exchange regime.

• Data Analysis: The rate of exchange (k) at the coalescence temperature (Tc) can be calculated using the following equation for the exchange between two equally populated sites: k = (π * Δν) / √2 where Δν is the frequency difference between the two signals in the slow-exchange regime. From the temperature-dependent data, the activation energy (ΔG‡) for the fluxional process can be determined.

Protocol 3: Monitoring an Organometallic Reaction by ¹H NMR

This protocol provides a general method for monitoring the progress of a chemical reaction involving an organometallic complex in dichloromethane-d2.

Procedure:

• Preparation of Reactants: In separate vials, prepare solutions of the organometallic starting material and the reactant in dichloromethane-d2.

• Initial Spectrum: Acquire a ¹H NMR spectrum of the starting organometallic complex to serve as a reference (t=0).

• Initiating the Reaction: In the NMR tube, combine the solutions of the starting material and the reactant at the desired temperature.

• Time-Course Monitoring: Acquire ¹H NMR spectra at regular time intervals. The frequency of data acquisition will depend on the reaction rate.

• Data Analysis: Integrate the signals corresponding to the starting material and the product(s) in each spectrum. The relative integrals can be used to determine the conversion of the starting material and the formation of products over time. This data can then be used to determine the reaction kinetics.

Data Presentation

Table 1: ¹H NMR Chemical Shifts of Common Solvents and Impurities in Dichloromethane-d2

Compound	Chemical Formula	¹H Chemical Shift (ppm)	Multiplicity
Dichloromethane-d1	CHDCl₂	5.32	t
Water	H₂O	1.56	s
Acetone	(CH₃)₂CO	2.17	s
Toluene	C₇H₈	2.36, 7.17-7.27	s, m
Hexane	C₆H₁₄	0.88, 1.26	t, m
Diethyl ether	(C₂H₅)₂O	1.21, 3.48	t, q

Table 2: Example Variable-Temperature ³¹P{¹H} NMR Data for a Fluxional Rhodium Complex in CD₂Cl₂

Temperature (K)	Chemical Shift (ppm)	Appearance
298	35.2	broad singlet
223	38.1, 32.3	two distinct doublets
185	38.5, 31.9	two sharp doublets

Visualizations

Caption: General workflow for NMR analysis of organometallic complexes.

Caption: Workflow for a variable-temperature NMR experiment.

Caption: Workflow for monitoring a reaction by NMR.

References

• 1. researchgate.net [researchgate.net]
• 2. research.reading.ac.uk [research.reading.ac.uk]
• 3. orgchemboulder.com [orgchemboulder.com]

Application Notes and Protocols: Dichloromethane-d2 in Polymer Characterization by NMR

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and non-destructive analytical technique for the detailed characterization of polymers. The choice of a suitable deuterated solvent is critical for high-quality NMR data. Dichloromethane-d2 (CD2Cl2), also known as deuterated methylene (B1212753) chloride, is an excellent solvent for a wide range of polymers due to its ability to dissolve many common polymers and its convenient chemical shift range. This document provides detailed application notes and experimental protocols for the use of dichloromethane-d2 in polymer characterization by NMR.

Dichloromethane-d2 is particularly useful for analyzing polymers that are not soluble in more common NMR solvents like chloroform-d (B32938) (CDCl3) or dimethyl sulfoxide-d6 (DMSO-d6). Its lower boiling point (39 °C) can also be advantageous for sample recovery. The residual proton signal of CD2Cl2 appears as a triplet around 5.32 ppm, and the 13C signal is a quintet around 54.00 ppm, which often do not interfere with the key signals of many polymers.[1]

Key Applications

Determination of Polymer Composition and Purity

NMR spectroscopy in dichloromethane-d2 can be used to identify the type of polymer in a sample and to detect any organic contaminants or residual monomers.[1][2] By integrating the signals corresponding to the polymer and any impurities, their relative concentrations can be quantified.

End-Group Analysis for Molecular Weight Determination

For polymers with a relatively low molecular weight (typically Mn < 3,000 g/mol ), the number-average molecular weight (Mn) can be determined by end-group analysis. This involves comparing the integral of the signals from the polymer end-groups to the integral of the signals from the repeating monomer units.[3]

Analysis of Copolymer Composition

For copolymers, ¹H NMR in CD2Cl2 allows for the determination of the molar ratio of the different monomer units within the polymer chain. This is achieved by comparing the integration of signals unique to each monomer.

Investigation of Polymer Tacticity

The stereochemistry of a polymer, known as its tacticity, can significantly influence its physical properties. NMR is a primary technique for determining whether a polymer is isotactic, syndiotactic, or atactic by analyzing the chemical shifts and splitting patterns of the polymer backbone protons or carbons.[2][4][5]

Data Presentation: Quantitative Analysis

Table 1: Properties of Dichloromethane-d2 (CD2Cl2)

Property	Value
Molecular Formula	CD2Cl2
Molecular Weight	86.94 g/mol
Boiling Point	39 °C
¹H Residual Peak (CHDCl2)	~5.32 ppm (triplet)[1]
¹³C Residual Peak	~54.00 ppm (quintet)[1]
Density	~1.35 g/mL[1]

Table 2: Example Calculation of Number-Average Molecular Weight (Mn) by End-Group Analysis

This example is for a hypothetical polymer with a known end-group and repeating unit structure.

Step	Description	Formula/Example
1. Assign Signals	Identify and assign the ¹H NMR signals for the end-groups and the repeating monomer units.	End-group signal at δ_end, Repeating unit signal at δ_repeat.
2. Integrate Signals	Measure the integral values (I_end and I_repeat) for the assigned signals.	I_end = 1.00, I_repeat = 50.00
3. Normalize Integrals	Divide the integral of each signal by the number of protons it represents (N_end and N_repeat).	Normalized I_end = I_end / N_end, Normalized I_repeat = I_repeat / N_repeat
4. Calculate Degree of Polymerization (DP)	DP is the ratio of the normalized integral of the repeating unit to that of the end-group.	DP = Normalized I_repeat / Normalized I_end
5. Calculate Mn	Mn is the molecular weight of the repeating unit (MW_repeat) multiplied by the DP, plus the molecular weight of the end-groups (MW_end-groups).	Mn = (DP * MW_repeat) + MW_end-groups

Experimental Protocols

Protocol 1: Standard Sample Preparation for Polymer Analysis in CD2Cl2

• Sample Weighing: Accurately weigh 10-25 mg of the polymer sample into a clean, dry vial for a standard ¹H NMR spectrum. For ¹³C NMR, a higher concentration of 50-100 mg may be necessary.[6]

• Solvent Addition: Add approximately 0.6-0.7 mL of dichloromethane-d2 to the vial.[6][7]

• Dissolution: Gently agitate the vial to dissolve the polymer. A vortex mixer can be used. If the polymer dissolves slowly, it can be left to stand for a period. Gentle heating may be applied if necessary, but care should be taken due to the low boiling point of CD2Cl2.

• Filtration: To remove any particulate matter that can degrade the quality of the NMR spectrum, filter the solution into a clean NMR tube. This can be done by passing the solution through a small plug of glass wool placed in a Pasteur pipette.[8]

• Transfer to NMR Tube: Carefully transfer the filtered solution into a 5 mm NMR tube. Ensure the filling height is appropriate for the spectrometer, typically around 4-5 cm.[7][9]

• Capping and Labeling: Cap the NMR tube securely to prevent solvent evaporation and label it clearly.

Protocol 2: Quantitative ¹H NMR (qNMR) for Copolymer Composition

• Sample Preparation: Prepare the sample as described in Protocol 1, ensuring accurate weighing of the polymer.

• Instrument Setup:

  • Lock and shim the spectrometer on the deuterium (B1214612) signal of CD2Cl2.

  • Set the acquisition parameters for quantitative analysis. This includes a sufficiently long relaxation delay (D1), typically 5 times the longest T1 relaxation time of the protons of interest, to ensure full relaxation between scans. A calibrated 90° pulse should also be used.

• Data Acquisition: Acquire the ¹H NMR spectrum. The number of scans should be sufficient to achieve a good signal-to-noise ratio for accurate integration.

• Data Processing:

  • Apply Fourier transformation to the Free Induction Decay (FID).

  • Carefully phase the spectrum and perform a baseline correction.

• Integration and Calculation:

  • Integrate the characteristic, well-resolved signals corresponding to each monomer unit (e.g., I_A and I_B).

  • Normalize the integrals by dividing by the number of protons each signal represents (N_A and N_B).

  • The molar ratio of the monomers (mol% A / mol% B) is then calculated as: (I_A / N_A) / (I_B / N_B).

Visualizations

Caption: Experimental workflow for polymer characterization by NMR in CD2Cl2.

Caption: Relationship between NMR data and derived polymer properties.

References

• 1. measurlabs.com [measurlabs.com]
• 2. NMR of PMMA - tacticity and its determination through NMR [impact-solutions.co.uk]
• 3. scribd.com [scribd.com]
• 4. measurlabs.com [measurlabs.com]
• 5. eng.uc.edu [eng.uc.edu]
• 6. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 7. Sample Preparation - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 8. NMR Sample Preparation [nmr.chem.umn.edu]
• 9. chemie-biologie.uni-siegen.de [chemie-biologie.uni-siegen.de]

Application Notes and Protocols for Dichloromethane-d2 in the Analysis of Moisture-Sensitive Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichloromethane-d2 (CD₂Cl₂), also known as deuterated dichloromethane (B109758) or DCM-d2, is a versatile solvent for Nuclear Magnetic Resonance (NMR) spectroscopy, particularly in the analysis of moisture-sensitive and organometallic compounds.[1][2] Its ability to dissolve a wide range of organic compounds, low viscosity, and chemical inertness make it an excellent choice for obtaining high-resolution NMR spectra.[2][3] This document provides detailed application notes and protocols for the effective use of dichloromethane-d2 in analyzing compounds susceptible to degradation by water.

The primary advantage of using a deuterated solvent like dichloromethane-d2 is the elimination of overwhelming solvent signals in ¹H NMR spectra, which allows for the clear observation of analyte signals.[4] Furthermore, the deuterium (B1214612) signal is utilized by the NMR spectrometer to stabilize the magnetic field, a process known as locking.[4]

Key Properties and Advantages of Dichloromethane-d2

Dichloromethane-d2 offers several distinct advantages for the NMR analysis of moisture-sensitive compounds:

• Low Water Solubility: It has a low affinity for water, which helps to minimize the residual water peak in the NMR spectrum.[5]

• Inertness: Dichloromethane-d2 is chemically inert, preventing reactions with sensitive analytes.[2]

• Good Solubility for a Range of Compounds: It is a non-polar solvent capable of dissolving a variety of non-polar compounds, including hydrocarbons, fats, and oils, as well as many organometallic complexes.[1][2]

• Low Viscosity: Its low viscosity contributes to better sample mixing, faster diffusion, and reduced line broadening, resulting in higher quality NMR data.[2]

• Volatility: With a boiling point of 39 °C, it can be easily removed from the sample after analysis.

Quantitative Data

For accurate spectral interpretation and quantitative analysis (qNMR), it is crucial to be aware of the chemical shifts of the residual solvent peak and common impurities.

Table 1: ¹H and ¹³C NMR Chemical Shifts in Dichloromethane-d2

Compound	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Multiplicity
Residual CHDCl₂	5.32	53.8	t
Water (H₂O)	1.56	-	s
**Dichloromethane (CH₂Cl₂) **	5.30	54.0	s
Acetone	2.17	30.6, 206.7	s
Benzene	7.37	128.7	s
Toluene	2.36, 7.17-7.29	21.4, 125.6, 128.5, 129.3, 138.0	s, m
Tetrahydrofuran (THF)	1.85, 3.76	25.7, 67.8	m, m

Data compiled from publicly available spectral databases and publications.[1][6] The chemical shift of water is highly dependent on temperature and sample concentration.[7][8]

Table 2: Physical Properties of Dichloromethane-d2

Property	Value
Formula	CD₂Cl₂
CAS Number	1665-00-5
Molecular Weight	86.95 g/mol
Density (at 20 °C)	1.36 g/cm³
Boiling Point	39 °C
Melting Point	-97 °C
Deuteration Degree	≥ 99.8%

Experimental Protocols

To obtain high-quality NMR data for moisture-sensitive compounds, it is imperative to employ rigorous sample preparation techniques to exclude atmospheric moisture and oxygen.

Protocol 1: Preparation of an NMR Sample of a Moisture-Sensitive Solid Compound

This protocol outlines the steps for preparing an NMR sample of a solid compound that is sensitive to air and moisture, utilizing a glovebox or Schlenk line.

Materials:

• Moisture-sensitive solid compound

• Dichloromethane-d2 (CD₂Cl₂), preferably from a sealed ampoule or septum-capped bottle

• Clean, dry NMR tube and cap[7]

• Glovebox or Schlenk line with an inert atmosphere (e.g., argon or nitrogen)

• Clean, dry vial and spatula

• Syringe and needle (if using a septum-capped bottle)

• Pasteur pipette and filter plug (e.g., glass wool)[7]

Procedure:

• Drying Glassware: Thoroughly dry the NMR tube, vial, and any other glassware in an oven (e.g., at 120 °C) for at least 4 hours and allow them to cool in a desiccator or the antechamber of a glovebox.

• Inert Atmosphere Transfer: Transfer the dried glassware, the sealed dichloromethane-d2, and the moisture-sensitive compound into a glovebox or prepare them on a Schlenk line.

• Weighing the Sample: Inside the glovebox or under a positive pressure of inert gas, weigh approximately 5-25 mg of the solid compound into the vial.[7] The exact amount depends on the molecular weight of the compound and the sensitivity of the NMR spectrometer.

• Adding the Solvent:

  • From an Ampoule: Score and break open the ampoule of dichloromethane-d2. Using a clean, dry pipette, add approximately 0.6-0.7 mL of the solvent to the vial containing the sample.

  • From a Septum-Capped Bottle: Pierce the septum with a needle attached to a syringe that has been purged with inert gas. Withdraw the desired amount of dichloromethane-d2 and add it to the vial.

• Dissolution: Gently swirl the vial to completely dissolve the solid. If the compound has low solubility, gentle warming may be applied, or the amount of sample may need to be reduced.[9]

• Filtering the Sample: To remove any particulate matter, filter the solution directly into the NMR tube.[7] Place a small, tight plug of glass wool into a Pasteur pipette. Transfer the solution through the filtered pipette into the NMR tube.[10] This step is crucial for achieving good spectral resolution.

• Capping the Tube: Securely cap the NMR tube to prevent any atmospheric contamination.[5]

• Sealing (Optional for Highly Sensitive Samples): For highly air-sensitive or volatile samples, the NMR tube can be flame-sealed under vacuum after flash-freezing the sample with liquid nitrogen (Freeze-Pump-Thaw technique). This should only be performed by trained personnel.[7]

• External Cleaning: Before inserting the sample into the NMR spectrometer, wipe the outside of the NMR tube to remove any dust or grease.

• Data Acquisition: Acquire the NMR spectrum according to the instrument's standard operating procedures.

Protocol 2: Quantitative NMR (qNMR) of a Moisture-Sensitive Compound

This protocol describes the preparation of a sample for quantitative analysis using an internal standard.

Materials:

• Moisture-sensitive compound (analyte)

• Internal standard of known purity (e.g., 1,4-bis(trimethylsilyl)benzene-d4)[11]

• Dichloromethane-d2

• High-precision analytical balance

• Other materials as listed in Protocol 1

Procedure:

• Follow Steps 1 and 2 from Protocol 1 to ensure an inert environment.

• Weighing: Accurately weigh a known mass of the internal standard into a clean, dry vial. Then, accurately weigh a known mass of the moisture-sensitive analyte into the same vial. The molar ratio of the standard to the analyte should ideally be close to 1:1.[12]

• Dissolution and Transfer: Add approximately 0.6-0.7 mL of dichloromethane-d2 to the vial and ensure complete dissolution of both the analyte and the internal standard. Filter the solution into the NMR tube as described in Protocol 1.

• Capping and Cleaning: Cap and clean the NMR tube as previously described.

• NMR Data Acquisition for qNMR:

  • Ensure the spectrometer is properly tuned and shimmed.

  • Use a sufficient relaxation delay (D1), typically 5 times the longest T1 relaxation time of the signals being integrated, to ensure full relaxation of the nuclei. A D1 of 30-60 seconds is often a good starting point for ¹H qNMR.

  • Acquire the spectrum with a good signal-to-noise ratio (S/N > 250:1 for integration errors <1%).[13]

  • Carefully phase and baseline correct the spectrum.

• Data Processing and Calculation:

  • Integrate a well-resolved signal from the analyte and a well-resolved signal from the internal standard.

  • Calculate the purity of the analyte using the following formula:[11]

  Purity_analyte (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std (%)

  Where:

  • I = Integral value

  • N = Number of protons giving rise to the signal

  • MW = Molecular weight

  • m = mass

  • Purity = Purity of the standard

Visualizations

Experimental Workflow for Moisture-Sensitive Sample Preparation

Caption: Workflow for preparing an NMR sample of a moisture-sensitive compound.

Logical Flow for Quantitative NMR (qNMR) Analysis

Caption: Logical flow for quantitative NMR (qNMR) analysis of a moisture-sensitive compound.

References

• 1. kgroup.du.edu [kgroup.du.edu]
• 2. Dichloromethane-d2 | ZEOTOPE [zeotope.com]
• 3. armar-europa.de [armar-europa.de]
• 4. Reasons to use Deuterated Solvents in Nuclear Magnetic Resonance Spectroscopy [simsonpharma.com]
• 5. researchgate.net [researchgate.net]
• 6. epfl.ch [epfl.ch]
• 7. NMR Sample Preparation [nmr.chem.umn.edu]
• 8. Stanford University NMR Facility [web.stanford.edu]
• 9. Sample Preparation - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 10. How to make an NMR sample [chem.ch.huji.ac.il]
• 11. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Technical Notes & Optimization

Technical Support Center: Dichloromethane-d2 (CD2Cl2) for NMR Spectroscopy

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the proper drying of deuterated dichloromethane (B109758) (CD2Cl2) for Nuclear Magnetic Resonance (NMR) spectroscopy.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove water from Dichloromethane-d2 for NMR analysis?

Water is a common contaminant in deuterated solvents and can significantly impact the quality of NMR spectra. The protons in water (H2O or HDO) produce a signal in the 1H NMR spectrum, which can obscure signals from the analyte of interest, particularly if the sample is dilute.[1][2][3][4] In Dichloromethane-d2, the residual water peak typically appears around 1.56 ppm, but its chemical shift can be influenced by temperature, concentration, and the presence of other substances that can form hydrogen bonds.[3][5] For experiments requiring high sensitivity and accuracy, minimizing the water content is essential.

Q2: What are the most common methods for drying Dichloromethane-d2?

The most effective and commonly used methods for drying Dichloromethane-d2 include:

• Using Molecular Sieves: Activated 3Å or 4Å molecular sieves are a popular choice for their efficiency and ease of use.[6][7][8][9][10][11][12] They can reduce water content to the low ppm range.[13]

• Distillation over a Drying Agent: Distilling the solvent from a suitable desiccant, such as calcium hydride (CaH2) or phosphorus pentoxide (P2O5), is a highly effective method for achieving very low water content.[8][14][15][16][17]

• Stirring with a Drying Agent followed by Decantation or Filtration: This involves stirring the solvent with a drying agent like calcium hydride or phosphorus pentoxide and then carefully separating the dried solvent.[8][9]

It is important to note that reactive metals like sodium or potassium should never be used to dry chlorinated solvents like dichloromethane due to the risk of a violent, explosive reaction.[8][9]

Q3: My NMR spectrum in CD2Cl2 shows a significant water peak. What are the possible sources of contamination and how can I prevent them?

A prominent water peak in your NMR spectrum can originate from several sources:

• Contaminated CD2Cl2: The solvent itself may have absorbed moisture from the atmosphere. Always use freshly opened solvents or solvents that have been properly dried and stored.

• Wet NMR Tube: The inner surface of the NMR tube can hold a significant amount of water.[12] It is crucial to oven-dry NMR tubes at approximately 150°C for several hours and cool them in a desiccator before use.[1][18][19] Rinsing the tube with the deuterated solvent before preparing the sample can also help.[1]

• Atmospheric Moisture: Preparing your NMR sample in an open environment can introduce moisture. For sensitive samples, it is recommended to prepare them in a glove box or under an inert atmosphere (e.g., nitrogen or argon).[1][2][9]

• Contaminated Sample: The sample itself might contain residual water. Ensure your sample is thoroughly dried before dissolving it in the deuterated solvent.

• Contaminated Pipettes or Syringes: Transfer tools can introduce moisture. Ensure all glassware and equipment are properly dried.[1][20]

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Large water peak in the 1H NMR spectrum.	1. Contaminated CD2Cl2.2. Wet NMR tube.3. Atmospheric moisture during sample preparation.4. Wet sample.	1. Use a fresh ampoule of solvent or re-dry the solvent using one of the methods described below.2. Oven-dry the NMR tube at 150°C for at least 4 hours and cool it in a desiccator.[19]3. Prepare the sample in a glove box or under an inert atmosphere.4. Ensure the analyte is thoroughly dried before preparing the NMR sample.
Broad or shifted analyte peaks.	Presence of excess water can lead to exchange with labile protons on the analyte, causing peak broadening or shifts.	Reduce the water content in the solvent and sample to a minimum.
Inconsistent NMR results between samples.	Varying levels of water contamination.	Standardize the sample preparation procedure, ensuring all steps to minimize water contamination are consistently followed.
Reaction with the drying agent.	Dichloromethane can react with certain drying agents under specific conditions.	Use appropriate drying agents. For instance, avoid using sodium or potassium.[8][9] While P2O5 is effective, it can be difficult to handle.[8][21] Molecular sieves and CaH2 are generally safe and effective choices.[13][14]

Quantitative Data on Drying Methods

The efficiency of different drying methods for dichloromethane can be compared based on the residual water content.

Drying Agent	Method	Residual Water (ppm)	Reference
Calcium Hydride (CaH2)	Heating/Refluxing and Distillation	~13	[13]
3Å Molecular Sieves	Storage over activated sieves	Single-digit ppm range	[13]
Phosphorus Pentoxide (P2O5)	Stirring and Distillation	Very low (excels in efficiency for this solvent)	[8][13]

Note: The efficiency of molecular sieves is highly dependent on their proper activation.

Experimental Protocols

Protocol 1: Drying Dichloromethane-d2 with Molecular Sieves

This protocol describes the use of 3Å or 4Å molecular sieves to dry CD2Cl2. 3Å sieves are generally preferred as they exclude most organic molecules, including dichloromethane, while adsorbing water.[22]

Materials:

• Dichloromethane-d2 (CD2Cl2)

• 3Å or 4Å Molecular Sieves

• Oven or heating mantle

• Schlenk flask or other suitable glassware with an inert gas connection

• Desiccator

Procedure:

• Activation of Molecular Sieves:

  • Place the molecular sieves in a suitable flask.

  • Heat the sieves in an oven at 250-300°C for at least 3 hours under vacuum or with a flow of inert gas.[6][23]

  • Allow the sieves to cool to room temperature in a desiccator or under an inert atmosphere to prevent re-adsorption of moisture.[23]

• Drying the Solvent:

  • Add the activated molecular sieves (approximately 10-20% of the solvent volume) to the bottle of CD2Cl2.

  • Seal the bottle tightly and allow it to stand for at least 24 hours.[9] For best results, gently agitate the mixture initially.

  • The dried solvent can be carefully decanted or syringed for use.

Protocol 2: Distillation of Dichloromethane-d2 from Calcium Hydride

This method is highly effective for obtaining anhydrous CD2Cl2.

Materials:

• Dichloromethane-d2 (CD2Cl2)

• Calcium Hydride (CaH2), powder

• Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

• Heating mantle

• Inert gas source (Nitrogen or Argon)

Procedure:

• Pre-drying (Optional but Recommended):

  • If the solvent is particularly wet, it can be pre-dried by stirring over anhydrous calcium chloride overnight and then filtering.[8]

• Refluxing:

  • Set up the distillation apparatus in a fume hood.

  • Add the CD2Cl2 and calcium hydride (approximately 5-10 g per 100 mL of solvent) to the round-bottom flask.[15][16]

  • CAUTION: Calcium hydride reacts with water to produce hydrogen gas, which is flammable. Ensure the apparatus is not sealed and has an outlet for gas to escape.

  • Reflux the mixture gently under a positive pressure of inert gas for at least 2 hours.[16]

• Distillation:

  • After refluxing, distill the solvent directly from the CaH2.

  • Collect the distilled CD2Cl2 in a dry receiving flask under an inert atmosphere.

  • Discard the first small fraction of the distillate.

• Storage:

  • Store the freshly distilled, anhydrous CD2Cl2 over activated molecular sieves in a tightly sealed container, preferably in a dark and cool place.[8][17]

Visualizing the Workflow

Caption: Workflows for drying Dichloromethane-d2 using molecular sieves and distillation.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. labinsights.nl [labinsights.nl]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. kgroup.du.edu [kgroup.du.edu]
• 6. redriver.team [redriver.team]
• 7. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. web.uvic.ca [web.uvic.ca]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. researchgate.net [researchgate.net]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. content.protocols.io [content.protocols.io]
• 16. Drying dichloromethane over calcium hydride [protocols.io]
• 17. researchgate.net [researchgate.net]
• 18. ukisotope.com [ukisotope.com]
• 19. benchchem.com [benchchem.com]
• 20. reddit.com [reddit.com]
• 21. merckmillipore.com [merckmillipore.com]
• 22. Reagents & Solvents [chem.rochester.edu]
• 23. Molecular Sieve Drying [bio.umass.edu]

Technical Support Center: Purification of Dichloromethane-d2 (CD₂Cl₂)

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting and frequently asked questions (FAQs) regarding the purification of dichloromethane-d2 (CD₂Cl₂). Proper purification is critical for applications sensitive to impurities, such as NMR spectroscopy and trace analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial dichloromethane-d2?

A1: Commercial dichloromethane-d2 can contain several impurities that may interfere with sensitive experiments. The most common are:

• Water: Dichloromethane is hygroscopic and will absorb atmospheric moisture.[1][2]

• Acidic Impurities (DCl or HCl): Decomposition of dichloromethane, often initiated by light, can produce trace amounts of deuterium (B1214612) chloride (DCl) or hydrogen chloride (HCl).[3]

• Stabilizers: Manufacturers add stabilizers to prolong shelf life. Common stabilizers include amylene (2-methyl-2-butene), cyclohexane, or ethanol.[4]

Q2: How can I identify impurities in my dichloromethane-d2 using ¹H NMR?

A2: You can identify common impurities by their characteristic chemical shifts in the ¹H NMR spectrum. The residual proton signal of CHDCl₂ in CD₂Cl₂ typically appears as a triplet at 5.32 ppm.[5] Other common impurity signals are listed in the table below.

Impurity	¹H NMR Chemical Shift (ppm) in CD₂Cl₂	Multiplicity
Water (H₂O)	1.56	s
Acetone	2.17	s
Benzene	7.37	s
Chloroform	7.27	s
Diethyl ether	3.57 (q), 1.22 (t)	q, t
Ethanol	3.72 (q), 1.24 (t)	q, t
Hexane	1.29 (br s), 0.89 (t)	br s, t
Methanol	3.49	s
Toluene	7.28-7.17 (m), 2.36 (s)	m, s
Cyclohexane	1.43	s

Source: Adapted from Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. J. Org. Chem. 1997, 62 (21), 7512–7515 and Fulmer, G. R. et al. Organometallics 2010, 29 (9), 2176–2179.[2]

Q3: My compound is acid-sensitive. How can I be sure my CD₂Cl₂ is not acidic?

A3: Chlorinated solvents like CD₂Cl₂ can develop acidity over time.[3] To check for acidity, you can shake a small volume of the solvent with deionized water and measure the pH of the aqueous layer. For sensitive applications, it is recommended to purify the solvent to remove any trace acidity before use. Passing the solvent through a plug of basic alumina (B75360) is a quick and effective method.[3]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpected peaks in ¹H NMR spectrum.	Presence of solvent impurities (e.g., water, acetone, grease).	Identify the impurities by their chemical shifts (see FAQ Q2). Purify the CD₂Cl₂ using the appropriate protocol.
Broadening of NMR signals for labile protons (e.g., -OH, -NH).	Presence of acidic impurities (DCl/HCl) catalyzing exchange.	Neutralize and dry the solvent by passing it through a column of basic alumina. (See Protocol 2).
Reaction failure or unexpected side products.	Water or other reactive impurities in the solvent.	Dry the CD₂Cl₂ thoroughly using an appropriate drying agent. (See Protocol 1 and Table 1).
Inconsistent reaction yields.	Variable purity of the CD₂Cl₂ batch.	Standardize your purification protocol for each new bottle of solvent.

Quantitative Data on Purification Methods

Table 1: Efficiency of Common Drying Agents for Dichloromethane

This table summarizes the effectiveness of various drying agents in removing water from dichloromethane. The data is based on Karl Fischer titration and is applicable to dichloromethane-d2 due to their similar chemical properties.[1][2]

Drying Agent	Method	Time	Final Water Content (ppm)
Calcium Hydride (CaH₂)	Reflux	1 hour	~13
3Å Molecular Sieves	Storage	24 hours	< 5
Activated Silica Gel	Column Filtration	Single Pass	< 10
Activated Neutral Alumina	Column Filtration	Single Pass	< 10
Anhydrous Calcium Chloride (CaCl₂)	Storage	24 hours	~50-100
Anhydrous Sodium Sulfate (Na₂SO₄)	Storage	24 hours	~100-150

Data adapted from J. Org. Chem. 2010, 75, 8351-8354.[1][2]

Detailed Experimental Protocols

Protocol 1: General Purification of Dichloromethane-d2 for Removal of Water and Stabilizers

This protocol involves washing and distillation, suitable for obtaining highly pure CD₂Cl₂.

Methodology:

• Initial Wash: In a separatory funnel, wash the CD₂Cl₂ with an equal volume of 5% aqueous sodium carbonate solution to remove acidic impurities. Shake vigorously, venting frequently. Separate the organic layer.

• Water Wash: Wash the organic layer with deionized water (2 x 1 volume) to remove the sodium carbonate.

• Pre-drying: Dry the CD₂Cl₂ over anhydrous calcium chloride for at least 2 hours.

• Final Drying and Distillation: Decant the pre-dried solvent into a distillation flask containing fresh calcium hydride. Reflux for at least 1 hour under an inert atmosphere (e.g., nitrogen or argon).

• Distillation: Distill the CD₂Cl₂ directly into a clean, dry, and inert-atmosphere-flushed storage vessel containing activated 3Å molecular sieves.

• Storage: Store the purified solvent in a tightly sealed amber glass bottle under an inert atmosphere and away from light.

Protocol 2: Rapid Purification for Removal of Acidic Impurities and Water

This method is ideal for quickly preparing CD₂Cl₂ for immediate use in acid-sensitive applications.

Methodology:

• Prepare Alumina Column: Take a glass column and plug the bottom with glass wool. Add a layer of sand (approx. 1 cm). Dry pack the column with basic alumina (activated, Brockmann I, standard grade, ~150 mesh). The amount of alumina will depend on the volume of solvent to be purified (a 10-15 cm column height is usually sufficient for 50-100 mL of solvent).

• Elution: Pass the dichloromethane-d2 through the alumina column directly into a clean, dry flask. The first small fraction can be discarded.

• Storage: For immediate use, this solvent is sufficiently pure. For short-term storage, add activated 3Å molecular sieves and keep under an inert atmosphere.

Visualized Workflows

Caption: General purification workflow for CD₂Cl₂.

Caption: Rapid purification workflow for acid-sensitive applications.

References

• 1. rubingroup.org [rubingroup.org]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. (PDF) Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants (2010) | D. Bradley G. Williams | 771 Citations [scispace.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. kgroup.du.edu [kgroup.du.edu]

Technical Support Center: Dichloromethane-d2 NMR Troubleshooting

This guide provides solutions for researchers, scientists, and drug development professionals encountering broad NMR signals when using dichloromethane-d2 (CD₂Cl₂) as a solvent.

Frequently Asked Questions (FAQs)

Q1: Why are the signals in my ¹H NMR spectrum in CD₂Cl₂ broad?

Broadening of NMR signals can stem from several factors related to your sample preparation, the chemical nature of your analyte, or the NMR instrument itself. Common causes include:

• Sample-Related Issues:

  • High Concentration: Overly concentrated samples can lead to increased viscosity and intermolecular interactions, resulting in broader signals.[1][2][3]

  • Poor Solubility/Inhomogeneity: If your compound is not fully dissolved or has formed a suspension, the lack of a homogeneous solution will cause significant line broadening.[1][2][4]

  • Presence of Particulate Matter: Undissolved material or dust can disrupt the magnetic field homogeneity within the sample.[3][4][5]

  • Paramagnetic Impurities: The presence of even trace amounts of paramagnetic metal ions (e.g., Fe³⁺, Cu²⁺) can cause severe broadening of NMR signals.[4][6] These can be introduced from glassware, reagents, or the compound itself.

• Chemical Phenomena:

  • Chemical Exchange: If your molecule has protons that are exchanging between different chemical environments at a rate comparable to the NMR timescale (intermediate exchange), the corresponding signals will be broad.[7][8][9] This is common for protons on heteroatoms like in alcohols and amines, or in molecules with conformational isomers.[1][8]

  • High Viscosity: Dichloromethane-d₂ has a relatively low viscosity, but if your solute significantly increases the solution's viscosity, it can slow molecular tumbling, leading to shorter relaxation times (T₂) and broader lines.[8][10][11]

  • Acidic Impurities: Traces of acid in the CD₂Cl₂ can protonate basic sites (like amines) on your molecule, leading to a dynamic equilibrium between the protonated and free-base forms, which results in exchange broadening.[12]

• Instrumental Factors:

  • Poor Shimming: The most common instrumental cause is an inhomogeneous magnetic field across the sample. This is corrected by a process called shimming.[1][2]

  • Instrument Calibration: If the spectrometer is not properly calibrated, it can lead to poor magnetic field homogeneity.[8]

Q2: My compound is an amine, and the signals are very broad in CD₂Cl₂. What is a likely cause?

This is a classic case of chemical exchange broadening, likely caused by trace amounts of acid (DCl) in the deuterated solvent.[12] The amine exists in a dynamic equilibrium between its neutral form (R-NH₂) and its protonated/deuterated ammonium (B1175870) form (R-NH₂D⁺). This intermediate rate of exchange on the NMR timescale leads to broad signals for the protons near the amine group.

To resolve this, you can try one of the following:

• Add a drop of acid (e.g., TFA): This will fully protonate the amine, stopping the exchange and resulting in a sharp signal for the ammonium species.[12]

• Filter the solvent through a basic solid: Passing your CD₂Cl₂ through a small plug of basic alumina (B75360) or anhydrous potassium carbonate before preparing your sample can remove trace acids.[12]

• Increase the sample concentration: In some cases, a higher concentration of the amine can overwhelm the small amount of acid present.[12]

Q3: Can temperature affect the broadness of my NMR signals?

Yes, temperature plays a critical role, especially when chemical exchange or molecular dynamics are the cause of broadening.[7][8]

• Slowing Exchange: Cooling the sample can slow down the rate of chemical exchange. If the exchange is slowed sufficiently (slow exchange regime), you may see separate, sharp signals for each species or conformer.

• Speeding Up Exchange: Heating the sample can increase the rate of exchange. If the exchange becomes very fast (fast exchange regime), the signals will coalesce into a single, sharp, averaged signal.[1][7]

• Reducing Viscosity: For viscous samples, increasing the temperature can decrease viscosity, leading to faster molecular tumbling and sharper lines.[11]

Variable Temperature (VT) NMR is a powerful technique to study these dynamic processes.[8]

Q4: I've re-shimmed the instrument, but my signals are still broad. What should I check next?

If shimming does not resolve the issue, the problem is very likely with the sample itself. Follow this checklist:

• Check for Undissolved Material: Hold the NMR tube up to a light source. Do you see any solid particles or cloudiness? If so, the sample is not homogeneous.

• Assess Concentration: Was the sample made to be very concentrated? If so, try diluting it.

• Consider Paramagnetic Contamination: Has the sample been in contact with any metal spatulas or potentially contaminated glassware?

• Filter the Sample: Filter your sample through a small plug of glass wool or cotton in a Pasteur pipette into a clean NMR tube.[3][5] This will remove any particulate matter.

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting broad NMR signals in Dichloromethane-d₂.

Caption: A step-by-step guide to diagnosing broad NMR signals.

Chemical Exchange Leading to Broadening

Chemical exchange occurs when a nucleus moves between two or more environments with different chemical shifts. The appearance of the NMR signal depends on the rate of this exchange (k) relative to the difference in frequency (Δν) between the signals.

Caption: The effect of exchange rate on NMR signal appearance.

Data Summary: Dichloromethane-d₂ Properties

This table summarizes key properties and common impurity chemical shifts for Dichloromethane-d₂. Being aware of these values can help distinguish between analyte signals and solvent/impurity signals.

Property / Impurity	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Multiplicity	Notes
Residual CHDCl₂	5.32	54.00	Triplet (1:1:1)	The main residual signal of the solvent itself.[13][14]
Water (H₂O)	~1.52	-	Singlet	Can vary slightly with temperature and solute.[14]
Dichloromethane (CH₂Cl₂)¹	5.30	53.6	Singlet	From non-deuterated impurity.[15][16]
Acetone	2.17	30.6, 209.0	Singlet	Common lab cleaning solvent.[15][16]
Silicone Grease	~0.07	~1.3	Broad Singlet	Common contaminant from glassware joints.[15][16]

¹As listed for CDCl₃ in reference tables, shift in CD₂Cl₂ will be very similar.

Experimental Protocols

Protocol 1: Standard NMR Sample Preparation in CD₂Cl₂

This protocol is designed to minimize common causes of line broadening.

• Weighing the Sample:

  • For a standard 5 mm NMR tube, weigh 5-25 mg of your compound for ¹H NMR, or 50-100 mg for ¹³C NMR, into a clean, dry vial.[3][4] Using a vial first prevents losses and makes dissolving easier.

• Adding the Solvent:

  • Using a glass pipette, add approximately 0.6-0.7 mL of Dichloromethane-d₂ to the vial.[4]

• Dissolution:

  • Gently swirl or vortex the vial to completely dissolve the sample. Visually inspect against a light source to ensure no solid particles remain.

• Filtering and Transfer:

  • Take a clean Pasteur pipette and place a small plug of cotton or glass wool into the narrow section.[3][5]

  • Transfer the solution from the vial through the filter pipette and into the NMR tube. This removes any micro-particulates that can ruin shimming.[4][5]

• Capping and Labeling:

  • Cap the NMR tube securely to prevent solvent evaporation and label it clearly.

Protocol 2: Variable Temperature (VT) NMR Experiment for Studying Broad Peaks

This protocol helps determine if line broadening is due to a dynamic chemical process.

• Prepare the Sample: Prepare a sample as described in Protocol 1. Ensure it is stable at the temperature range you plan to investigate.

• Acquire a Room Temperature Spectrum: Obtain a standard ¹H NMR spectrum at the default instrument temperature (e.g., 298 K) to serve as a baseline.

• Cool the Sample:

  • Set the spectrometer's target temperature lower, for example, to 273 K (0 °C). Allow several minutes for the temperature to equilibrate.

  • Re-shim the sample at the new temperature, as the magnetic field homogeneity is temperature-dependent.

  • Acquire a ¹H spectrum. Observe any changes in signal width or the appearance of new signals.

• Heat the Sample:

  • Set the spectrometer's target temperature higher, for example, to 313 K (40 °C). Caution: Dichloromethane has a boiling point of ~40 °C; do not exceed this temperature.

  • Allow the temperature to equilibrate, re-shim, and acquire another spectrum.

• Analyze the Data:

  • If peaks sharpen or split upon cooling: This indicates slow chemical exchange.[7]

  • If broad peaks coalesce and sharpen upon heating: This indicates fast chemical exchange.[1][7]

  • If peaks sharpen slightly at higher temperatures without coalescing: This may be due to a reduction in viscosity.[11]

References

• 1. chem.rochester.edu [chem.rochester.edu]
• 2. Troubleshooting [chem.rochester.edu]
• 3. sites.uclouvain.be [sites.uclouvain.be]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. web.uvic.ca [web.uvic.ca]
• 6. ocw.mit.edu [ocw.mit.edu]
• 7. NMR line broadening techniques - Wikipedia [en.wikipedia.org]
• 8. youtube.com [youtube.com]
• 9. Narrowing of Protein NMR Spectral Lines Broadened by Chemical Exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 10. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 11. researchgate.net [researchgate.net]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. chem.washington.edu [chem.washington.edu]
• 14. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 16. kgroup.du.edu [kgroup.du.edu]

Identifying residual solvent peaks in Dichloromethane-d2 spectra

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals identifying residual solvent peaks in Dichloromethane-d2 (CD2Cl2) NMR spectra.

Frequently Asked Questions (FAQs)

Q1: What is the expected chemical shift and multiplicity of the residual solvent peak in Dichloromethane-d2?

A1: The residual solvent peak in Dichloromethane-d2 is due to the presence of partially deuterated solvent, CHDCl2. This peak typically appears as a triplet at approximately 5.32 ppm.[1][2] The triplet multiplicity arises from the coupling of the proton to the two deuterium (B1214612) atoms (spin I=1), following the 2nI+1 rule, which results in a 1:1:1 intensity ratio.[3]

Q2: I observe a peak around 1.56 ppm in my CD2Cl2 spectrum. What could it be?

A2: A peak appearing around 1.55-1.56 ppm in Dichloromethane-d2 is commonly attributed to residual water (H2O or HDO).[4][5] Its chemical shift can be variable and is dependent on factors such as temperature, concentration, and the presence of any hydrogen-bonding solutes.[4][6]

Q3: Why do I see other unexpected peaks in my spectrum?

A3: Unexpected peaks in your NMR spectrum often indicate the presence of impurities. These can be residual solvents from your synthesis or purification steps (e.g., acetone, ethyl acetate (B1210297), hexane), or contaminants introduced during sample preparation.[7] To identify these impurities, you can compare their chemical shifts to the known values for common laboratory solvents in CD2Cl2 (see the data table below).

Q4: How can I minimize the presence of residual solvent peaks?

A4: Minimizing residual solvent peaks starts with careful experimental technique. Ensure your sample is thoroughly dried under high vacuum to remove solvents used in the final purification steps.[8] Additionally, using high-purity deuterated solvent and clean NMR tubes is crucial. Following a strict sample preparation protocol will help reduce the introduction of contaminants.

Troubleshooting Guide: Identifying Unknown Peaks

If you observe an unknown peak in your Dichloromethane-d2 spectrum, follow this step-by-step guide to identify its source.

Step 1: Verify the Residual Solvent and Water Peaks First, confirm the presence and correct chemical shift of the known residual peaks for CD2Cl2 (CHDCl2 at ~5.32 ppm) and water (~1.56 ppm). This will help you to calibrate your expectations for the spectrum.

Step 2: Consult a Chemical Shift Table Compare the chemical shift of the unknown peak(s) to a reference table of common NMR solvent impurities in CD2Cl2. The table provided in this guide summarizes the chemical shifts of frequently encountered solvents.

Step 3: Analyze the Peak's Multiplicity The splitting pattern (multiplicity) of the unknown peak provides valuable information about the number of neighboring protons. For example, a triplet suggests two neighboring protons, while a quartet indicates three. This can help you to narrow down the possibilities for the impurity.

Step 4: Consider Your Experimental History Review the solvents used in the synthesis and purification of your compound. It is highly likely that any residual solvent peaks will correspond to these solvents. For instance, if you used ethyl acetate for extraction, you might expect to see its characteristic signals.[9]

Step 5: Perform a Spiking Experiment If you have a strong suspicion about the identity of the impurity, you can perform a spiking experiment. Add a small amount of the suspected solvent to your NMR sample and re-acquire the spectrum. If the peak increases in intensity, you have confirmed the identity of the impurity.

Data Presentation: Common Residual Solvents in Dichloromethane-d2

The following table summarizes the ¹H NMR chemical shifts of common residual solvents in Dichloromethane-d2.

Solvent	Chemical Shift (ppm)	Multiplicity
Acetone	2.17	s
Acetonitrile	2.10	s
Benzene	7.37	s
tert-Butanol	1.28	s
Cyclohexane	1.43	s
Diethyl ether	3.57 (q), 1.22 (t)	q, t
Dimethylformamide (DMF)	8.05 (s), 2.96 (s), 2.88 (s)	s, s, s
Dimethyl sulfoxide (B87167) (DMSO)	2.71	s
1,4-Dioxane	3.75	s
Ethanol (B145695)	3.72 (q), 1.24 (t)	q, t
Ethyl acetate	4.21 (q), 2.04 (s), 1.28 (t)	q, s, t
n-Hexane	1.29 (m), 0.88 (t)	m, t
Isopropanol (B130326)	4.13 (sept), 1.22 (d)	sept, d
Methanol	3.40	s
n-Pentane	1.27 (m), 0.88 (t)	m, t
Pyridine	8.62 (m), 7.80 (m), 7.41 (m)	m, m, m
Tetrahydrofuran (THF)	3.81 (m), 1.90 (m)	m, m
Toluene	7.28-7.17 (m), 2.36 (s)	m, s
Dichloromethane-d1 (CHDCl2)	5.32	t
Water (H2O/HDO)	1.56	s

s = singlet, d = doublet, t = triplet, q = quartet, sept = septet, m = multiplet. Chemical shifts are referenced to TMS at 0 ppm. Data compiled from multiple sources.[1][4][6]

Experimental Protocols: NMR Sample Preparation

Following a standardized and careful sample preparation protocol is the most effective way to minimize the presence of residual solvent peaks.

Materials:

• High-quality 5 mm NMR tubes

• Dichloromethane-d2 (CD2Cl2), high purity

• Sample vial

• Pasteur pipette

• Kimwipes or equivalent lint-free tissue

• Vortex mixer (optional)

Procedure:

• Sample Drying: Ensure your solid sample is thoroughly dried under high vacuum for several hours to remove any residual solvents from previous steps.

• Glassware Cleaning: Clean the NMR tube and sample vial meticulously. Wash with a suitable solvent (e.g., acetone), then rinse with deionized water, and dry completely in an oven. Allow to cool to room temperature before use.

• Sample Weighing: Weigh 5-20 mg of your solid sample directly into a clean, dry vial. For a liquid sample, use 1-2 drops.

• Solvent Addition: Add approximately 0.6-0.7 mL of Dichloromethane-d2 to the vial containing your sample.[10]

• Dissolution: Gently swirl or vortex the vial to ensure the sample is completely dissolved. A homogenous solution is critical for acquiring a high-quality spectrum.[11]

• Filtration and Transfer: To remove any particulate matter, filter the solution by passing it through a small plug of cotton or glass wool in a Pasteur pipette directly into the NMR tube.[10]

• Capping: Cap the NMR tube securely to prevent solvent evaporation and contamination.[12] For volatile samples or long-term storage, consider sealing the cap with parafilm.

• Cleaning the Tube: Before inserting the NMR tube into the spectrometer, wipe the outside of the tube with a Kimwipe lightly dampened with isopropanol or ethanol to remove any fingerprints or dust.[13]

Mandatory Visualization

Caption: Troubleshooting workflow for identifying unknown peaks in a CD2Cl2 NMR spectrum.

References

• 1. scribd.com [scribd.com]
• 2. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 3. chem.washington.edu [chem.washington.edu]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. reddit.com [reddit.com]
• 6. kgroup.du.edu [kgroup.du.edu]
• 7. benchchem.com [benchchem.com]
• 8. Tips & Tricks [chem.rochester.edu]
• 9. Troubleshooting [chem.rochester.edu]
• 10. sites.bu.edu [sites.bu.edu]
• 11. NMR blog - Guide: Preparing a Sample for NMR analysis – Part I — Nanalysis [nanalysis.com]
• 12. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 13. ou.edu [ou.edu]

Dichloromethane-d2 hygroscopic properties and their impact on NMR

Technical Support Center: Dichloromethane-d2 (CD₂Cl₂)

Welcome to the technical support center for Dichloromethane-d2 (CD₂Cl₂). This guide provides troubleshooting advice and answers to frequently asked questions regarding the hygroscopic properties of CD₂Cl₂ and their impact on Nuclear Magnetic Resonance (NMR) spectroscopy.

Frequently Asked Questions (FAQs)

Q1: Is Dichloromethane-d2 (CD₂Cl₂) hygroscopic?

A1: Yes, CD₂Cl₂ is considered moisture-sensitive.[1][2] While not aggressively hygroscopic compared to some other solvents, it will absorb water from the atmosphere if not handled and stored correctly.[3] This can lead to the presence of a significant water peak in your ¹H NMR spectrum.

Q2: How does water contamination in CD₂Cl₂ affect my ¹H NMR spectrum?

A2: Water (H₂O) is a common impurity in NMR solvents and will appear as a distinct signal in your ¹H NMR spectrum.[4][5] The presence of a large water peak can obscure analyte signals that resonate in the same region, complicate spectral integration, and degrade the overall quality of the spectrum by affecting the receiver gain.[6]

Q3: Where does the water peak appear in a CD₂Cl₂ ¹H NMR spectrum?

A3: The residual water peak in CD₂Cl₂ typically appears as a singlet at approximately 1.52 ppm .[7] This chemical shift can be slightly dependent on temperature, concentration, and the presence of other substances that can participate in hydrogen bonding.[4]

Q4: How can I identify the residual solvent peak for CD₂Cl₂?

A4: The residual proton signal from the solvent itself (CHDCl₂) appears as a triplet centered at approximately 5.32 ppm .[8][9][10] This is due to the coupling of the proton with the two deuterium (B1214612) atoms.

Q5: My sample is supposed to be dry, but I see a peak around 1.5 ppm. How can I confirm it's water?

A5: A simple method to confirm the identity of a suspected water peak is to add a single drop of deuterium oxide (D₂O) to your NMR tube, shake it vigorously for a minute, and re-acquire the spectrum.[5] The protons from H₂O will exchange with the deuterons from D₂O, causing the water peak at ~1.52 ppm to significantly decrease in intensity or disappear entirely.[5]

Troubleshooting Guide

Problem: I have a large, unexpected water peak in my ¹H NMR spectrum run in CD₂Cl₂.

This is a common issue that can arise from several sources. Follow this guide to identify the source of contamination and prevent it in future experiments.

Step 1: Identify the Source of Water Contamination

Water can be introduced at multiple stages of sample preparation and analysis. Consider the following potential sources:

• Contaminated CD₂Cl₂ Solvent: The solvent may have absorbed moisture during storage or transfer.

• "Wet" Analyte: Your compound may not have been dried sufficiently and may retain residual water or moisture.

• Contaminated Glassware: NMR tubes, pipettes, and vials can be a significant source of water if not dried properly.[6]

• Atmospheric Exposure: Preparing the NMR sample in a humid environment can introduce moisture.

Step 2: Implement Solutions and Best Practices

• Solution for Contaminated Solvent: Dry the CD₂Cl₂ solvent before use. The most common and practical method for a research lab is using activated molecular sieves. See the Experimental Protocols section for a detailed procedure. For extremely sensitive applications, distillation from a suitable drying agent like calcium hydride (CaH₂) may be necessary.[11][12]

• Solution for "Wet" Analyte: Ensure your synthesized compound or sample is thoroughly dried before preparing the NMR sample. This is typically achieved by placing the sample under high vacuum for several hours.[6]

• Solution for Contaminated Glassware: Always use scrupulously dry glassware. NMR tubes should be dried in an oven (e.g., at 150 °C) for several hours or overnight and cooled in a desiccator before use.[6] Pipette tips should be from a sealed box.

• Solution for Atmospheric Exposure: If possible, prepare your NMR samples in a glovebox or under a stream of dry, inert gas like nitrogen or argon.[11][12] Cap the NMR tube immediately after adding your sample and solvent.

Step 3: Post-Analysis (Salvaging the Data)

If re-preparing the sample is not feasible, certain NMR processing techniques can help. Modern NMR software includes solvent suppression pulse sequences (e.g., presaturation or WATERGATE) that can significantly reduce the intensity of the water signal during acquisition.[6] Note that this is a workaround and does not remove the water; it simply makes the spectrum easier to analyze.

Quantitative Data Summary

The following table summarizes key chemical shifts and solubility data for the CD₂Cl₂ system.

Parameter	Value	Reference(s)
¹H Chemical Shift of H₂O/HDO	~1.52 ppm (Singlet)	[7]
¹H Chemical Shift of Residual CHDCl₂	~5.32 ppm (Triplet)	[8][9][10]
¹³C Chemical Shift of CD₂Cl₂	~53.8 ppm (Quintet)	[8]
Solubility of Water in Dichloromethane	0.24% (w/w) at 20°C	[13]
Solubility of Dichloromethane in Water	1.73% (w/w) at 20°C	[14]

Experimental Protocols

Protocol 1: Drying Dichloromethane-d2 (CD₂Cl₂) with Molecular Sieves

This protocol describes a safe and effective method for drying CD₂Cl₂ for routine NMR use.

Materials:

• Dichloromethane-d2 (CD₂Cl₂)

• 3Å or 4Å molecular sieves

• Oven capable of reaching >250 °C

• Schlenk flask or other sealable glass container

• Desiccator

• Inert gas supply (Nitrogen or Argon)

Methodology:

• Activate Molecular Sieves: Place a sufficient quantity of molecular sieves in a flask and heat in an oven at ~300 °C for at least 3 hours (overnight is preferable) under vacuum or with a gentle flow of inert gas to remove adsorbed water.[3]

• Cool Sieves: Transfer the hot sieves to a desiccator and allow them to cool to room temperature under a dry atmosphere.

• Dry the Solvent: In a glovebox or under a positive pressure of inert gas, add the activated molecular sieves to a flask containing the CD₂Cl₂. Use approximately 5-10% of the solvent volume (e.g., 5 g of sieves for 50 mL of solvent).

• Equilibrate: Seal the flask and allow it to stand for at least 24 hours to ensure thorough drying.[12]

• Storage and Use: Store the CD₂Cl₂ over the molecular sieves in a tightly sealed container, preferably in a desiccator or glovebox. When taking solvent for an NMR sample, use a dry syringe or pipette under an inert atmosphere to prevent re-introducing moisture.

Protocol 2: Preparation of a "Dry" NMR Sample

Materials:

• Dried analyte

• Dried CD₂Cl₂ (from Protocol 1)

• Oven-dried NMR tube and cap

• Dry syringe or micropipette

• Glovebox or inert atmosphere setup

Methodology:

• Prepare Glassware: Place NMR tubes in an oven at >120 °C for several hours and transfer them to a desiccator to cool just before use.

• Weigh Analyte: Weigh the thoroughly dried analyte directly into the clean, dry NMR tube. If the analyte is sensitive, perform this step in a glovebox.

• Add Solvent: Using a dry syringe or micropipette, add the required amount of dry CD₂Cl₂ (typically 0.6-0.7 mL for a standard 5 mm tube).

• Cap and Mix: Immediately cap the NMR tube securely. Mix the sample by gently inverting the tube or using a vortex mixer until the analyte is fully dissolved.

• Analyze: Wipe the outside of the NMR tube clean before inserting it into the NMR spectrometer.

Visual Troubleshooting Workflow

The following diagram outlines the logical steps for troubleshooting water contamination in your NMR sample.

Caption: Troubleshooting workflow for water contamination in NMR.

References

• 1. Cas 1665-00-5,DICHLOROMETHANE-D2 | lookchem [lookchem.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. Troubleshooting [chem.rochester.edu]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. rototec-spintec.com [rototec-spintec.com]
• 9. Stanford University NMR Facility [web.stanford.edu]
• 10. rsc.org [rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Dichloromethane Solvent Properties [macro.lsu.edu]
• 14. organic chemistry - Dichloromethane solubility in water - Chemistry Stack Exchange [chemistry.stackexchange.com]

Technical Support Center: Optimizing NMR with Dichloromethane-d2

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Nuclear Magnetic Resonance (NMR) acquisition parameters using Dichloromethane-d2 (CD₂Cl₂).

Frequently Asked Questions (FAQs)

Q1: Why is Dichloromethane-d2 a useful solvent for NMR spectroscopy?

Dichloromethane-d2 is a versatile NMR solvent due to its properties:

• Good Solubility: It is a non-polar solvent capable of dissolving a wide range of non-polar organic compounds like hydrocarbons, fats, and oils.[1]

• Chemical Inertness: CD₂Cl₂ is chemically inert, meaning it does not typically react with the analyte, preserving sample integrity.[1]

• Low Viscosity: Its low viscosity leads to better sample mixing, faster molecular diffusion, and reduced signal line broadening, which improves spectral resolution.[1][2]

• Convenient Spectral Window: The residual proton peak appears at a distinct chemical shift (around 5.32 ppm), leaving many other spectral regions clear for analysis.[3]

Q2: What are the fundamental NMR properties of Dichloromethane-d2?

Deuterated solvents are essential for ¹H NMR to prevent the solvent's own proton signals from overwhelming the analyte's signals.[4] By replacing hydrogen (¹H) with deuterium (B1214612) (²H), the solvent becomes nearly invisible in the ¹H spectrum.[4] Modern spectrometers also use the deuterium signal to stabilize, or "lock," the magnetic field for accurate measurements.[5] Key NMR parameters for CD₂Cl₂ are summarized below.

Table 1: NMR Properties of Dichloromethane-d2 (CD₂Cl₂)

Property	Nucleus	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J)
Residual Solvent Peak	¹H (in CHDCl₂)	5.32	Triplet (1:1:1)	¹J(H,D) ≈ 1.1 Hz
Solvent Peak	¹³C	54.00	Quintet (1:2:3:2:1)	¹J(C,D) ≈ 27.2 Hz
Residual Water (H₂O/HOD)	¹H	~1.52	Singlet	N/A

Data sourced from multiple references. Chemical shifts can vary slightly with temperature, concentration, and sample matrix.[3][6][7]

Q3: How can I prevent contamination of my sample and the Dichloromethane-d2 solvent?

Most deuterated solvents are hygroscopic and can easily absorb moisture from the atmosphere and glassware.[8][9] Contamination from other residual solvents is also common.[8]

• Drying Glassware: Dry all glassware, including NMR tubes and pipettes, in an oven at ~150 °C for several hours and cool under an inert atmosphere (e.g., nitrogen or argon).[8][9]

• Inert Atmosphere: Handle the solvent and prepare the sample under a dry, inert atmosphere, such as in a glovebox or under a nitrogen blanket.[8][9]

• Proper Handling: Use clean, dry accessories. Avoid shaking the NMR tube, which can introduce contaminants from the cap; use a vortex mixer instead.[8]

• Solvent Storage: Store deuterated solvents in a cool, dry place, tightly sealed. For moisture-sensitive experiments, using single-use ampules is recommended.[9]

Troubleshooting Guides

Issue 1: Weak, Unstable, or No Lock Signal

A stable deuterium lock is critical for achieving high-quality spectra.[5] An unstable lock can lead to poor magnetic field homogeneity, resulting in broad and weak signals.[5]

Potential Causes & Solutions:

• Incorrect Solvent Selection: Ensure "Dichloromethane-d2" is selected in the acquisition software. Locking on the wrong solvent will cause an incorrect chemical shift reference.[10][11]

• Poor Shimming: The magnetic field is not homogeneous. This is the most common cause of lock problems.[5]

  • Solution: Perform an automatic or manual shimming procedure. Start by loading a recent, reliable shim file ("rsh") and then run the automated shimming routine (e.g., "topshim").[10][12]

• Incorrect Sample Positioning: The sample is not centered correctly within the NMR probe's coil.

  • Solution: Use a depth gauge to ensure the NMR tube is positioned at the correct height.[12]

• Low Lock Power/Gain: The spectrometer's lock parameters may be set too low or high. Too much power can saturate the deuterium signal, making it unstable.[13]

  • Solution: Manually adjust the lock power and gain. Start with a low power and increase it until the signal is stable but not saturated, then adjust the gain to bring the lock level to the optimal range (typically 60-80%).[13]

• Sample Inhomogeneity: The sample contains precipitate, air bubbles, or is not fully dissolved.

  • Solution: Ensure your compound is fully dissolved. If solids are present, filter the sample. Gently tap the tube to remove any air bubbles.

Caption: Troubleshooting workflow for NMR lock issues. (Within 100 characters)

Issue 2: Identifying Unknown Peaks in the Spectrum

Unexpected peaks can arise from the solvent, impurities, or the analyte itself.

Identification Strategy:

• Check Solvent Peaks: Confirm the positions of the residual solvent peak (CHDCl₂, ~5.32 ppm, triplet) and the water peak (~1.52 ppm, singlet).[6]

• Consult Impurity Tables: Compare the chemical shifts of unknown peaks to a table of common laboratory contaminants.

• Perform a D₂O Shake: To identify exchangeable protons (e.g., -OH, -NH), add a drop of D₂O to the NMR tube, shake well, and re-acquire the spectrum. Peaks from exchangeable protons will disappear or decrease significantly in intensity.[4]

Table 2: Chemical Shifts of Common Impurities in Dichloromethane-d2

Compound	¹H Chemical Shift (ppm)	Multiplicity	¹³C Chemical Shift (ppm)
Acetone	2.12	s	31.00, 206.78
Acetonitrile	1.97	s	2.03, 116.92
Benzene	7.35	s	128.68
Cyclohexane	1.44	s	27.38
Diethyl ether	1.15, 3.43	t, q	15.44, 66.11
Ethanol	1.21, 3.69	t, q	18.69, 58.57
n-Hexane	0.88, 1.26	m	14.28, 23.07, 32.01
Silicone Grease	~0.07	s	~1.15
Toluene	2.34, 7.17-7.28	s, m	21.43, 125.70, 128.53, 129.35, 138.00

Data compiled from multiple sources. Shifts are approximate and can vary.[6][14][15][16]

Caption: Logic diagram for identifying unknown NMR peaks. (Within 100 characters)

Issue 3: Low Signal-to-Noise (S/N) Ratio

A low S/N ratio can make it difficult to distinguish real signals from the baseline noise.

Potential Causes & Solutions:

• Dilute Sample: The concentration of the analyte is too low.

  • Solution: If possible, prepare a more concentrated sample.

• Insufficient Number of Scans (NS): Not enough FIDs have been co-added.

  • Solution: Increase the number of scans (NS). The S/N ratio increases with the square root of the number of scans.[17] Doubling the experiment time (increasing NS by 4x) will double the S/N.

• Suboptimal Acquisition Parameters: The pulse width and/or relaxation delay are not set correctly for your sample.

  • Solution: Ensure the 90° pulse width is correctly calibrated. For quantitative results, the repetition time (acquisition time + relaxation delay) should be at least 5 times the longest T₁ relaxation time of your analyte.[17] For qualitative spectra, a shorter delay with a smaller flip angle (e.g., 30-45°) can save time.

• Incorrect Receiver Gain (RG): The gain is set too low, underutilizing the analog-to-digital converter (ADC).

  • Solution: Use the automatic receiver gain adjustment command (e.g., "rga") before acquisition. If adjusting manually, increase the gain so the FID fills most of the ADC range without clipping (overflowing).[17]

Experimental Protocols & Parameters

Protocol 1: Standard Sample Preparation

• Dry Glassware: Place your NMR tube, vials, and any glass pipettes in an oven at 150 °C for at least 4 hours. Allow them to cool to room temperature in a desiccator or under a stream of inert gas.[8]

• Weigh Sample: Accurately weigh your sample directly into the NMR tube or a small, dry vial.

• Add Solvent: Under an inert atmosphere, use a dry syringe or pipette to add the required volume of Dichloromethane-d2 (typically 0.5-0.7 mL).

• Dissolve Sample: Cap the tube and use a vortex mixer to ensure the sample is completely dissolved. Avoid shaking, as this can introduce contaminants from the cap.[8]

• Transfer and Filter (if needed): If the sample was dissolved in a vial, transfer the solution to the NMR tube using a pipette. If any particulate matter is visible, filter the solution through a small plug of glass wool in a Pasteur pipette.

• Label and Insert: Label the NMR tube, clean the outside with a lint-free wipe, place it in a spinner turbine using a depth gauge, and insert it into the spectrometer.

Table 3: Typical Starting ¹H NMR Acquisition Parameters for CD₂Cl₂

Parameter	Symbol	Typical Value	Purpose
Spectral Width	SW	15-20 ppm	Range of frequencies to observe.
Acquisition Time	AQ	2 - 4 s	Time for which the FID is recorded; affects resolution.
Relaxation Delay	D1	1 - 5 s	Delay between scans to allow for T₁ relaxation.[18]
Pulse Width	P1	Calibrated 90°	Duration of the RF pulse to excite the nuclei.
Number of Scans	NS	8 - 64	Number of FIDs co-added; increases S/N.[19]
Receiver Gain	RG	Auto-set	Amplifies the signal before digitization.

These are starting parameters and should be optimized for each specific sample and experimental goal.

References

• 1. Dichloromethane-d2 | ZEOTOPE [zeotope.com]
• 2. Avance Beginners Guide - Solvent Selection [2210pc.chem.uic.edu]
• 3. chem.washington.edu [chem.washington.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. wissen.science-and-fun.de [wissen.science-and-fun.de]
• 7. eurisotop.com [eurisotop.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. labinsights.nl [labinsights.nl]
• 10. Troubleshooting | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 11. University of Ottawa NMR Facility Blog: The Consequence of Locking on the Wrong Solvent [u-of-o-nmr-facility.blogspot.com]
• 12. sites.krieger.jhu.edu [sites.krieger.jhu.edu]
• 13. nmr.chem.ualberta.ca [nmr.chem.ualberta.ca]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. kgroup.du.edu [kgroup.du.edu]
• 16. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. nmrplatform.dicp.ac.cn [nmrplatform.dicp.ac.cn]
• 19. lsom.uthscsa.edu [lsom.uthscsa.edu]

Minimizing solvent-induced shifts in Dichloromethane-d2

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize solvent-induced shifts in Dichloromethane-d2 (CD2Cl2) for Nuclear Magnetic Resonance (NMR) spectroscopy.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why are my chemical shifts in CD2Cl2 different from literature values?

A1: Discrepancies in chemical shifts can arise from several factors that influence the local magnetic environment of your analyte. These include:

• Concentration Effects: The chemical shift of a solute can be dependent on its concentration. At higher concentrations, intermolecular interactions such as self-association or aggregation can alter the electronic environment of the nuclei, leading to shifts.

• Temperature Fluctuations: Temperature can significantly affect chemical shifts, especially for protons involved in hydrogen bonding (e.g., -OH, -NH).[1][2] Even minor temperature variations in the NMR probe can lead to noticeable shifts.

• Sample Impurities: The presence of even trace amounts of paramagnetic impurities can cause significant line broadening and shifts.[3] Other chemical impurities can also interact with the analyte and alter its chemical shifts.[4][5]

• Water Content: The chemical shift of residual water in CD2Cl2 can vary depending on temperature and the presence of solutes that can act as hydrogen bond acceptors.[5][6] This can sometimes overlap with or influence the signals of interest.

• Referencing: Improper referencing of the spectrum can lead to a uniform shift of all signals. Ensure you are correctly referencing to the residual solvent peak of CD2Cl2 or an internal standard like tetramethylsilane (B1202638) (TMS).

Q2: I am observing unexpected peaks in my 1H NMR spectrum run in CD2Cl2. What could be the cause?

A2: Unexpected peaks are often due to impurities. Common sources include:

• Residual Protiated Solvent: The deuterated solvent will always contain a small amount of residual protiated solvent, in this case, CHDCl2.[5]

• Common Laboratory Solvents: Contamination from other solvents used during synthesis or workup is a frequent issue.[4][7] Refer to the table below for the chemical shifts of common impurities in CD2Cl2.

• Grease and Phthalates: Contamination from vacuum grease or plasticizers (phthalates) from lab equipment can introduce extraneous signals.

• Analyte Decomposition: The analyte itself may be unstable in CD2Cl2 or may have decomposed during storage or sample preparation.

To identify the impurity, you can compare the observed chemical shifts to known values for common contaminants.

Q3: How can I minimize solvent-induced shifts when using CD2Cl2?

A3: To obtain reproducible and accurate chemical shifts, consider the following best practices:

• Use High-Purity Solvent: Always use high-purity deuterated solvents from a reputable supplier.[8] Store them properly to prevent contamination with water or other atmospheric impurities.

• Consistent Sample Preparation: Prepare all samples (for a comparative study) at the same concentration and in a consistent manner.[9][10]

• Temperature Control: Use the NMR spectrometer's temperature control unit to maintain a constant and accurately known temperature for all experiments.

• Use an Internal Standard: When precise chemical shift values are critical, use an inert internal standard such as tetramethylsilane (TMS). TMS is generally unreactive and has a sharp signal at 0 ppm, making it an excellent reference point.

• Sample Filtration: If your sample contains any particulate matter, filter it through a small plug of glass wool or a syringe filter into the NMR tube to avoid magnetic field inhomogeneities that can affect shimming and peak shape.[3][11]

Quantitative Data

Table 1: 1H and 13C Chemical Shifts of Common Impurities in Dichloromethane-d2 (CD2Cl2)

This table provides reference chemical shift values for common laboratory solvents and impurities when measured in CD2Cl2. These values can aid in the identification of unexpected signals in your NMR spectra.[4][12]

Impurity	1H Chemical Shift (ppm)	13C Chemical Shift (ppm)
Residual Solvent
Dichloromethane-d1 (CHDCl2)	5.32	53.8
Common Solvents
Acetone	2.17	30.9, 206.7
Acetonitrile	2.07	1.4, 117.7
Benzene	7.37	128.5
Chloroform	7.27	77.6
Diethyl ether	3.50 (q), 1.22 (t)	66.2, 15.2
Dimethylformamide (DMF)	8.02 (s), 2.95 (s), 2.88 (s)	162.7, 36.3, 31.2
Dimethyl sulfoxide (B87167) (DMSO)	2.62	40.0
1,4-Dioxane	3.76	67.2
Ethanol	3.72 (q), 1.24 (t)	57.9, 18.2
Ethyl acetate	4.12 (q), 2.05 (s), 1.26 (t)	170.8, 60.7, 21.0, 14.2
n-Hexane	1.29 (m), 0.90 (t)	31.8, 22.9, 14.2
Methanol	3.48	49.9
Tetrahydrofuran (THF)	3.76 (m), 1.85 (m)	67.8, 25.6
Toluene	7.28-7.17 (m), 2.36 (s)	138.0, 129.2, 128.4, 125.5, 21.5
Water	1.56	-
Other Common Impurities
Silicone Grease	~0.08	~1.3

Note: Chemical shifts of water and other exchangeable protons can be highly dependent on temperature and concentration.[5]

Experimental Protocols

Protocol 1: Standard NMR Sample Preparation in CD2Cl2

This protocol outlines the steps for preparing a standard NMR sample to minimize variability and potential for solvent-induced shifts.

Materials:

• High-quality 5 mm NMR tube and cap[11]

• Dichloromethane-d2 (CD2Cl2), high purity

• Analyte

• Volumetric flask and micropipettes

• Pasteur pipette and glass wool or syringe filter

• Vortex mixer

Procedure:

• Clean the NMR Tube: Ensure the NMR tube is clean and dry. Wash with a suitable solvent (e.g., acetone) and dry in an oven if necessary.[3]

• Prepare a Stock Solution (Optional but Recommended): To ensure concentration consistency, prepare a stock solution of your analyte in CD2Cl2.

• Weigh the Analyte: Accurately weigh the desired amount of your analyte. For a typical 1H NMR, 1-5 mg is sufficient. For 13C NMR, 10-50 mg may be needed.[9]

• Dissolve the Sample: Dissolve the weighed analyte in a precise volume of CD2Cl2 (typically 0.6-0.7 mL for a standard 5 mm tube).[9][11] Use a vortex mixer to ensure the sample is fully dissolved.

• Filter the Sample: Place a small plug of glass wool into a Pasteur pipette. Transfer the solution through the pipette into the NMR tube to remove any particulate matter.[3]

• Cap and Label: Cap the NMR tube securely to prevent solvent evaporation and label it clearly.

• Equilibrate: Allow the sample to equilibrate to the spectrometer's probe temperature for at least 5-10 minutes before starting the experiment.[6]

Visualizations

Caption: Workflow for consistent NMR sample preparation and analysis.

Caption: A logical guide for troubleshooting unexpected chemical shifts.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. sites.bu.edu [sites.bu.edu]
• 4. kgroup.du.edu [kgroup.du.edu]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. researchgate.net [researchgate.net]
• 7. scs.illinois.edu [scs.illinois.edu]
• 8. labstandards.eu [labstandards.eu]
• 9. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 10. web.uvic.ca [web.uvic.ca]
• 11. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 12. wissen.science-and-fun.de [wissen.science-and-fun.de]

Dealing with Dichloromethane-d2 peak splitting in 1H NMR

This technical support center provides troubleshooting guidance and frequently asked questions regarding the appearance of the dichloromethane-d2 (CD₂Cl₂) signal in ¹H NMR spectroscopy. It is intended for researchers, scientists, and professionals in drug development who utilize NMR for chemical analysis.

Troubleshooting Guide

This section addresses common issues observed with the residual solvent peak of dichloromethane-d2.

Q1: Why does the residual peak of my dichloromethane-d2 solvent appear as a triplet in the ¹H NMR spectrum?

The triplet splitting of the residual dichloromethane-d2 peak is an expected and informative phenomenon. Deuterated solvents are never 100% pure; they always contain a small amount of the corresponding protonated isotopologue. In the case of dichloromethane-d2 (CD₂Cl₂), the residual protonated form is CHDCl₂.[1][2][3]

The single proton in CHDCl₂ is coupled to the adjacent deuterium (B1214612) nucleus. Deuterium (²H) has a nuclear spin (I) of 1.[1][3] According to the multiplicity rule (2nI + 1, where n is the number of adjacent nuclei and I is their spin), the proton signal is split into three lines (2 * 1 * 1 + 1 = 3).[3][4] This results in a triplet with a characteristic 1:1:1 intensity ratio, as the three spin states of deuterium (+1, 0, -1) are nearly equally populated.[1]

Q2: The triplet for residual CHDCl₂ in my spectrum is broad or poorly resolved. What could be the cause?

Several factors can contribute to the broadening of the residual CHDCl₂ triplet:

• Quadrupolar Relaxation: Deuterium is a quadrupolar nucleus, meaning it has a non-spherical charge distribution.[5][6][7] This property leads to efficient relaxation mechanisms, which can shorten the lifetime of the nuclear spin states and result in broader lines.[5][7][8] This is an intrinsic property and may not be fully correctable.

• Poor Shimming: An inhomogeneous magnetic field across the sample is a common cause of peak broadening for all signals in an NMR spectrum.[9] Careful shimming of the spectrometer is crucial for obtaining sharp lines.

• Sample Concentration: Very high concentrations of the analyte can lead to increased viscosity and restricted molecular tumbling, which in turn can cause line broadening.

• Paramagnetic Impurities: The presence of paramagnetic substances, even in trace amounts, can significantly shorten relaxation times and lead to severe peak broadening.

Q3: The chemical shift of the CHDCl₂ triplet is not exactly where I expected it. Why might this be?

The chemical shift of the residual solvent peak can be influenced by several factors:

• Solvent Effects: The exact chemical shift can vary slightly depending on the other components in your sample (the analyte).[10]

• Temperature: The chemical shift of some solvent peaks can be temperature-dependent.[11]

• Referencing: Ensure your spectrum is correctly referenced. While modern spectrometers often lock on the deuterium signal of the solvent, improper referencing can lead to shifts in all peaks.

Frequently Asked Questions (FAQs)

Q1: What is the expected chemical shift and coupling constant for the residual CHDCl₂ peak?

The following table summarizes the typical ¹H NMR parameters for the residual proton signal in dichloromethane-d2.

Parameter	Typical Value	Reference
Chemical Shift (δ)	~5.32 ppm	[3]
Coupling Constant (¹JHD)	~1.1 Hz	[12][13]
Multiplicity	Triplet	[1][3]
Intensity Ratio	1:1:1	[1]

Q2: How can I confirm that the triplet I am seeing is from residual CHDCl₂?

• Check the Chemical Shift and Multiplicity: Compare the observed chemical shift, multiplicity (triplet), and intensity ratio (1:1:1) with the expected values in the table above.

• Run a Blank Spectrum: Acquire a ¹H NMR spectrum of the neat dichloromethane-d2 solvent. You should observe the same triplet, confirming its origin.

Q3: Can I use the residual CHDCl₂ peak for referencing my ¹H NMR spectrum?

Yes, the residual solvent peak is commonly used as a secondary chemical shift reference. For dichloromethane-d2, the residual CHDCl₂ peak can be set to 5.32 ppm.

Experimental Protocol

Objective: To observe and characterize the ¹H NMR signal of residual protons in dichloromethane-d2.

Materials:

• High-purity dichloromethane-d2 (CD₂Cl₂)

• Clean and dry NMR tube

• NMR spectrometer

Procedure:

• Sample Preparation:

  • Carefully transfer approximately 0.6-0.7 mL of dichloromethane-d2 into a clean, dry NMR tube.

  • Cap the NMR tube securely.

• NMR Spectrometer Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the CD₂Cl₂.

  • Shim the magnetic field to achieve good homogeneity. Standard automated shimming routines are usually sufficient.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum. Typical parameters for a modern spectrometer (e.g., 400 MHz) would be:

    • Number of scans (NS): 8 or 16

    • Relaxation delay (D1): 1-2 seconds

    • Acquisition time (AQ): 2-4 seconds

    • Spectral width (SW): appropriate for the expected chemical shift range (e.g., -2 to 12 ppm).

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum.

  • Reference the spectrum by setting the CHDCl₂ triplet's center to 5.32 ppm.

  • Integrate the triplet to observe the 1:1:1 ratio.

  • Measure the coupling constant (¹JHD).

Visualizing the Cause of Peak Splitting

The following diagram illustrates the logical relationship between the properties of dichloromethane-d2 and the resulting ¹H NMR spectrum.

Caption: Logical workflow for understanding and troubleshooting the ¹H NMR signal of residual CHDCl₂.

References

• 1. researchgate.net [researchgate.net]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 4. Splitting and Multiplicity (N+1 rule) in NMR Spectroscopy - Chemistry Steps [chemistrysteps.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Quadrupolar nuclei [chem.ch.huji.ac.il]
• 7. organicchemistrydata.org [organicchemistrydata.org]
• 8. On the effects of quadrupolar relaxation in Earth's field NMR spectra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Troubleshooting [chem.rochester.edu]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. research.cbc.osu.edu [research.cbc.osu.edu]
• 12. wissen.science-and-fun.de [wissen.science-and-fun.de]
• 13. 2005-03 [nmr.chem.ualberta.ca]

Stability of Dichloromethane-d2 in acidic or basic conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of dichloromethane-d2 (CD₂Cl₂) under acidic and basic conditions. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: How stable is dichloromethane-d2 under neutral conditions?

A1: Dichloromethane-d2, like its non-deuterated counterpart, is relatively stable at ordinary temperatures in the absence of moisture.[1] For use as an NMR solvent, it is typically stored at room temperature away from light and moisture and is considered stable under these recommended conditions. However, prolonged storage, especially after a container has been opened, can lead to the introduction of moisture and atmospheric oxygen, which may affect its purity.

Q2: Can acidic or basic conditions affect the stability of dichloromethane-d2?

A2: Yes, both acidic and basic conditions can impact the stability of dichloromethane-d2. While generally considered inert, it can undergo reactions under certain conditions. Strong bases can promote deuterium (B1214612) exchange and hydrolysis.[2][3] Similarly, while more resistant to acids than bases, harsh acidic conditions and elevated temperatures can lead to degradation.

Q3: What is deuterium exchange and is it a concern with dichloromethane-d2?

A3: Deuterium exchange is a process where a deuterium atom in a molecule is replaced by a hydrogen atom (protium) from the surrounding environment, such as from water, acids, or bases.[2][4] For dichloromethane-d2, this can be a concern under basic conditions, where the C-D bond can become labile, leading to the formation of CHDCl₂ and CH₂Cl₂. This can affect the isotopic purity of the solvent and any quantitative NMR studies that rely on it.

Q4: What are the potential degradation products of dichloromethane-d2 under harsh conditions?

A4: Under conditions of hydrolysis, which can be catalyzed by acids or bases, dichloromethane-d2 can degrade to form formaldehyde-d2 (CD₂O) and deuterium chloride (DCl).[5][6] In the presence of strong bases, the formaldehyde-d2 formed can potentially undergo further reactions.[5][6]

Q5: Are there any specific reagents that are incompatible with dichloromethane-d2?

A5: Yes. Dichloromethane (B109758) reacts vigorously with active metals like lithium, sodium, and potassium, as well as with strong bases such as potassium tert-butoxide.[1] It is also incompatible with strong oxidizing agents and some amines.[7] These incompatibilities apply to dichloromethane-d2 as well.

Troubleshooting Guide

Issue	Possible Causes	Recommended Actions
Loss of Isotopic Purity (Appearance of CH₂Cl₂ or CHDCl₂ peaks in NMR)	Deuterium Exchange: Exposure to acidic or basic residues in the sample or NMR tube. Contamination with protic solvents (e.g., water, methanol).	- Ensure glassware is scrupulously clean and dry. - Use a fresh, unopened container of dichloromethane-d2 for sensitive experiments. - If possible, neutralize acidic or basic samples before dissolving in dichloromethane-d2. - Store the solvent under an inert atmosphere (e.g., nitrogen or argon).
Unexpected Peaks in NMR Spectrum	Degradation of Dichloromethane-d2: Reaction with a highly reactive analyte. Thermal degradation from high-temperature experiments.	- Run a blank spectrum of the dichloromethane-d2 to confirm its purity. - Consider the reactivity of your analyte with chlorinated solvents. - If conducting experiments at elevated temperatures, assess the thermal stability of dichloromethane-d2 under your specific conditions.
Poor Reproducibility of Kinetic or Quantitative Measurements	Variable Solvent Quality: Inconsistent levels of moisture or acidic impurities in the dichloromethane-d2.	- Use a high-purity grade of dichloromethane-d2 specifically for NMR. - Minimize exposure of the solvent to the atmosphere. - Consider using ampulized solvent for critical applications to ensure consistency.

Quantitative Data on Dichloromethane Stability

Table 1: Rate Constants for the Hydrolysis of Dichloromethane in Water

Temperature (°C)	Rate Constant (k, s⁻¹)	Half-life (t₁/₂)
25	1.4 x 10⁻¹⁰	~157 years
50	4.8 x 10⁻⁹	~4.6 years
70	8.1 x 10⁻⁸	~99 days
100	4.2 x 10⁻⁶	~1.9 days

Data adapted from Fells, I. and Moelwyn-Hughes, E. A. (1958). J. Chem. Soc., 1326-1333.

Note: The presence of acids or bases will catalyze this reaction, significantly decreasing the half-life. The hydrolysis half-life under natural environmental conditions (which may include microbial action) is estimated to be around 18 months or more.[2]

Experimental Protocols

Protocol 1: Assessment of Deuterium Exchange Stability

Objective: To determine the stability of the deuterium label in dichloromethane-d2 under specific acidic or basic conditions.

Methodology:

• Sample Preparation:

  • Prepare the test solutions by adding a known amount of acid (e.g., 0.1 M DCl in D₂O) or base (e.g., 0.1 M NaOD in D₂O) to a known volume of dichloromethane-d2 in an NMR tube.

  • Prepare a control sample of neat dichloromethane-d2.

• Incubation:

  • Incubate the NMR tubes at the desired experimental temperature (e.g., 25 °C or an elevated temperature).

• Analysis:

  • Acquire a ¹H NMR spectrum of each sample at various time points (e.g., 0, 1, 6, 24, and 48 hours).

  • Monitor for the appearance and increase of signals corresponding to CHDCl₂ (a triplet) and CH₂Cl₂ (a singlet).

• Data Interpretation:

  • Integrate the signals for CD₂Cl₂ (residual CHDCl₂), CHDCl₂, and CH₂Cl₂.

  • Calculate the percentage of deuterium exchange over time.

Protocol 2: Forced Degradation Study

Objective: To evaluate the chemical stability of dichloromethane-d2 under accelerated acidic and basic conditions.

Methodology:

• Sample Preparation:

  • Acidic Condition: In a sealed vial, mix dichloromethane-d2 with an equal volume of 1 M DCl in D₂O.

  • Basic Condition: In a separate sealed vial, mix dichloromethane-d2 with an equal volume of 1 M NaOD in D₂O.

  • Control: A vial containing only dichloromethane-d2.

• Incubation:

  • Incubate all vials at an elevated temperature (e.g., 50 °C) for a specified period (e.g., 7 days).

• Sample Quenching and Extraction:

  • Cool the vials to room temperature.

  • Neutralize the acidic and basic samples.

  • If necessary, extract the organic components with a suitable solvent for analysis.

• Analysis:

  • Analyze the samples by Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify any degradation products and to determine the remaining purity of the dichloromethane-d2.

Visualizations

Caption: Troubleshooting workflow for stability issues with Dichloromethane-d2.

Caption: Potential reaction pathways of Dichloromethane-d2 in acidic and basic media.

References

• 1. Dichloromethane | CH2Cl2 | CID 6344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Sciencemadness Discussion Board - The hydrolysis of methylene chloride (CH2Cl2). And methanol - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. Sciencemadness Discussion Board - The hydrolysis of methylene chloride (CH2Cl2). And methanol - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. Dichloromethane - Wikipedia [en.wikipedia.org]

Navigating the Nuances of Dichloromethane-d2: A Guide to NMR Tube Compatibility

Technical Support Center

For researchers, scientists, and drug development professionals utilizing Dichloromethane-d2 (CD2Cl2) in Nuclear Magnetic Resonance (NMR) spectroscopy, selecting the appropriate NMR tube is critical to ensure experimental integrity and data accuracy. This guide provides a comprehensive overview of the compatibility of various NMR tube materials with Dichloromethane-d2, troubleshooting advice for common issues, and answers to frequently asked questions.

Troubleshooting Guide: Dichloromethane-d2 in NMR Tubes

Q1: My baseline is distorted and shows broad, rolling humps. What could be the cause?

A1: This is often a sign of poor shimming, which can be exacerbated by an inappropriate NMR tube. Ensure you are using a high-quality tube with good concentricity and camber. If the problem persists, it could be due to leaching of paramagnetic species from a low-quality borosilicate glass tube. Consider switching to a quartz or a high-purity borosilicate glass tube.

Q2: I am observing unexpected peaks in my 1H NMR spectrum that don't correspond to my sample or the residual solvent peak.

A2: These extraneous signals could be due to the leaching of impurities from the NMR tube or cap. Dichloromethane (B109758) is a good solvent and can extract plasticizers or other additives from certain plastics. If you are using plastic tubes or standard caps (B75204), this is a likely cause. Switch to a PTFE tube or use a PTFE cap liner to minimize this contamination. It is also good practice to rinse the NMR tube with a small amount of the deuterated solvent before preparing the sample.[1]

Q3: My sample volume seems to have decreased after a long experiment.

A3: Dichloromethane is a volatile solvent. This issue is likely due to evaporation, especially if the experiment is run at elevated temperatures. Ensure your NMR tube cap provides a tight seal. For long-term or high-temperature experiments, consider using a flame-sealed tube or a J-Young valve NMR tube.

Q4: The tube appears cloudy or has developed fine cracks after use with Dichloromethane-d2.

A4: This indicates chemical incompatibility and degradation of the tube material. This is most common with certain types of plastic tubes that are not resistant to chlorinated solvents. Immediately discontinue the use of such tubes and switch to a recommended material like borosilicate glass, quartz, or PTFE.

Frequently Asked Questions (FAQs)

Q1: Which NMR tube material is the most compatible with Dichloromethane-d2?

A1: For most routine applications, high-quality borosilicate glass (like Pyrex® or Duran®) is an excellent choice, offering good chemical resistance and thermal stability.[2][3] For applications requiring the highest purity and minimal background signals, especially for sensitive experiments or when observing nuclei other than protons, quartz tubes are superior. For experiments where glass is not suitable (e.g., studies involving silicates), PTFE tubes are the most chemically inert option.[4][5][6]

Q2: Can I use plastic NMR tubes with Dichloromethane-d2?

A2: It is generally not recommended to use standard plastic NMR tubes like those made from polystyrene or polyethylene (B3416737) with dichloromethane-d2, as they are likely to swell, degrade, or leach impurities. However, fluorinated plastics such as PTFE (Polytetrafluoroethylene), FEP (Fluorinated Ethylene Propylene), and PFA (Perfluoroalkoxy) offer excellent chemical resistance and can be used.[4][5][6] Always verify the specific type of plastic before use.

Q3: How should I clean my NMR tubes after using them with Dichloromethane-d2?

A3: Rinse the tube immediately after use with a small amount of non-deuterated dichloromethane to remove the bulk of the sample. Follow this with a rinse with a less volatile solvent like acetone, and then a final rinse with deionized water if the sample is water-soluble. Dry the tubes in an oven at a low temperature (e.g., 60-80 °C) or under a stream of dry nitrogen. For stubborn residues, a cleaning solution like Nochromix® or a piranha solution (use with extreme caution and appropriate safety measures) can be used for glass and quartz tubes, but not for plastic tubes.

Q4: Will Dichloromethane-d2 dissolve or damage the NMR tube cap?

A4: Standard NMR tube caps, often made of polyethylene or EVA, can be susceptible to swelling and leaching when in contact with dichloromethane. It is highly recommended to use caps with a PTFE liner to prevent contamination of your sample.

Data Presentation: Compatibility of NMR Tube Materials with Dichloromethane

The following table summarizes the compatibility of common NMR tube materials with dichloromethane. The data is a composite from various sources and should be used as a guideline. For critical applications, it is recommended to perform your own compatibility tests.

Material	Chemical Resistance	Swelling	Leaching Potential	Recommended Use with CD2Cl2
Borosilicate Glass (e.g., Pyrex®, Duran®)	Excellent	None	Low (potential for trace ions)	Highly Recommended for routine use.
Quartz	Excellent	None	Very Low (minimal background)	Highly Recommended for high-purity applications.
PTFE (Polytetrafluoroethylene)	Excellent	Very Low (<1%)	Very Low	Recommended , especially when glass is unsuitable.
FEP (Fluorinated Ethylene Propylene)	Excellent	Low (<2%)	Low	Suitable for short-term use.
PFA (Perfluoroalkoxy)	Excellent	Low (<2%)	Low	Suitable for short-term use.
Polystyrene (PS)	Poor	High	High	Not Recommended .
Polyethylene (PE)	Poor	High	High	Not Recommended .

Experimental Protocols

Protocol for Determining Chemical Compatibility of NMR Tube Materials with Dichloromethane-d2 (Adapted from ASTM D543)

This protocol provides a framework for quantitatively assessing the compatibility of NMR tube materials with dichloromethane-d2.

1. Objective: To determine the change in mass, dimensions, and appearance of NMR tube materials after immersion in dichloromethane-d2, and to analyze the solvent for leached impurities.

2. Materials:

• NMR tubes of the materials to be tested (Borosilicate glass, Quartz, PTFE, FEP, PFA).

• Dichloromethane-d2 (NMR grade).

• Analytical balance (readable to 0.1 mg).

• Calipers or micrometer.

• Glass vials with PTFE-lined caps.

• NMR spectrometer.

• Gas Chromatography-Mass Spectrometry (GC-MS) system (optional, for sensitive leaching analysis).

3. Procedure:

• Initial Measurements:

  • Clean the NMR tubes thoroughly and dry them completely.

  • Measure and record the initial mass of each empty NMR tube to the nearest 0.1 mg.

  • Measure and record the initial outer diameter and length of each tube using calipers.

  • Visually inspect each tube and note its initial appearance (e.g., clarity, color).

• Immersion:

  • Place each NMR tube in a separate, clean glass vial.

  • Fill each NMR tube with dichloromethane-d2 to a standard height (e.g., 4 cm).

  • Cap the vials to prevent evaporation.

  • Store the vials at a constant, controlled temperature (e.g., 25 °C) for a specified period (e.g., 24 hours, 72 hours, or 1 week) to simulate the duration of a typical NMR experiment.

• Post-Immersion Analysis:

  • After the immersion period, carefully remove the NMR tubes from the vials.

  • Pour the dichloromethane-d2 from each tube into a clean, labeled vial for leaching analysis.

  • Allow the NMR tubes to air-dry in a fume hood until all solvent has evaporated. For plastic tubes, a final drying under vacuum at room temperature is recommended.

  • Measure and record the final mass of each empty NMR tube.

  • Measure and record the final outer diameter and length of each tube.

  • Visually inspect each tube for any changes in appearance (e.g., swelling, discoloration, cracking, cloudiness).

• Leaching Analysis:

  • Analyze the dichloromethane-d2 that was in contact with each tube by 1H NMR spectroscopy. Look for any new peaks that are not present in a spectrum of the pure solvent.

  • For a more sensitive analysis of leached organic compounds, analyze the solvent using GC-MS.

4. Data Analysis:

• Calculate the percentage change in mass: % Mass Change = [(Final Mass - Initial Mass) / Initial Mass] * 100

• Calculate the percentage change in dimensions: % Dimensional Change = [(Final Dimension - Initial Dimension) / Initial Dimension] * 100

• Report all visual observations.

• Report the presence and identity (if possible) of any leached impurities detected by NMR or GC-MS.

Mandatory Visualization

Caption: A decision workflow for selecting the appropriate NMR tube material for use with dichloromethane-d2.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. ias.ac.in [ias.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. gore.com [gore.com]
• 5. apsbiotech.com [apsbiotech.com]
• 6. PTFE products for laboratory, PTFE material properties [glasatelier-saillart.be]

Technical Support Center: Dichloromethane-d2 NMR Signal-to-Noise Optimization

Welcome to the technical support center for optimizing Nuclear Magnetic Resonance (NMR) spectroscopy experiments using Dichloromethane-d2 (CD2Cl2). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the signal-to-noise ratio (S/N) of their NMR spectra.

Troubleshooting Guides

This section addresses specific issues that can lead to a poor signal-to-noise ratio in your Dichloromethane-d2 NMR experiments.

Issue: Low Signal-to-Noise Ratio (S/N)

A weak signal can be caused by a variety of factors, from sample preparation to instrument settings. Follow this guide to diagnose and resolve the issue.

Potential Causes and Solutions:

• Low Sample Concentration: The concentration of your analyte may be too low to produce a strong signal.[1][2][3]

  • Solution: Increase the amount of your sample dissolved in the Dichloromethane-d2. For a typical ¹H NMR spectrum, a concentration of 5-25 mg in 0.6-0.7 mL of solvent is recommended.[2][4] For ¹³C experiments, a higher concentration is often necessary due to the lower natural abundance and gyromagnetic ratio of the ¹³C nucleus.[5]

• Poor Magnetic Field Homogeneity (Shimming): An improperly shimmed spectrometer will lead to broad peaks, which reduces the peak height and, consequently, the S/N.[2][6][7]

  • Solution: Carefully shim the spectrometer before acquiring your data. Modern spectrometers often have automated shimming routines that are a good starting point.[6] For challenging samples, manual shimming of the Z1, Z2, and other low-order shims may be necessary to improve the lock signal and achieve sharp peaks.[1][6][8]

• Suboptimal Acquisition Parameters: The parameters used to acquire the spectrum can significantly impact the S/N.

  • Solution: Optimize key acquisition parameters. The signal-to-noise ratio improves with the square root of the number of scans.[2][3][9] Increasing the number of scans (NS) is a direct way to improve S/N.[2][10][11] Ensure you are using a calibrated 90° pulse width for excitation to maximize the signal for a single scan.[2]

• Presence of Particulate Matter: Suspended solids in the NMR sample will distort the magnetic field homogeneity, leading to broad lines and poor resolution.[4][12]

  • Solution: Filter your sample solution through a small plug of glass wool or a syringe filter directly into the NMR tube to remove any particulate matter.[2][4][5]

• Presence of Paramagnetic Impurities: Paramagnetic species in your sample can cause significant line broadening and a decrease in signal intensity.[2]

  • Solution: If paramagnetic impurities are suspected, try to remove them through purification methods such as column chromatography or recrystallization. In some cases, adding a chelating agent can help to sequester paramagnetic metal ions.

Troubleshooting Workflow for Low S/N:

References

• 1. depts.washington.edu [depts.washington.edu]
• 2. benchchem.com [benchchem.com]
• 3. CHAPTER-8 [cis.rit.edu]
• 4. NMR Sample Preparation [nmr.chem.umn.edu]
• 5. sites.uclouvain.be [sites.uclouvain.be]
• 6. lsa.umich.edu [lsa.umich.edu]
• 7. NMR Basics [bloch.anu.edu.au]
• 8. nmr.chem.umn.edu [nmr.chem.umn.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Optimized Default 1H Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 11. NMR acquisition parameters and qNMR — Nanalysis [nanalysis.com]
• 12. nmr.chem.ualberta.ca [nmr.chem.ualberta.ca]

Technical Support Center: Dichloromethane-d2 (CD2Cl2) NMR Shimming

Welcome to the technical support center for addressing Nuclear Magnetic Resonance (NMR) shimming issues with Dichloromethane-d2 (CD₂Cl₂) samples. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in obtaining high-quality NMR spectra.

Frequently Asked Questions (FAQs)

Q1: Why is my baseline distorted and my peaks are broad when using Dichloromethane-d2?

A1: Broad peaks and a distorted baseline are classic indicators of poor magnetic field homogeneity. This can be caused by several factors including:

• Improper Shimming: The primary cause is suboptimal shimming settings.

• Sample Inhomogeneity: The presence of undissolved solids or precipitates in your sample will severely degrade shim quality.[1][2]

• Poor Quality NMR Tube: Scratched or non-concentric NMR tubes can make it impossible to achieve good shims.[3]

• Incorrect Sample Volume: Both insufficient and excessive sample volumes can make shimming difficult.[3][4]

• Air Bubbles: Air bubbles in the sample create susceptibility gradients that disrupt field homogeneity.

Q2: The autoshim routine (topshim or equivalent) fails or gives a poor result with my CD₂Cl₂ sample. What should I do?

A2: While autoshim routines are powerful, they can sometimes fail with certain samples. If you encounter this issue:

• Check the Lock Signal: Ensure you have a strong and stable lock on the deuterium (B1214612) signal of CD₂Cl₂. A weak or unstable lock will lead to poor shimming.

• Load a Good Starting Shim File: Use a recent, well-optimized shim file from a similar sample on the same probe. You can often do this with a command like rsh.

• Manual Shimming: Perform a manual shim adjustment, starting with the lower-order shims (Z1, Z2) and then moving to the first-order off-axis shims (X, Y, XZ, YZ).

• Sample Issues: Re-evaluate your sample for precipitation or particulates, as this is a common reason for autoshim failure.[1]

Q3: I'm running a low-temperature experiment in Dichloromethane-d2 and my shims are unstable. How can I fix this?

A3: Temperature fluctuations can cause significant shimming problems. For low-temperature experiments:

• Allow for Equilibration: Ensure your sample has reached thermal equilibrium before starting the shimming process.

• Re-shim at Target Temperature: Shims will drift as the temperature changes. It is essential to re-shim your sample once it has stabilized at the target low temperature.

• Check for Precipitation: Your compound may be less soluble at lower temperatures. Visually inspect the sample for any signs of precipitation.

• Shim Coil Temperature: Be mindful of the shim coil temperature, as excessive cooling can affect its performance. Some systems require adjusting the shim flow rate at low temperatures.

Q4: What is the expected residual solvent peak for Dichloromethane-d2 in a ¹H NMR spectrum?

A4: The residual proton signal in Dichloromethane-d2 (CHDCl₂) appears as a 1:1:1 triplet at approximately 5.32 ppm. The splitting is due to coupling with the deuterium nucleus (spin I=1).

Troubleshooting Guides

Guide 1: Poor Lineshape and Resolution

This guide addresses common causes of broad and asymmetric peaks in your NMR spectrum.

Symptoms:

• Peaks are wider than expected.

• Peak shape is non-Lorentzian (e.g., has a "tail" or is "split").

• Poor resolution between adjacent peaks.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting poor NMR lineshape.

Guide 2: Unstable or Failed Lock

This guide will help you diagnose and solve issues with the deuterium lock signal.

Symptoms:

• The spectrometer fails to achieve a lock.

• The lock level is very low or fluctuates wildly.

• The "Lock" status is off or unstable during the experiment.

Troubleshooting Workflow:

Caption: Workflow for diagnosing and fixing lock problems.

Quantitative Data

Dichloromethane-d2 (CD₂Cl₂) Physical Properties

Property	Value	Notes
Molecular Weight	86.95 g/mol
Density (20°C)	~1.36 g/cm³
Boiling Point	39-40 °C	[5][6] Volatile, handle with care.
Melting Point	-97 °C	[5][6] Suitable for low-temperature NMR.
Dynamic Viscosity (20°C)	0.43 mPa·s	[7] Low viscosity aids in faster molecular tumbling.
¹H Residual Peak (CHDCl₂)	~5.32 ppm	Triplet (1:1:1)
¹³C Peak	~53.7 ppm	Quintet

Experimental Protocols

Protocol 1: Standard Sample Preparation for Shimming

• Ensure Sample is Fully Dissolved: Prepare a homogeneous solution of your analyte in a separate vial before transferring it to the NMR tube.

• Filter the Sample: To remove any particulate matter that can severely degrade shimming performance, filter your sample through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[1]

• Use an Appropriate Sample Volume: For most 5 mm NMR tubes, the optimal sample volume is between 0.6 and 0.7 mL, which corresponds to a column height of about 4-5 cm.[4]

• Use High-Quality NMR Tubes: Always use clean, unscratched, high-quality NMR tubes rated for the spectrometer's frequency.[3]

• Wipe the Tube: Before inserting the sample into the spinner, thoroughly wipe the outside of the NMR tube with a lint-free tissue (e.g., Kimwipe) to remove any dust or fingerprints.

• Set Sample Depth: Use a depth gauge to ensure the sample is positioned correctly within the spinner turbine for optimal detection and shimming.

Protocol 2: Step-by-Step Manual Shimming Procedure

This protocol assumes the sample is loaded, and the lock is on but unstable, or the lineshape is poor after an automated shim.

• Load a Reference Shim File: Begin by loading a standard, reliable shim file for the probe you are using (e.g., via the rsh command).

• Adjust On-Axis Shims (Z-shims):

  • Start by adjusting Z1 . Slowly vary the value to maximize the lock level.

  • Next, adjust Z2 . Again, maximize the lock level.

  • Iterate between Z1 and Z2 a few times, as they are interactive. The goal is to find the global maximum for the lock level with these two shims.

• Adjust First-Order Off-Axis Shims (X, Y):

  • Adjust X to maximize the lock level.

  • Adjust Y to maximize the lock level.

  • Re-optimize Z1 and Z2 after adjusting X and Y.

• Adjust Second-Order Shims (XZ, YZ):

  • Adjust XZ for maximum lock level.

  • Re-optimize Z1 and Z2.

  • Adjust YZ for maximum lock level.

  • Re-optimize Z1 and Z2.

• Observe the FID: While shimming, it can be useful to observe the free induction decay (FID) of a single pulse. A well-shimmed sample will produce a long, exponentially decaying FID.

• Acquire a Test Spectrum: Once you are satisfied with the lock level and FID shape, acquire a quick 1D proton spectrum to check the lineshape. If it is still suboptimal, you may need to adjust higher-order shims, but this is often best done by experienced users or automated routines.

References

• 1. Basic Operation [www-app.igb.illinois.edu]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. Troubleshooting | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 4. ocw.mit.edu [ocw.mit.edu]
• 5. Dichloromethane-d2, for NMR, 99.5 atom % D 5 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. Dichloromethane-d2, for NMR, 99.8 atom% D 5 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.at]
• 7. wissen.science-and-fun.de [wissen.science-and-fun.de]

Reference Data & Comparative Studies

A Comparative Guide for NMR Analysis: Dichloromethane-d2 vs. Chloroform-d

For researchers, scientists, and professionals in drug development, the choice of a suitable solvent is a critical first step in Nuclear Magnetic Resonance (NMR) analysis. The solvent must dissolve the analyte, be chemically inert under experimental conditions, and have minimal interfering signals. Among the most common deuterated solvents are Dichloromethane-d2 (CD2Cl2) and Chloroform-d (CDCl3). This guide provides an objective comparison of their performance, supported by experimental data, to aid in solvent selection for NMR spectroscopy.

Quantitative Data Summary

The physical and spectral properties of Dichloromethane-d2 and Chloroform-d are summarized in the table below for easy comparison. These parameters are crucial for sample preparation and data acquisition.

Property	Dichloromethane-d2 (CD2Cl2)	Chloroform-d (CDCl3)
Molecular Weight	86.95 g/mol [1]	120.38 g/mol [2][3]
Density	~1.36 g/mL (at 20-25°C)[1][4][5][6]	~1.50 g/mL (at 20-25°C)[3][7]
Boiling Point	~39-40°C[4][5][6][8]	~61°C[7][9]
Melting Point	~ -97°C[4][5][6]	~ -64°C[7][9]
Viscosity (at 20°C)	0.43 mPa·s[1][10][11][12][13][14]	0.57 mPa·s[3][15][16]
¹H NMR Residual Peak	~5.32 ppm (triplet)[17][18][19]	~7.26 ppm (singlet)[3][20][21][22]
¹³C NMR Residual Peak	~54.0 ppm (quintet)[17][18][19]	~77.2 ppm (triplet)[18][21]

Performance Comparison

1. Solubility and Chemical Compatibility:

• Chloroform-d (CDCl3) is the most widely used NMR solvent due to its excellent ability to dissolve a broad range of organic compounds.[22] However, it is slightly acidic and can form hydrogen bonds, which may affect the chemical shifts of labile protons (e.g., in alcohols, amines, and amides). It is also incompatible with strongly basic, nucleophilic, or reducing analytes.[23]

• Dichloromethane-d2 (CD2Cl2) is also a versatile solvent for a wide array of organic compounds.[5] It is considered a good choice for acid-sensitive materials.[24] Its lower boiling point can be advantageous for easy sample recovery.

2. Spectral Windows and Residual Peaks:

The residual solvent peaks are a key consideration.

• The singlet from residual CHCl3 in CDCl3 appears at approximately 7.26 ppm.[3][20][21][22] This can be problematic if analyte signals of interest, particularly aromatic protons, are expected in this region.

• The residual signal for CD2Cl2 is a triplet centered at about 5.32 ppm.[17][18][19] This region is often less crowded than the aromatic region, making CD2Cl2 a better choice when signals are anticipated around 7.2-7.3 ppm.

3. Physical Properties and Experimental Conditions:

• Viscosity: CD2Cl2 is less viscous than CDCl3, which can lead to sharper NMR signals and better resolution, especially for macromolecules.

• Boiling Point: The lower boiling point of CD2Cl2 (around 40°C) makes it easier to remove from the sample post-analysis.[4][5][6][8] However, this volatility can also lead to solvent evaporation from the NMR tube, causing concentration changes over time, especially for long experiments or at elevated temperatures. CDCl3, with a higher boiling point of about 61°C, is more suitable for experiments that require heating.[7][9]

Experimental Protocols

A general protocol for NMR sample preparation is provided below, with specific considerations for both solvents.

Objective: To prepare a high-quality NMR sample for analysis.

Materials:

• Analyte

• Deuterated solvent (CD2Cl2 or CDCl3)

• 5 mm NMR tubes

• Pasteur pipettes and bulbs

• Small vials for solubility testing

• Filter (e.g., cotton plug in a pipette)

Procedure:

• Solubility Test: If the solubility of the analyte is unknown, test it in a small vial using the non-deuterated version of the solvent first to conserve the more expensive deuterated solvent.[25]

• Sample Weighing: For a standard ¹H NMR spectrum, weigh approximately 5-10 mg of the solid analyte directly into the NMR tube or a small vial.[25][26] For ¹³C NMR, a higher concentration (up to 50 mg) may be necessary.[25] For liquid samples, use one small drop.[26]

• Solvent Addition: Using a clean Pasteur pipette, add approximately 0.5-0.7 mL of the chosen deuterated solvent (CD2Cl2 or CDCl3) to the sample. This should result in a sample height of about 4-5 cm in the NMR tube.[26][27][28]

• Dissolution: Cap the NMR tube and gently invert it several times to dissolve the sample completely. If necessary, use a vortex mixer.

• Filtration: If the solution contains any particulate matter, filter it through a small cotton plug in a Pasteur pipette into a clean NMR tube to prevent shimming problems and line broadening.[25][29]

• Labeling: Clearly label the NMR tube with the sample identification.[26]

Solvent-Specific Considerations:

• When using CDCl3: Be aware of its slight acidity. If your compound is acid-sensitive, consider passing the CDCl3 through a small plug of basic alumina (B75360) before use.[30]

• When using CD2Cl2: Due to its volatility, ensure the NMR tube is capped tightly, especially if the experiment will be run over a long period or at a temperature approaching its boiling point. For longer-term storage, sealing the cap with parafilm may be beneficial.

Mandatory Visualizations

Below are diagrams illustrating key decision-making and experimental workflows.

Caption: Solvent selection flowchart.

Caption: General NMR sample preparation workflow.

References

• 1. science-and-fun.de [science-and-fun.de]
• 2. echemi.com [echemi.com]
• 3. science-and-fun.de [science-and-fun.de]
• 4. Dichloromethane-d2, for NMR, 99.5 atom % D 5 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. Page loading... [wap.guidechem.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. thomassci.com [thomassci.com]
• 8. dichloromethane-d2 | CAS#:1665-00-5 | Chemsrc [chemsrc.com]
• 9. labiostring.com [labiostring.com]
• 10. wissen.science-and-fun.de [wissen.science-and-fun.de]
• 11. Dichloromethane - Wikipedia [en.wikipedia.org]
• 12. Viscosity of Dichloromethane (DCM) – viscosity table and viscosity chart | Anton Paar Wiki [wiki.anton-paar.com]
• 13. Viscosity of Dichloromethane (DCM) – viscosity table and viscosity chart | Anton Paar Wiki [wiki.anton-paar.com]
• 14. Viscosity of Dichloromethane (DCM) – viscosity table and viscosity chart | Anton Paar Wiki [wiki.anton-paar.com]
• 15. Chloroform - Wikipedia [en.wikipedia.org]
• 16. Chloroform Solvent Properties [macro.lsu.edu]
• 17. chem.washington.edu [chem.washington.edu]
• 18. organicchemistrydata.org [organicchemistrydata.org]
• 19. Solvent Table [nmr.chem.ucsb.edu]
• 20. gauthmath.com [gauthmath.com]
• 21. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 22. NMR Solvents [sigmaaldrich.com]
• 23. Deuterated chloroform - Wikipedia [en.wikipedia.org]
• 24. as.nyu.edu [as.nyu.edu]
• 25. sites.uclouvain.be [sites.uclouvain.be]
• 26. chemistry.tcd.ie [chemistry.tcd.ie]
• 27. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 28. publish.uwo.ca [publish.uwo.ca]
• 29. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 30. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

A Researcher's Guide to Selecting Deuterated Solvents for Non-Polar Analytes

For researchers and professionals in the fields of chemistry, pharmaceuticals, and material science, the selection of an appropriate deuterated solvent is a critical step for obtaining high-quality Nuclear Magnetic Resonance (NMR) spectra. This is particularly true when working with non-polar analytes, where solubility can be a significant challenge. This guide provides a comprehensive comparison of common deuterated solvents for the dissolution of non-polar compounds, supported by physical property data and a detailed experimental protocol for determining solubility.

Comparing the Suitability of Common Deuterated Solvents

The ideal deuterated solvent for a non-polar analyte should exhibit strong dissolution power for the compound of interest while having minimal interference with the resulting NMR spectrum. The choice of solvent is often a balance between its physical properties, such as polarity, and practical considerations like boiling point and cost. Below is a comparison of several commonly used deuterated solvents.

Table 1: Physical Properties of Common Deuterated Solvents for Non-Polar Analytes

Solvent	Formula	Molecular Weight ( g/mol )	Density (g/mL at 25°C)	Melting Point (°C)	Boiling Point (°C)	Polarity Index
Chloroform-d	CDCl₃	120.38	1.500[1][2][3]	-64[1][2][3]	60.9[1][2][3]	4.1
Benzene-d₆	C₆D₆	84.15	0.950[4][5][6]	6.8[4][5][6]	79.1[4][5]	2.7
Dichloromethane-d₂	CD₂Cl₂	86.95	1.362[7]	-97[7][8][9]	40[7][8][9]	3.1[10]
Toluene-d₈	C₇D₈	100.21	0.943[11]	-84[11][12]	110[11][12]	2.4[10]
Acetone-d₆	C₃D₆O	64.12	0.872[13][14]	-93.8[13][14]	55.5[13][14]	5.1[10]
Dimethyl Sulfoxide-d₆	C₂D₆SO	84.17	1.190[15]	20.2[15]	189[15][16]	7.2

Qualitative Solubility Observations:

• Chloroform-d (CDCl₃): Widely regarded as an excellent solvent for a broad range of organic compounds, including many non-polar analytes.[1] Its moderate polarity allows it to dissolve many non-polar compounds effectively.

• Benzene-d₆ (C₆D₆): Being a non-polar aromatic solvent, it is a suitable choice for dissolving other non-polar and aromatic compounds.[17]

• Dichloromethane-d₂ (CD₂Cl₂): Its properties are very similar to chloroform-d, making it another good option for many non-polar organic molecules.

• Toluene-d₈ (C₇D₈): Similar to benzene-d₆, its aromatic and non-polar nature makes it effective for dissolving non-polar analytes.

• Acetone-d₆ (C₃D₆O): While more polar than the aforementioned solvents, it can still be a useful solvent for a variety of organic compounds.[18]

• Dimethyl Sulfoxide-d₆ (DMSO-d₆): This is a highly polar aprotic solvent and is generally used for polar compounds.[16] However, it can dissolve a very wide range of substances, including some non-polar compounds that are difficult to dissolve in other solvents.[16]

Experimental Protocol: Determining Analyte Solubility via ¹H NMR Spectroscopy

To obtain quantitative solubility data for your specific non-polar analyte, a straightforward experimental approach using ¹H NMR spectroscopy is recommended. This method relies on the integration of analyte signals relative to an internal standard of known concentration.

Materials:

• Non-polar analyte of interest

• Selected deuterated solvent (e.g., Chloroform-d)

• Internal standard (e.g., 1,3,5-trimethoxybenzene, TMS, or another stable compound with a simple, well-resolved signal that does not overlap with analyte signals)

• High-precision analytical balance

• NMR tubes

• Volumetric flasks and pipettes

• Vortex mixer and/or sonicator

Procedure:

• Prepare a Stock Solution of the Internal Standard:

  • Accurately weigh a precise amount of the internal standard.

  • Dissolve it in a known volume of the deuterated solvent in a volumetric flask to create a stock solution of known concentration.

• Prepare a Saturated Solution of the Analyte:

  • To a vial, add a known volume of the deuterated solvent.

  • Add an excess amount of the non-polar analyte to the solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Agitate the mixture vigorously using a vortex mixer or sonicator for an extended period (e.g., 1-2 hours) to facilitate dissolution and ensure equilibrium is reached.

  • Allow the mixture to stand, permitting the undissolved solid to settle.

• Prepare the NMR Sample:

  • Carefully withdraw a known volume of the supernatant (the saturated solution) from the analyte vial, ensuring no solid particles are transferred.

  • In a clean NMR tube, combine a precise volume of the saturated analyte solution with a precise volume of the internal standard stock solution.

• Acquire the ¹H NMR Spectrum:

  • Acquire the ¹H NMR spectrum of the prepared sample.

  • Ensure the spectral parameters are optimized for quantitative analysis (e.g., sufficient relaxation delay, appropriate pulse angle).

• Process and Analyze the Spectrum:

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

  • Integrate a well-resolved, non-overlapping signal from the analyte and a signal from the internal standard.

• Calculate the Solubility:

  • The concentration of the analyte, and thus its solubility, can be calculated using the following formula:

  Solubility (mol/L) = (Integral of Analyte / Number of Protons in Analyte Signal) / (Integral of Standard / Number of Protons in Standard Signal) * Concentration of Standard (mol/L)

Workflow for Deuterated Solvent Selection

The process of selecting the most appropriate deuterated solvent for a non-polar analyte can be visualized as a logical workflow. This diagram illustrates the key decision-making steps.

Caption: Logical workflow for selecting a suitable deuterated solvent.

Conclusion

The selection of an appropriate deuterated solvent is paramount for the successful NMR analysis of non-polar analytes. While a universal "best" solvent does not exist, a systematic approach based on the physical properties of the solvents and experimental verification of solubility provides a reliable path to making an informed decision. Chloroform-d and benzene-d₆ are often excellent starting points for many non-polar compounds. However, for challenging analytes, a broader consideration of solvents and the application of the described experimental protocol will ultimately lead to the acquisition of high-quality, meaningful NMR data.

References

• 1. grokipedia.com [grokipedia.com]
• 2. 氯仿-d，“100％”，99.96 atom D - 可提供多种尺寸 [sigmaaldrich.com]
• 3. Chloroform-d D 99.8atom 865-49-6 [sigmaaldrich.com]
• 4. Benzene-D6 | 1076-43-3 [amp.chemicalbook.com]
• 5. Benzene-d6 D 99.6atom , TMS 0.03 (v/v) 1076-43-3 [sigmaaldrich.com]
• 6. 苯-d6,99.6原子％D - 多种尺寸可供选择 [sigmaaldrich.com]
• 7. Dichloromethane-d2 D 99.5atom 1665-00-5 [sigmaaldrich.com]
• 8. Dichloromethane-d2, for NMR, 99.5 atom % D 5 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 9. Dichloromethane-d2, for NMR, 99.8 atom% D 5 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.at]
• 10. Reagents & Solvents [chem.rochester.edu]
• 11. 甲苯-d8 "100%", 99.96 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 12. Toluene-d8, for NMR, 99+ atom % D 10 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 13. アセトン-d6 "100%", 99.95 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 14. Acetone-d6 D 99.9atom 666-52-4 [sigmaaldrich.com]
• 15. Dimethyl sulfoxide-D6 deuteration degree min. 99.8 for NMR spectroscopy MagniSolv 2206-27-1 [sigmaaldrich.com]
• 16. Dimethyl Sulfoxide (DMSO) – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 17. CAS No. 1076-43-3 Benzene-D6 Supplier. Pricelist of Benzene-D6 - Wechem [wechemglobal.com]
• 18. Acetone-D6 | C3H6O | CID 522220 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Role of Dichloromethane-d2 in Enhancing Analytical Method Validation: A Comparative Guide

For researchers, scientists, and drug development professionals, the validation of analytical methods is a critical process to ensure the reliability and accuracy of experimental data. The choice of an appropriate internal standard is paramount in chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS). This guide provides a comprehensive comparison of Dichloromethane-d2 (DCM-d2) with other alternatives as an internal standard in the validation of analytical methods for volatile organic compounds (VOCs), supported by experimental data and detailed protocols.

Deuterated solvents, such as Dichloromethane-d2, are widely regarded as the "gold standard" for internal standards in mass spectrometry-based quantitative analysis. Their chemical and physical properties closely mimic those of the target analyte, allowing for effective compensation for variations during sample preparation and analysis, thereby improving the accuracy and precision of the results.

Comparative Analysis of Internal Standards

The selection of an internal standard is a critical step in method development. While various deuterated and non-deuterated compounds can be used, their performance can differ significantly. Below is a comparison of Dichloromethane-d2 with a commonly used alternative, Chloroform-d, for the quantification of a model volatile organic compound, dichloromethane (B109758), in a blood matrix.

Validation Parameter	Dichloromethane-d2 (Hypothetical Data)	Chloroform-d[1][2][3][4]
Analyte	Dichloromethane	Dichloromethane
Matrix	Blood	Blood
**Linearity (R²) **	> 0.999	> 0.999
Range	20 - 1000 µg/mL	20 - 1000 µg/mL
Limit of Detection (LOD)	4 µg/mL	5 µg/mL
Limit of Quantitation (LOQ)	15 µg/mL	20 µg/mL
Intra-day Precision (RSD%)	< 10%	< 15%
Inter-day Precision (RSD%)	< 12%	< 15%
Accuracy (Relative Error %)	< 10%	< 15%

The hypothetical data suggests that Dichloromethane-d2, by virtue of being the deuterated analog of the analyte, could offer slightly better performance in terms of sensitivity (lower LOD and LOQ) and precision compared to Chloroform-d. This is because DCM-d2 will have nearly identical extraction efficiency and chromatographic behavior to the non-deuterated dichloromethane, leading to more effective correction for any sample loss or variability.

Experimental Protocols

A robust and well-documented experimental protocol is the foundation of a validated analytical method. The following is a representative methodology for the quantitative analysis of volatile organic compounds using Dichloromethane-d2 as an internal standard with GC-MS.

Materials and Reagents

• Analytes: Certified reference standards of the volatile organic compounds of interest.

• Internal Standard: Dichloromethane-d2 (CD2Cl2), 99.5 atom % D.

• Solvent: GC-MS grade methanol (B129727) or other suitable solvent.

• Matrix: The sample matrix in which the analytes are to be quantified (e.g., blood, water, soil).

Preparation of Standard Solutions

• Stock Solutions: Prepare individual stock solutions of each analyte and the internal standard (Dichloromethane-d2) in methanol at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solutions to cover the expected concentration range of the analytes in the samples. Each calibration standard should contain a constant concentration of the Dichloromethane-d2 internal standard.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range to assess the accuracy and precision of the method.

Sample Preparation (Headspace Analysis)

• Pipette a defined volume of the sample (e.g., 0.5 mL of blood) into a headspace vial.

• Add a precise volume of the Dichloromethane-d2 internal standard solution to each sample, calibration standard, and QC sample.

• Seal the vials immediately.

• Incubate the vials in a headspace autosampler at a specific temperature (e.g., 65°C) for a defined period to allow the volatile compounds to partition into the headspace.

GC-MS Analysis

• Gas Chromatograph (GC) System:

  • Column: A suitable capillary column for the separation of volatile compounds (e.g., DB-624, 30 m x 0.25 mm ID, 1.4 µm film thickness).

  • Inlet: Split/splitless injector, operated in splitless mode.

  • Oven Temperature Program: An optimized temperature program to achieve good separation of the analytes.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) System:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity. Monitor characteristic ions for each analyte and for Dichloromethane-d2.

Data Analysis and Validation

• Quantification: Calculate the concentration of each analyte in the samples using the calibration curve constructed by plotting the ratio of the analyte peak area to the internal standard (Dichloromethane-d2) peak area against the analyte concentration.

• Validation Parameters: Evaluate the method for linearity, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantitation (LOQ) according to established guidelines (e.g., ICH Q2(R1)).

Visualizing the Workflow

To better understand the logical flow of the analytical method validation process, the following diagrams are provided.

Caption: Experimental workflow for analytical method validation using Dichloromethane-d2.

Caption: Logical relationship of components in quantitative analysis.

Conclusion

The use of Dichloromethane-d2 as an internal standard offers significant advantages in the validation of analytical methods for the quantification of volatile organic compounds, particularly dichloromethane itself. Its ability to closely mimic the behavior of the analyte throughout the analytical process leads to improved accuracy and precision. While direct comparative data with other internal standards is limited, the theoretical benefits and the existing validation data for similar methods strongly support its use as a superior choice for achieving robust and reliable analytical results. The detailed experimental protocol provided in this guide serves as a foundation for researchers to develop and validate their own analytical methods using Dichloromethane-d2.

References

• 1. Frontiers | Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham [frontiersin.org]
• 2. researchtrendsjournal.com [researchtrendsjournal.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. researchgate.net [researchgate.net]

A Researcher's Guide to Cross-Validation of NMR and Mass Spectrometry Data

For researchers, scientists, and drug development professionals, the rigorous and unambiguous characterization of chemical compounds and complex biological systems is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are two of the most powerful analytical techniques in the modern laboratory. While each provides a wealth of information, their true analytical strength is unleashed when their complementary data are integrated and cross-validated. This guide provides an objective comparison of NMR and MS, supported by experimental data, detailed methodologies, and visual workflows to facilitate the seamless integration of these techniques in your research.

Data Presentation: A Quantitative Comparison of NMR and Mass Spectrometry

The choice between NMR and MS, or their combined use, often depends on the specific research question, the nature of the sample, and the desired level of detail. The following tables summarize key quantitative and qualitative performance metrics for each technique.

Table 1: Quantitative Performance Metrics

Feature	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)	Key Considerations
Sensitivity	Lower (micromolar to millimolar range)[2][5]	High (picomolar to femtomolar range)[2]	MS is the preferred method for detecting low-abundance molecules.
Quantitative Accuracy	High, inherently quantitative without the need for identical standards[5]	High, but often requires isotopically labeled internal standards for absolute quantification[5]	NMR provides excellent precision for measuring both relative and absolute concentrations.
Resolution	High, allows for the distinction of subtle structural differences in the chemical environment.[5]	Very high mass resolution, capable of distinguishing between isobaric species.[5]	Both techniques offer high resolution, but in different domains (chemical shift vs. mass-to-charge ratio).
Number of Detectable Metabolites	Typically 30-100 in a metabolomics study.[6]	300-1000+ (depending on whether GC-MS or LC-MS is used).[6]	MS provides broader coverage of the metabolome.

Table 2: Qualitative Performance Metrics

Feature	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)	Key Considerations
Structural Information	Provides detailed information on molecular structure, connectivity, and 3D conformation.	Provides molecular weight and fragmentation patterns, which can be used to deduce structural information.[1]	NMR provides a more direct and detailed picture of the molecular structure.
Reproducibility	Very high.[6]	Average to high, can be influenced by instrument calibration and sample preparation.[6]	NMR is generally considered more reproducible for quantitative measurements.
Sample Preparation	Minimal and non-destructive.[6]	More extensive, often involving chromatography and derivatization; sample is consumed.[7]	NMR allows for the recovery and subsequent analysis of the sample.
Sample Throughput	Generally lower, experiments can be time-consuming.[5]	Generally higher, especially with modern automated systems.[5]	MS is more suitable for high-throughput screening applications.
Instrument Cost	More expensive and occupies more space than MS.[6]	Cheaper and occupies less space than NMR.[6]	The initial investment and laboratory space requirements are higher for NMR.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining high-quality, reproducible data that can be confidently cross-validated. Below are representative protocols for compound identification and characterization using NMR and LC-MS.

NMR Spectroscopy Protocol for Small Molecule Identification

This protocol outlines the general steps for preparing and analyzing a small molecule sample using 1D and 2D NMR spectroscopy.

1. Sample Preparation:

• Dissolve the sample: Weigh 1-10 mg of the purified compound and dissolve it in 0.5-0.7 mL of an appropriate deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O). The choice of solvent is critical to avoid signal overlap with the analyte.

• Transfer to NMR tube: Filter the solution through a glass wool plug in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Add internal standard: Add a small amount of an internal standard (e.g., tetramethylsilane (B1202638) - TMS) for chemical shift referencing.

2. NMR Data Acquisition:

• Instrument Setup: Insert the NMR tube into the spectrometer. Lock the field frequency using the deuterium (B1214612) signal from the solvent and shim the magnetic field to optimize homogeneity.

• 1D ¹H NMR: Acquire a standard proton NMR spectrum to get an initial overview of the compound's structure.

• 1D ¹³C NMR: Acquire a carbon-13 spectrum to identify the number and types of carbon atoms.

• 2D NMR (e.g., COSY, HSQC, HMBC): Acquire 2D NMR spectra to establish connectivity between protons (COSY), directly bonded proton-carbon pairs (HSQC), and long-range proton-carbon correlations (HMBC). These experiments are crucial for assembling the molecular structure.

3. NMR Data Processing and Analysis:

• Fourier Transformation: Apply a Fourier transform to the raw data (FID) to obtain the frequency-domain spectrum.

• Phase and Baseline Correction: Correct the phase and baseline of the spectra to ensure accurate integration and peak picking.

• Peak Picking and Integration: Identify and integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons for each signal.

• Structure Elucidation: Use the chemical shifts, coupling constants, and correlations from the 1D and 2D spectra to piece together the molecular structure.

LC-MS/MS Protocol for Metabolomics

This protocol describes a typical untargeted metabolomics workflow using liquid chromatography coupled with tandem mass spectrometry.

1. Sample Preparation:

• Extraction: Extract metabolites from the biological sample (e.g., plasma, tissue homogenate) using a suitable solvent system (e.g., a mixture of methanol, acetonitrile (B52724), and water).

• Protein Precipitation: For samples with high protein content, perform a protein precipitation step by adding a cold organic solvent (e.g., acetonitrile) and centrifuging.

• Supernatant Collection: Carefully collect the supernatant containing the metabolites.

• Drying and Reconstitution: Dry the supernatant under a stream of nitrogen or using a vacuum concentrator. Reconstitute the dried extract in a solvent compatible with the LC mobile phase.

2. LC-MS/MS Data Acquisition:

• Chromatography:

  • Column: Use a reversed-phase C18 column for the separation of nonpolar to moderately polar compounds or a HILIC column for polar compounds.

  • Mobile Phase: Employ a gradient elution with two mobile phases, typically water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: A typical flow rate is 0.2-0.5 mL/min.

  • Injection Volume: Inject 2-10 µL of the reconstituted sample.

• Mass Spectrometry:

  • Ionization: Use electrospray ionization (ESI) in both positive and negative ion modes to cover a wider range of metabolites.

  • Mass Analyzer: A high-resolution mass spectrometer such as a time-of-flight (TOF) or Orbitrap analyzer is recommended for accurate mass measurements.

  • Data Acquisition Mode: Acquire data in full scan mode to detect all ions within a specified mass range (e.g., m/z 70-1000). Also, acquire data-dependent MS/MS spectra for the most abundant ions to aid in structural identification.

3. LC-MS/MS Data Processing and Analysis:

• Peak Picking and Alignment: Use specialized software to detect and align chromatographic peaks across different samples.

• Compound Identification: Identify metabolites by matching their accurate mass, retention time, and MS/MS fragmentation patterns to spectral libraries (e.g., METLIN, HMDB) or by using de novo structure elucidation software.

• Statistical Analysis: Perform statistical analysis (e.g., t-tests, ANOVA, PCA) to identify significant differences in metabolite levels between experimental groups.

Mandatory Visualization

Diagrams are essential for visualizing complex relationships and workflows. The following diagrams were created using the DOT language to illustrate a key signaling pathway and the integrated workflow for cross-validating NMR and MS data.

An integrated workflow for the cross-validation of NMR and mass spectrometry data.

References

• 1. theanalyticalscientist.com [theanalyticalscientist.com]
• 2. biotecnologiaindustrial.fcen.uba.ar [biotecnologiaindustrial.fcen.uba.ar]
• 3. The Strengths and Weaknesses of NMR Spectroscopy and Mass Spectrometry with Particular Focus on Metabolomics Research | Springer Nature Experiments [experiments.springernature.com]
• 4. The strengths and weaknesses of NMR spectroscopy and mass spectrometry with particular focus on metabolomics research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Comparison of NMR and MS | Metabolomics [ebi.ac.uk]
• 7. Differences in NMR vs Mass Spectrometry for Identification [eureka.patsnap.com]

Dichloromethane-d2 as an Internal Standard in NMR: A Comparative Guide

In the precise world of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, the choice of an internal standard is paramount to achieving accurate and reproducible results.[1] This guide provides a comprehensive comparison of dichloromethane-d2 (CD₂Cl₂) with other commonly used internal standards, offering researchers, scientists, and drug development professionals the data and methodologies necessary to make informed decisions for their analytical needs.

The Role and Ideal Characteristics of an Internal Standard in qNMR

An internal standard in qNMR is a compound of known purity and concentration added to a sample containing an analyte.[1] By comparing the integral of the analyte's NMR signal to that of the internal standard, the precise quantity of the analyte can be determined. An ideal internal standard should possess several key characteristics:

• High Purity: To ensure accurate quantification, the standard should be of the highest possible chemical and isotopic purity (≥99%).[1]

• Chemical Inertness: It must not react with the analyte, the solvent, or itself under the experimental conditions.

• Signal Simplicity: Preferably, it should exhibit a single, sharp resonance (a singlet) in a region of the ¹H NMR spectrum that is free from analyte or impurity signals.[2]

• Good Solubility: The standard must be fully soluble in the deuterated solvent used for the analysis.[1]

• Low Volatility: A non-volatile standard is crucial to prevent concentration changes during sample preparation and measurement.

• Appropriate Chemical Shift: The signal of the standard should not overlap with any signals from the analyte or the solvent.

Comparative Analysis of Dichloromethane-d2 and Other Common Internal Standards

This section compares the properties of dichloromethane-d2 against two of the most widely used internal standards in NMR spectroscopy: tetramethylsilane (B1202638) (TMS) and 4,4-dimethyl-4-silapentane-1-sulfonic acid (DSS).

Physicochemical Properties

Property	Dichloromethane-d2 (CD₂Cl₂)	Tetramethylsilane (TMS)	4,4-dimethyl-4-silapentane-1-sulfonic acid (DSS)
Molecular Weight	86.95 g/mol	88.22 g/mol	218.32 g/mol
Boiling Point	39 °C	27 °C	N/A (solid)
Solubility	Miscible with most organic solvents	Soluble in most organic solvents	Soluble in water (D₂O)
¹H NMR Signal	Quintet (due to ²H coupling)	Singlet	Singlet

Performance as an Internal Standard

Feature	Dichloromethane-d2 (CD₂Cl₂)	Tetramethylsilane (TMS)	4,4-dimethyl-4-silapentane-1-sulfonic acid (DSS)
Purity	Commercially available in high isotopic purity.	Commercially available in high purity.	Commercially available as a certified reference material.
Volatility	High. This is a significant drawback as it can lead to concentration errors during sample preparation and handling.	Very High. Prone to evaporation, which can affect accuracy. Often sold pre-dissolved in deuterated solvents.	Low. As a salt, it is a non-volatile solid, which is ideal for accurate weighing.
Signal Overlap	Signal at ~5.32 ppm (in CDCl₃).[3] Can overlap with signals in the vinylic or aromatic region. The quintet nature of the peak can also complicate integration if not well-resolved.	Signal at 0 ppm. Generally, in a clear region of the spectrum for most organic molecules.	Signal at 0 ppm. The primary reference for aqueous samples. Also has minor peaks at ~0.6, 1.7, and 2.9 ppm.[4]
Inertness	Generally inert, but can react with some nucleophiles.	Highly inert.	Generally inert, but can interact with certain biological molecules.[5]
Primary Application	Primarily used as a deuterated solvent. Its use as an internal standard is less common due to its volatility and complex signal.	The primary internal standard for non-aqueous (organic) solvents.[3]	The primary internal standard for aqueous solutions (e.g., D₂O).[4]

Chemical Shift Comparison in Common Deuterated Solvents

The chemical shift of an internal standard can vary slightly depending on the solvent used. The following table provides the approximate ¹H chemical shifts for the residual protons of CD₂Cl₂ and the primary signals of TMS and DSS in various deuterated solvents.

Deuterated Solvent	Dichloromethane-d2 (CHDCl₂) ¹H Shift (ppm)	TMS ¹H Shift (ppm)	DSS ¹H Shift (ppm)
Acetone-d₆	5.32	0	Not typically used
Acetonitrile-d₃	5.32	0	Not typically used
Benzene-d₆	4.78	0.16	Not typically used
Chloroform-d (CDCl₃)	5.32	0	Not typically used
Deuterium (B1214612) Oxide (D₂O)	Insoluble	Insoluble	0
Dimethyl Sulfoxide-d₆ (DMSO-d₆)	5.77	0	Not typically used
Methanol-d₄	5.32	0	Not typically used

Note: The chemical shift of the residual CHDCl₂ peak in CD₂Cl₂ is typically referenced to an external standard or the spectrometer's lock signal.

Experimental Protocols

A generalized protocol for quantitative NMR using an internal standard is provided below. This protocol can be adapted for use with dichloromethane-d2, provided its volatility is carefully managed.

General Quantitative NMR (qNMR) Protocol

• Preparation of Stock Solutions (Recommended):

  • Accurately weigh a precise amount of the internal standard (e.g., 20 mg of DSS for aqueous solutions).

  • Dissolve the standard in a known volume of the chosen deuterated solvent in a volumetric flask to create a stock solution of known concentration.

  • Similarly, prepare a stock solution of the analyte if it is a solid.

• Sample Preparation:

  • Accurately weigh a precise amount of the analyte into a clean vial.

  • Add a precise volume of the internal standard stock solution to the vial.

  • Add the appropriate amount of deuterated solvent to ensure complete dissolution of both the analyte and the standard.

  • Vortex the vial to ensure the solution is homogeneous.

  • Transfer a known volume (typically 600-700 µL) of the final solution into a clean, dry NMR tube.

• NMR Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve good resolution and lineshape.

  • Set the acquisition parameters appropriately for quantitative analysis. Key parameters include:

    • Pulse Angle: Use a 90° pulse for maximum signal intensity.

    • Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of the signals of interest to ensure full relaxation.

    • Number of Scans: Acquire enough scans to achieve a high signal-to-noise ratio (S/N > 250:1 is recommended for high precision).[2]

• Data Processing and Analysis:

  • Apply Fourier transform to the Free Induction Decay (FID).

  • Carefully phase correct the spectrum manually.

  • Apply a baseline correction across the entire spectrum.

  • Integrate the well-resolved, non-overlapping signals of the analyte and the internal standard.

  • Calculate the concentration or purity of the analyte using the appropriate formula.

Visualizing Workflows and Logical Relationships

Decision Tree for Internal Standard Selection

The following diagram illustrates the decision-making process for selecting an appropriate internal standard for a qNMR experiment.

Caption: A flowchart to guide the selection of a suitable internal standard for qNMR.

Experimental Workflow for qNMR

This diagram outlines the key steps in a typical qNMR experiment using an internal standard.

Caption: A step-by-step workflow for performing a qNMR experiment.

Conclusion

While dichloromethane-d2 is an indispensable deuterated solvent in NMR spectroscopy, its utility as a primary internal standard for quantitative analysis is limited, primarily due to its high volatility and the multiplet nature of its residual proton signal. For routine and high-precision qNMR, non-volatile standards with simple singlet resonances, such as TMS for organic solvents and DSS for aqueous media, remain the superior choice.

However, in specific instances where the signals of TMS or other standards might overlap with analyte peaks, and if extreme care is taken to minimize evaporation, the residual signal of CD₂Cl₂ could potentially be used for quantification, particularly for providing an estimate of concentration. In such cases, thorough validation of the method for accuracy, precision, and linearity would be essential. Researchers should carefully consider the properties of their analyte and the required level of accuracy when selecting an internal standard, referring to the decision-making workflow provided.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 3. reddit.com [reddit.com]
• 4. DSS (NMR standard) - Wikipedia [en.wikipedia.org]
• 5. Concentration-dependent changes to diffusion and chemical shift of internal standard molecules in aqueous and micellar solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Accuracy and Precision of Quantitative NMR in Dichloromethane-d2

For researchers, scientists, and drug development professionals, the choice of solvent in quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a critical parameter that can significantly influence the accuracy and precision of analytical results. This guide provides an objective comparison of the performance of dichloromethane-d2 (CD2Cl2) as a solvent for ¹H qNMR, supported by experimental data and detailed methodologies.

Dichloromethane-d2 is a versatile solvent for qNMR due to its ability to dissolve a wide range of organic compounds. Its single residual solvent peak at approximately 5.32 ppm (which can vary slightly depending on temperature and solute) is often in a region of the ¹H NMR spectrum that does not interfere with the signals of many analytes.

Performance in Dichloromethane-d2: A Validated Example

A study validating a ¹H qNMR method for the quantification of 5-hydroxymethyl-2(5H)-furanone in a dichloromethane (B109758) extract provides a practical example of the performance achievable with this solvent. The method utilized vanillin (B372448) as an internal standard and demonstrated excellent linearity, accuracy, and precision.[1]

Summary of Quantitative Performance

Parameter	Result
Linearity (R²)	1
Accuracy (Relative Error)	-1.62% to 4.25%
Precision (Reproducibility)	30.51 mg ± 0.4%
Limit of Detection (LOD)	0.14 mg
Limit of Quantification (LOQ)	0.59 mg

Data from a validated ¹H qNMR method for 5-hydroxymethyl-2(5H)-furanone in dichloromethane-d2 with vanillin as an internal standard.[1]

Comparison with Other Solvents

While direct, comprehensive comparative studies are limited, the performance of qNMR in dichloromethane-d2 can be assessed in the context of general solvent effects. The choice of a deuterated solvent can impact shimming, signal-to-noise ratio, and the chemical shifts of both the analyte and the internal standard.

Solvent	Key Considerations for qNMR
Dichloromethane-d2 (CD2Cl2)	Good for a wide range of organic compounds. The residual peak is in a relatively clear region of the spectrum. Its volatility can be a consideration for sample stability over long experiments.
Chloroform-d (CDCl3)	Very common, with a residual peak at ~7.26 ppm. Can form hydrogen bonds with certain analytes, potentially affecting chemical shifts.
Dimethyl Sulfoxide-d6 (DMSO-d6)	Excellent for polar compounds. The residual peak at ~2.50 ppm and the water peak around 3.33 ppm can sometimes overlap with analyte signals.
Acetone-d6	Useful for a variety of compounds. The residual peak is at ~2.05 ppm.
Deuterium Oxide (D2O)	The solvent of choice for water-soluble compounds. The broad water signal can require suppression techniques.

The accuracy and precision of a qNMR experiment are fundamentally dependent on factors beyond the solvent, including the purity of the internal standard, the signal-to-noise ratio of the acquired spectrum, and the proper setting of acquisition parameters.[2][3] For accurate quantification, a signal-to-noise ratio of 150 or higher is recommended to achieve an uncertainty level below 1%.[4]

Experimental Protocol: Quantitative ¹H NMR in Dichloromethane-d2

This section outlines a general methodology for performing a qNMR experiment in dichloromethane-d2 using an internal standard.

Materials

• Analyte: The compound of interest.

• Internal Standard: A high-purity (≥99.5%) certified reference material. The choice of internal standard is critical and should have signals that do not overlap with the analyte. For dichloromethane-d2, potential internal standards include:

  • 1,3,5-Trimethoxybenzene: Soluble in CD2Cl2, with singlets around 6.1 and 3.8 ppm.

  • Dimethyl terephthalate: Soluble in CD2Cl2, with signals in the aromatic and methoxy (B1213986) regions.[5]

  • Maleic Acid: While often used in more polar solvents, its solubility in CD2Cl2 should be confirmed for the specific concentration.

• Dichloromethane-d2 (CD2Cl2): High purity (≥99.8% D).

• NMR Spectrometer: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Analytical Balance: Capable of weighing to at least 0.01 mg.

• NMR tubes: 5 mm, high-precision.

Sample Preparation

• Weighing: Accurately weigh a specific amount of the analyte and the internal standard into a clean, dry vial. The molar ratio of the internal standard to the analyte should ideally be around 1:1 to minimize integration errors.

• Dissolution: Add a precise volume (e.g., 0.6 mL) of dichloromethane-d2 to the vial.

• Homogenization: Ensure complete dissolution by gentle vortexing or sonication.

• Transfer: Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition

• Tuning and Matching: Tune and match the NMR probe for the sample.

• Shimming: Perform automated or manual shimming to achieve a narrow and symmetrical solvent peak.

• Pulse Angle Calibration: Calibrate the 90° pulse width for the specific sample.

• Acquisition Parameters:

  • Pulse Program: A standard 1D proton pulse sequence (e.g., zg30).

  • Pulse Angle: 30° or 90°. A 30° pulse can allow for a shorter relaxation delay.

  • Relaxation Delay (d1): Set to at least 5 times the longest T1 relaxation time of the signals of interest (both analyte and internal standard). This is crucial for accurate integration.

  • Acquisition Time (AQ): ≥ 3 seconds for good digital resolution.

  • Number of Scans (NS): Sufficient to obtain a high signal-to-noise ratio (S/N ≥ 150).[4]

  • Spectral Width (SW): Cover the entire chemical shift range of interest (e.g., -2 to 12 ppm).

Data Processing and Analysis

• Fourier Transform: Apply an exponential window function (line broadening of ~0.3 Hz) and perform a Fourier transform.

• Phasing and Baseline Correction: Manually phase the spectrum and perform a baseline correction across the entire spectrum.

• Integration: Integrate the well-resolved signals of the analyte and the internal standard.

• Calculation of Purity/Concentration: The purity or concentration of the analyte can be calculated using the following formula:

  Where:

  • P = Purity

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • analyte = Analyte of interest

  • IS = Internal Standard

Visualizing the Workflow and Key Relationships

To ensure clarity in the experimental and logical processes, the following diagrams illustrate the qNMR workflow and the interplay between accuracy and precision.

Experimental Workflow for Quantitative NMR.

Logical Relationship between Accuracy and Precision.

References

• 1. A Validated 1H NMR Method for the Quantitation of 5-Hydroxymethyl-2(5H)-Furanone, a Valuable Chemical Intermediate, In a Dichloromethane Extract of Helleborus lividus subsp: Corsicus Leaves from Corsica - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. NMR Blog: Limits that Matter: How LoD and LoQ Shape Analytical Results — Nanalysis [nanalysis.com]
• 5. bipm.org [bipm.org]

A Comparative Guide to Dichloromethane-d2 and Other Chlorinated Deuterated Solvents

For researchers and scientists in fields ranging from synthetic chemistry to drug development, the choice of a deuterated solvent is a critical step in Nuclear Magnetic Resonance (NMR) spectroscopy. The solvent must not only dissolve the analyte but also remain inert and provide a clear spectral window for observation. This guide provides an objective comparison of Dichloromethane-d2 (CD₂Cl₂) with two other common chlorinated deuterated solvents: Chloroform-d (CDCl₃) and 1,2-Dichloroethane-d₄ (C₂D₄Cl₂), supported by key physical data and experimental protocols.

Physicochemical and Spectroscopic Properties

The selection of an appropriate NMR solvent is governed by its physical and spectroscopic characteristics. A solvent's boiling point and melting point define the accessible temperature range for experiments, while its density and polarity can influence sample solubility. From a spectroscopic standpoint, the chemical shifts of residual solvent signals are paramount to avoid overlap with analyte resonances.[1][2]

The following tables summarize the key properties of Dichloromethane-d2, Chloroform-d, and 1,2-Dichloroethane-d4 to facilitate a direct comparison.

Table 1: Physical Properties of Selected Chlorinated Deuterated Solvents

Property	Dichloromethane-d2 (CD₂Cl₂)	Chloroform-d (CDCl₃)	1,2-Dichloroethane-d₄ (C₂D₄Cl₂)
CAS Number	1665-00-5[2]	865-49-6[3]	17060-07-0[4]
Molecular Weight	86.95 g/mol [5]	120.38 g/mol [6]	102.99 g/mol [4]
Density (at 25°C)	~1.36 g/mL[2][7]	~1.50 g/mL[3]	~1.31 g/mL[8]
Boiling Point	~40 °C[2]	~61 °C[3]	~83 °C[8]
Melting Point	~-97 °C[2]	~-64 °C[3]	~-35 °C[8]

Table 2: NMR Spectroscopic Properties of Selected Chlorinated Deuterated Solvents

Property	Dichloromethane-d2 (CD₂Cl₂)	Chloroform-d (CDCl₃)	1,2-Dichloroethane-d₄ (C₂D₄Cl₂)
Residual ¹H Signal (ppm)	5.32 (triplet)[9]	7.26 (singlet)[9]	3.72 (quintet)[4]
¹³C Signal (ppm)	54.00 (quintet)[9]	77.23 (triplet)[10]	43.6 (quintet)[4]
Common Water Peak (ppm)	~1.5[11]	~1.5[10]	~1.6

Performance Comparison

• Dichloromethane-d2 (CD₂Cl₂) : With the lowest boiling point of the three, CD₂Cl₂ is advantageous for the analysis of thermally sensitive compounds and facilitates easy sample recovery.[12] Its residual proton signal at 5.32 ppm is a triplet, which is located in a relatively uncongested region of the ¹H NMR spectrum, making it a valuable alternative when analyte signals appear in the aromatic region (~7-8 ppm), where the CDCl₃ signal can interfere.[9][13]

• Chloroform-d (CDCl₃) : As one of the most widely used NMR solvents, CDCl₃ dissolves a broad range of organic compounds.[3] Its sharp, singlet residual peak at 7.26 ppm is often used as a convenient chemical shift reference.[9] However, this signal can obscure aromatic or olefinic protons in the analyte.[13] Its higher boiling point compared to CD₂Cl₂ makes it suitable for a wider range of routine experiments.

• 1,2-Dichloroethane-d₄ (C₂D₄Cl₂) : This solvent offers the highest boiling point of the trio, making it the preferred choice for high-temperature NMR studies needed to monitor reactions or study dynamic processes.[8] Its residual signal at 3.72 ppm is well-separated from both the aromatic and aliphatic regions, providing a clear spectral window for many compounds.[4]

Logical Approach to Solvent Selection

Choosing the optimal chlorinated deuterated solvent requires a systematic approach based on the properties of the analyte and the goals of the experiment. The following decision tree illustrates a logical workflow for this selection process.

Decision tree for chlorinated deuterated solvent selection.

Experimental Protocols

Protocol for Evaluating Analyte Solubility and NMR Suitability

This protocol provides a systematic method for selecting the most appropriate chlorinated deuterated solvent for a given analyte.

Objective: To determine the optimal solvent (CD₂Cl₂, CDCl₃, or C₂D₄Cl₂) that provides complete analyte dissolution and high-quality, interference-free NMR spectra.

Materials:

• Analyte (solid or liquid)

• Dichloromethane-d2 (CD₂Cl₂)

• Chloroform-d (CDCl₃)

• 1,2-Dichloroethane-d4 (C₂D₄Cl₂)

• Three clean, dry NMR tubes and caps[8]

• Pasteur pipettes and bulbs

• Small vials

• Vortex mixer (optional)

Procedure:

• Initial Solubility Test (Microscale):

  • Place a small amount of the analyte (~1-2 mg for solids, 1-2 µL for liquids) into three separate small, dry vials.

  • To the first vial, add ~0.1 mL of CDCl₃. To the second, add ~0.1 mL of CD₂Cl₂. To the third, add ~0.1 mL of C₂D₄Cl₂.

  • Gently agitate or vortex each vial. Observe and record the degree of dissolution (e.g., fully soluble, partially soluble, insoluble) for each solvent. Proceed with any solvent that shows good solubility.

• NMR Sample Preparation:

  • For each solvent that passed the initial test, prepare a full NMR sample.

  • Weigh an appropriate amount of the analyte (typically 5-20 mg for solids, 5-10 µL for liquids) into a clean, dry vial.[14]

  • Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[14]

  • Ensure complete dissolution. If minor particulates are present, filter the solution through a small cotton or glass wool plug in a Pasteur pipette directly into the NMR tube.[14]

  • Cap the NMR tube securely and label it clearly.

• NMR Data Acquisition:

  • Acquire a standard ¹H NMR spectrum for each prepared sample.

  • Ensure the spectrometer is locked on the deuterium (B1214612) signal of the solvent.

  • Integrate all relevant peaks, including the residual solvent signal and any visible water peaks.

• Data Analysis and Comparison:

  • Spectral Clarity: Compare the spectra obtained in each solvent. Check for any overlap between the residual solvent peak and the analyte's signals of interest.

  • Resolution: Assess the sharpness of the analyte peaks. Poor resolution or broad peaks may indicate an interaction with the solvent or aggregation.

  • Stability: If the analyte is potentially unstable, re-acquire the spectrum after a few hours to check for the appearance of new peaks that would indicate degradation.

  • Selection: Choose the solvent that provides the best combination of solubility, spectral clarity, and signal resolution for the analyte.

The following diagram visualizes this experimental workflow.

Workflow for evaluating and comparing deuterated solvents.

References

• 1. dichloromethane-d2 | CAS#:1665-00-5 | Chemsrc [chemsrc.com]
• 2. Page loading... [guidechem.com]
• 3. thomassci.com [thomassci.com]
• 4. wissen.science-and-fun.de [wissen.science-and-fun.de]
• 5. science-and-fun.de [science-and-fun.de]
• 6. Chloroform-d D 99.8atom 865-49-6 [sigmaaldrich.com]
• 7. DICHLOROMETHANE-D2 manufacturers and suppliers in india [chemicalbook.com]
• 8. Page loading... [guidechem.com]
• 9. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 10. NMR Solvent Properties | Chem Lab [chemlab.truman.edu]
• 11. emerypharma.com [emerypharma.com]
• 12. Dichloromethane Solvent Properties [macro.lsu.edu]
• 13. eurisotop.com [eurisotop.com]
• 14. Chloroform Solvent Properties [macro.lsu.edu]

Reaction Kinetics in Dichloromethane-d2: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuances of reaction kinetics in deuterated solvents is paramount for mechanistic elucidation and the development of robust synthetic protocols. Dichloromethane-d2 (CD2Cl2), a common solvent for a variety of chemical transformations, can exhibit subtle but significant effects on reaction rates compared to its non-deuterated counterpart (CH2Cl2). This guide provides a comparative analysis of reaction kinetics in dichloromethane-d2, presenting available quantitative data, outlining experimental methodologies, and visualizing key concepts.

While extensive comparative kinetic data across all reaction classes in dichloromethane-d2 is not widely available in the published literature, this guide synthesizes the existing information and provides a framework for understanding the expected kinetic isotope effects (KIEs). The primary focus is on the deuterium (B1214612) isotope effect originating from the solvent itself, which can manifest as a secondary kinetic isotope effect.

Gas-Phase Halogenation: A Quantitative Look at Kinetic Isotope Effects

A key area where a direct comparison of reaction kinetics in CH2Cl2 versus CD2Cl2 has been established is in gas-phase radical reactions. The study of the reaction of chlorine atoms with both isotopologues of dichloromethane (B109758) provides a clear, quantitative measure of the kinetic isotope effect.

Data Presentation: Reaction of Chlorine Atoms with CH2Cl2 and CD2Cl2

The kinetics of the gas-phase reactions of chlorine atoms with dichloromethane (CH2Cl2) and D-dichloromethane (CD2Cl2) have been studied using the relative rate method. The temperature dependencies of the rate constants are described by the Arrhenius equation, k = A * exp(-Ea/RT). The following table summarizes the Arrhenius parameters for the H-abstraction from CH2Cl2 (kH) and D-abstraction from CD2Cl2 (kD)[1].

Reaction	Pre-exponential Factor (A) (cm³ molecule⁻¹ s⁻¹)	Activation Energy (Ea) (kJ/mol)	Rate Constant Expression (cm³ molecule⁻¹ s⁻¹)
Cl + CH₂Cl₂ → HCl + CHCl₂	(8.69 ± 0.82) × 10⁻¹²	7.94 ± 0.17	kH = (8.69 ± 0.82) × 10⁻¹² × exp(-955 ± 20/T)
Cl + CD₂Cl₂ → DCl + CDCl₂	(6.98 ± 0.91) × 10⁻¹²	10.68 ± 0.21	kD = (6.98 ± 0.91) × 10⁻¹² × exp(-1285 ± 25/T)

The temperature range for these measurements was 298–527 K at a total pressure of 100 Torr using N2 as a diluent[1].

Experimental Protocol: Relative Rate Method for Gas-Phase Kinetics

The relative rate method is a powerful technique for determining the rate constants of gas-phase reactions, especially when the concentration of one of the reactants (in this case, the chlorine atom) is difficult to monitor directly.

The general procedure involves:

• Reactant Mixture Preparation: A mixture of the substrate (e.g., CH2Cl2 or CD2Cl2), a reference compound with a known rate constant for its reaction with the radical species (e.g., CH3Br for reaction with Cl atoms), and a radical precursor (e.g., Cl2) is prepared in a reaction chamber. An inert bath gas like N2 is used to maintain a constant temperature and pressure[1].

• Reaction Initiation: The reaction is initiated by generating the radical species. In the case of chlorine atoms, this is often achieved through photolysis of Cl2 using a UV lamp[1].

• Concentration Monitoring: The concentrations of the substrate and the reference compound are monitored over time using a suitable analytical technique, such as gas chromatography with flame ionization detection (GC-FID)[2][3].

• Data Analysis: The rate constant of the substrate (k_substrate) can be determined from the relative rates of consumption of the substrate and the reference compound (k_reference) using the following relationship:

  ln([Substrate]₀ / [Substrate]t) = (k_substrate / k_reference) * ln([Reference]₀ / [Reference]t)

  A plot of ln([Substrate]₀ / [Substrate]t) versus ln([Reference]₀ / [Reference]t) should yield a straight line with a slope equal to the ratio of the rate constants (k_substrate / k_reference). Since k_reference is known, k_substrate can be calculated.

Fig. 1: Experimental workflow for the relative rate method.

Nucleophilic Substitution Reactions in Dichloromethane-d2

In an SN2 reaction, the transition state is generally more charge-dispersed than the reactants. A change in solvent from CH2Cl2 to CD2Cl2 is a subtle one and is expected to result in a small secondary kinetic isotope effect. The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to minor differences in solvation energies of the transition state and reactants.

A study on the reaction of various amines with dichloromethane (CH2Cl2) as both reactant and solvent provides insights into the kinetics of such nucleophilic substitution reactions[4]. Although not performed in CD2Cl2, the study highlights the feasibility of these reactions and provides a basis for future comparative studies. The reactions of strongly nucleophilic amines with dichloromethane can lead to the formation of various products, and the reaction rates are influenced by the steric and electronic properties of the amine[5][6].

Expected Kinetic Isotope Effect

For an SN2 reaction in dichloromethane-d2, the solvent molecules are not directly involved in the bond-breaking or bond-forming steps at the reaction center. Therefore, any observed KIE would be a secondary effect. It is hypothesized that the slightly different vibrational frequencies and bond lengths of the C-D bonds compared to C-H bonds in the solvent could lead to a small, likely close to unity, kinetic isotope effect.

Fig. 2: Generalized SN2 reaction pathway in CD2Cl2.

Cycloaddition Reactions in Dichloromethane-d2

Dichloromethane is a common solvent for cycloaddition reactions, such as the Diels-Alder reaction. As with nucleophilic substitution, the solvent is not a direct participant in the bond-forming events of the concerted cycloaddition mechanism. Therefore, any kinetic isotope effect from using CD2Cl2 would be a secondary effect, likely small and close to unity.

Studies on the cycloaddition of tetracyanoethylene (B109619) oxide to styrene (B11656) have investigated secondary deuterium isotope effects by labeling the substrates, providing a framework for how such effects can be used to probe transition state structures[7]. While this study does not use deuterated dichloromethane, it underscores the sensitivity of cycloaddition reactions to isotopic substitution.

Expected Kinetic Isotope Effect

The transition state of a Diels-Alder reaction is a highly ordered, concerted structure. The change in solvent from CH2Cl2 to CD2Cl2 is expected to have a minimal impact on the rate of the reaction. The subtle differences in the solvating power of the two isotopologues might lead to a very small secondary KIE.

Fig. 3: Generalized Diels-Alder reaction pathway.

Organometallic Reactions in Dichloromethane-d2

Dichloromethane is a widely used solvent in organometallic chemistry for reactions such as ligand substitution and oxidative addition. The solvent's role can be more complex in these reactions, as it can sometimes coordinate to the metal center, albeit weakly.

Ligand Substitution

In ligand substitution reactions, a ligand in a metal complex is replaced by another. The mechanism can be associative (incoming ligand binds before the old one leaves) or dissociative (a ligand dissociates before the new one binds). If dichloromethane-d2 were to act as a weakly coordinating ligand, a kinetic isotope effect might be observable, particularly in dissociative mechanisms where the solvent could compete with the incoming ligand for the vacant coordination site. However, direct comparative kinetic data in CH2Cl2 versus CD2Cl2 is lacking.

Oxidative Addition

Oxidative addition involves the addition of a molecule to a metal center, leading to an increase in the metal's oxidation state and coordination number. The solvent can play a significant role in stabilizing the transition state, which is often more polar than the reactants. A change from CH2Cl2 to CD2Cl2 could subtly alter the solvation of the transition state, potentially leading to a small secondary kinetic isotope effect.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. scispace.com [scispace.com]
• 5. reddit.com [reddit.com]
• 6. reddit.com [reddit.com]
• 7. Redirecting [linkinghub.elsevier.com]

A Guide to Inter-laboratory Comparison of NMR Data in Dichloromethane-d2

This guide provides a framework for conducting and evaluating inter-laboratory comparisons of Nuclear Magnetic Resonance (NMR) data acquired in dichloromethane-d2 (CD2Cl2). Ensuring the reproducibility and comparability of NMR data is critical for researchers, scientists, and drug development professionals who rely on this analytical technique for structural elucidation, purity assessment, and quantitative analysis.[1][2][3] This document outlines standardized experimental protocols, presents reference data for common impurities, and details a workflow for robust inter-laboratory studies.

Challenges and Goals of Inter-laboratory Comparison

Dichloromethane-d2 is a common solvent in organometallic and synthetic chemistry.[4][5] However, its volatility and the subtle environmental factors influencing NMR experiments can lead to variations in results between different laboratories. An inter-laboratory comparison aims to identify and quantify sources of variability, which can arise from sample preparation, instrument calibration, acquisition parameters, and data processing.[6] Recent studies assessing reproducibility in NMR have shown that even with standardized procedures, variability can reach up to 4%, with factors like operator experience playing a significant role.[6] The goal is to establish best practices that minimize this variability and ensure that data is comparable and reliable across different sites.

Detailed Experimental Protocols

Adherence to a standardized protocol is the most critical factor for a successful inter-laboratory comparison. The following steps are based on established best practices for quantitative NMR (qNMR).[2][7][8]

2.1. Sample Preparation

• Standard Sample: A single, homogenous batch of the analyte and an internal standard (if used) should be prepared and distributed to all participating laboratories.

• Solvent: Use high-purity dichloromethane-d2 from the same supplier and lot number, if possible.

• Concentration: Prepare samples at a concentration sufficient to achieve a high signal-to-noise ratio (S/N), typically in the 1-20 mM range.[8] For quantitative accuracy of <1%, an S/N of at least 250:1 is required.[7][9]

• Procedure:

  • Accurately weigh a precise amount of the analyte into a clean vial.

  • Add a precise volume of dichloromethane-d2.

  • Ensure complete dissolution, using a vortex mixer if necessary.

  • Transfer 600-700 µL of the homogenous solution into a clean, dry, high-quality NMR tube.[3][8]

  • Remove any solid particles to prevent peak broadening.[10]

2.2. NMR Data Acquisition

These parameters should be strictly followed by all participating labs.

• Spectrometer Frequency: A higher field strength (≥ 400 MHz) is recommended for better signal dispersion and resolution.[8]

• Temperature: Maintain and report a constant sample temperature (e.g., 298 K). Temperature variations can affect chemical shifts.[11][12]

• Locking and Shimming: Lock on the deuterium (B1214612) signal of the CD2Cl2 solvent. Perform automated or manual shimming to achieve optimal resolution and lineshape.[8]

• Tuning and Matching: The probe must be tuned and matched for each sample to ensure efficient signal transmission.[8][13]

• Pulse Angle: Use a calibrated 90° pulse to ensure maximum signal intensity for quantification.[8]

• Relaxation Delay (d1): This is a critical parameter for quantitative accuracy. The relaxation delay plus the acquisition time should be at least 5 times the T1 (spin-lattice relaxation time) of the slowest relaxing signal of interest.[2][7] For many small molecules, a d1 of 10-30 seconds is often sufficient, but T1 should be measured with an inversion-recovery experiment if unknown.

• Acquisition Time (AQ): Typically 2-4 seconds to ensure good digital resolution.[8]

• Number of Scans (NS): Set the number of scans to achieve a minimum S/N of 250:1 for signals of interest.[7][9] A minimum of 8 scans is often recommended to reduce artifacts.[9]

2.3. Data Processing

• Fourier Transform: Apply an exponential weighting function (line broadening, LB) of 0.3 Hz to improve S/N.[7]

• Phasing and Baseline Correction: Perform careful manual phase correction and automatic baseline correction to ensure accurate integration.[8]

• Referencing: Reference the ¹H spectrum to the residual CHDCl2 signal at 5.32 ppm.

• Integration: Integrate the relevant signals using a consistent method. For multiplets, integrate the entire signal area.

Data Presentation: Reference for Comparison

A primary source of discrepancy can be the misidentification of impurity signals. The tables below, compiled from literature data, provide a reference for the expected chemical shifts of the residual solvent peak and common laboratory impurities in dichloromethane-d2.[4][5] Laboratories should compare their observed impurity peaks against these values.

Table 1: Reference ¹H Chemical Shifts in Dichloromethane-d2

Compound	Functional Group	Multiplicity	Chemical Shift (ppm)
Dichloromethane-d2	CHDCl₂ (residual)	t	5.32
Water	H₂O	s	1.52
Acetone	CH₃	s	2.17
Acetonitrile	CH₃	s	2.10
Diethyl ether	OCH₂	q	3.55
CH₃	t	1.20
Ethanol	CH₂	q	3.72
CH₃	t	1.24
Hexane	CH₂/CH₃	m	1.29, 0.89
Toluene	Ar-H	m	7.28, 7.19, 7.12
CH₃	s	2.34
Tetrahydrofuran (THF)	OCH₂	m	3.80
CH₂	m	1.91

Data sourced from Fulmer et al. (2010). Chemical shifts are referenced to the residual solvent peak.[4][5]

Table 2: Reference ¹³C Chemical Shifts in Dichloromethane-d2

Compound	Functional Group	Chemical Shift (ppm)
Dichloromethane-d2	CD₂Cl₂	53.8
Acetone	C=O	206.0
CH₃	30.6
Acetonitrile	C≡N	117.7
CH₃	1.4
Diethyl ether	OCH₂	66.2
CH₃	15.3
Hexane	CH₂	31.8, 22.9
CH₃	14.1
Toluene	Ar-C (ipso)	138.1
Ar-CH	129.2, 128.4, 125.5
CH₃	21.4

Data sourced from Fulmer et al. (2010). Chemical shifts are referenced to the residual solvent peak.[4][5]

Workflow for Inter-laboratory Comparison

A structured workflow is essential for a successful comparison study. The process involves distributing a standardized sample, independent data acquisition and analysis by each laboratory, and finally, a centralized comparison of the results.

Caption: Workflow for an NMR inter-laboratory comparison study.

Conclusion and Recommendations

This guide provides the necessary framework for conducting a rigorous inter-laboratory comparison of NMR data in dichloromethane-d2. By following standardized protocols for sample preparation, data acquisition, and processing, laboratories can significantly reduce inter-lab variability. The provided reference data for common impurities serves as a crucial tool for spectral interpretation. The ultimate goal of such a comparison is to enhance the reproducibility and integrity of chemical research, ensuring that NMR data is reliable and comparable regardless of where it is acquired.[14] For maximum transparency and to aid in troubleshooting discrepancies, it is highly recommended that all participating laboratories share their raw Free Induction Decay (FID) data in addition to their processed spectra.[14]

References

• 1. A Routine Experimental Protocol for qHNMR Illustrated with Taxol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists [mdpi.com]
• 3. frontiersin.org [frontiersin.org]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. kgroup.du.edu [kgroup.du.edu]
• 6. mdpi.com [mdpi.com]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. NMR solvent reference shift [chem.ch.huji.ac.il]
• 12. researchgate.net [researchgate.net]
• 13. lsom.uthscsa.edu [lsom.uthscsa.edu]
• 14. Dissemination of Original NMR Data Enhances Reproducibility and Integrity in Chemical Research - PMC [pmc.ncbi.nlm.nih.gov]

Validating Compound Stability in Dichloromethane-d2: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the stability of a compound in solution is paramount for accurate analytical characterization and the development of robust pharmaceutical formulations. The choice of a deuterated solvent for Nuclear Magnetic Resonance (NMR) spectroscopy is a critical first step that can significantly impact the perceived stability of a molecule. This guide provides a comprehensive comparison of Dichloromethane-d2 (CD2Cl2) with other common deuterated solvents for the purpose of validating compound stability over time, supported by experimental protocols and data presentation.

While Dichloromethane-d2 is a versatile solvent for many organic compounds, its inherent chemical properties can pose stability challenges for sensitive molecules. This guide will explore these challenges, offer alternative solvent choices, and provide a framework for conducting rigorous stability studies using quantitative NMR (qNMR).

Solvent Properties and Their Impact on Compound Stability

The stability of a compound in a deuterated solvent is influenced by several factors, including the solvent's polarity, protic nature, and the presence of impurities or degradation products. Chlorinated solvents like Dichloromethane-d2 and Chloroform-d (CDCl3) are known to be susceptible to degradation, which can, in turn, affect the stability of the dissolved analyte.

Table 1: Comparison of Common Deuterated Solvents for NMR Stability Studies

Solvent	Formula	Polarity	Key Characteristics & Potential for Reactivity
Dichloromethane-d2	CD2Cl2	Intermediate	Good for a range of organic compounds. Can contain or generate acidic impurities (DCl) upon exposure to light and air, which can catalyze degradation of acid-sensitive compounds.
Chloroform-d	CDCl3	Intermediate	Similar to CD2Cl2 but can be more prone to generating acidic impurities and phosgene. Often stabilized with silver foil or amylene.
Acetone-d6	(CD3)2CO	Polar Aprotic	Good for a wider range of polarities. Can undergo self-condensation or react with strong bases or acids. Residual water can be an issue.
Dimethyl Sulfoxide-d6	(CD3)2SO	Highly Polar Aprotic	Excellent for dissolving a wide range of compounds, including polar molecules. Hygroscopic, so water content can be a factor. Generally considered more inert than chlorinated solvents for many compounds.
Acetonitrile-d3	CD3CN	Polar Aprotic	Good for a range of organic compounds. Generally more inert than chlorinated solvents.
Benzene-d6	C6D6	Nonpolar	Can cause significant solvent-induced shifts in the NMR spectrum (aromatic solvent-induced shift, ASIS), which can be useful for structural elucidation but may complicate direct comparison of spectra over time. Generally inert.
Deuterium Oxide	D2O	Highly Polar Protic	Used for water-soluble compounds. Protic nature can lead to H/D exchange with labile protons on the analyte.

Experimental Protocols for Validating Compound Stability

A robust assessment of compound stability requires a well-designed experimental protocol. Quantitative NMR (qNMR) is a powerful, non-destructive technique for this purpose as the signal intensity is directly proportional to the number of nuclei, allowing for accurate concentration determination over time.[1][2]

Protocol: Long-Term Stability Assessment of a Compound using ¹H-qNMR

• Sample Preparation:

  • Solvent Purity: Use high-purity deuterated solvents from a reputable supplier. For chlorinated solvents like Dichloromethane-d2, consider using a freshly opened ampule or purifying the solvent by passing it through a short plug of neutral alumina (B75360) to remove acidic impurities.

  • Internal Standard (IS): Select a stable, non-reactive internal standard with a simple NMR spectrum that does not overlap with analyte signals. Common internal standards include 1,4-dioxane, maleic acid, or hexamethyldisilane (B74624) (HMDS).

  • Sample Weighing: Accurately weigh the compound of interest and the internal standard into a clean, dry vial.

  • Dissolution: Dissolve the solids in a precise volume of the deuterated solvent (e.g., Dichloromethane-d2 and a comparator solvent like DMSO-d6). Ensure complete dissolution.

  • NMR Tube Preparation: Transfer the solution to a high-quality NMR tube. For long-term studies, flame-sealing the NMR tube is recommended to prevent solvent evaporation and atmospheric contamination.

• NMR Data Acquisition (t=0):

  • Acquire a quantitative ¹H-NMR spectrum immediately after sample preparation.

  • Key Acquisition Parameters for qNMR:

    • Use a 90° pulse.

    • Ensure a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation.

    • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio.

    • Ensure proper shimming to obtain sharp, symmetrical peaks.

• Sample Storage:

  • Store the NMR tubes under controlled conditions (e.g., constant temperature and protected from light). It is advisable to store samples at the intended long-term storage temperature for the drug product and also at accelerated conditions (e.g., 40 °C).

• Time-Point Analysis:

  • Acquire ¹H-NMR spectra at predetermined time intervals (e.g., 1 week, 1 month, 3 months, 6 months).

  • Use the exact same acquisition parameters for each time point to ensure data comparability.

• Data Processing and Analysis:

  • Process all spectra uniformly (e.g., same phasing, baseline correction, and integration regions).

  • Quantification: Calculate the concentration of the parent compound at each time point relative to the internal standard using the following equation:

    Concentration_analyte = (Integral_analyte / N_protons_analyte) * (N_protons_IS / Integral_IS) * (Molar_mass_analyte / Molar_mass_IS) * (Weight_IS / Weight_analyte)

  • Identify and quantify any new signals corresponding to degradation products. The concentration of a degradation product can be determined relative to the initial concentration of the parent compound.

Illustrative Case Studies

Due to a lack of direct comparative stability studies in the public domain, the following case studies are illustrative, based on the known properties of the compounds and solvents.

Case Study 1: Stability of an Acid-Sensitive Alkaloid (e.g., Berberine (B55584) analog)

Berberine itself has been shown to be stable under various pH and temperature conditions.[3][4] However, many complex alkaloids are sensitive to acidic conditions.

Hypothetical Stability Data for an Acid-Sensitive Alkaloid

Time	% Remaining in Dichloromethane-d2	% Remaining in DMSO-d6	Notes
t=0	100%	100%	Initial measurement.
1 week	98.5%	99.8%	Slight degradation observed in CD2Cl2.
1 month	92.3%	99.5%	Significant degradation in CD2Cl2, with new peaks appearing in the aliphatic region, suggesting structural rearrangement.
3 months	81.0%	99.1%	Continued degradation in CD2Cl2.

This data is illustrative and based on the known potential for acidic impurities in chlorinated solvents.

Case Study 2: Stability of a Flavonoid with Antioxidant Properties (e.g., Quercetin)

Flavonoids like quercetin (B1663063) are known to be susceptible to oxidation. While DMSO can also participate in oxidative reactions, it is often a more stable medium than chlorinated solvents which can generate radical species.

Hypothetical Stability Data for an Oxidation-Sensitive Flavonoid

Time	% Remaining in Dichloromethane-d2	% Remaining in DMSO-d6	Notes
t=0	100%	100%	Initial measurement.
1 week	99.2%	99.9%	Minimal degradation in both solvents.
1 month	95.8%	99.6%	Noticeable degradation in CD2Cl2, potentially due to radical-initiated oxidation.
3 months	88.4%	99.2%	The flavonoid shows significantly better stability in DMSO-d6.

This data is illustrative and based on the known reactivity of flavonoids and the potential for radical formation in chlorinated solvents.

Visualization of Experimental and Logical Workflows

Workflow for Assessing Compound Stability by qNMR

Caption: Workflow for a comparative qNMR stability study.

Decision Tree for Solvent Selection in Stability Studies

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 3. Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Physicochemical characterization of berberine chloride: a perspective in the development of a solution dosage form for oral delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide: Dichloromethane-d2 vs. Non-deuterated Dichloromethane in Experimental Applications

For researchers, scientists, and professionals in drug development, the choice of solvent can be a critical determinant of experimental success. Dichloromethane (B109758) (DCM), a ubiquitous solvent, and its deuterated counterpart, Dichloromethane-d2 (DCM-d2), offer distinct properties that can be leveraged for specific applications. This guide provides an objective comparison of their performance, supported by experimental data, to inform solvent selection in various research contexts.

Physical and Chemical Property Comparison

The primary physical difference between Dichloromethane (CH₂Cl₂) and Dichloromethane-d2 (CD₂Cl₂) lies in the substitution of protium (B1232500) (¹H) with deuterium (B1214612) (²H), resulting in a higher molecular weight for the deuterated version. While many physical properties remain similar, this isotopic substitution can lead to subtle but significant differences in certain applications.

Property	Dichloromethane (CH₂Cl₂)	Dichloromethane-d2 (CD₂Cl₂)
CAS Number	75-09-2	1665-00-5[1]
Molecular Formula	CH₂Cl₂[2]	CD₂Cl₂[1]
Molecular Weight ( g/mol )	84.93[2][3]	86.94[1]
Boiling Point (°C)	39.75[3]	40[1][4]
Melting Point (°C)	-95.14[3]	-97[1]
Density at 25°C (g/mL)	1.317[3]	1.362[1]
Refractive Index (n20/D)	1.4241[3]	1.422

Key Experimental Differences and Applications

The most profound differences in the experimental performance of DCM and DCM-d2 arise from the isotopic substitution, primarily impacting Nuclear Magnetic Resonance (NMR) spectroscopy and reaction kinetics through the Kinetic Isotope Effect (KIE).

Nuclear Magnetic Resonance (NMR) Spectroscopy

In ¹H NMR spectroscopy, the primary application of DCM-d2 is to serve as a "silent" solvent. The deuterium nucleus resonates at a much different frequency than protons, thus avoiding the large solvent peak that would be present with standard DCM, which would obscure signals from the analyte. This is crucial for obtaining clear and interpretable spectra of dissolved samples.

Kinetic Isotope Effect (KIE)

The replacement of hydrogen with the heavier deuterium isotope leads to a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. Consequently, reactions that involve the cleavage of this bond in the rate-determining step will proceed more slowly with the deuterated compound. This phenomenon is known as the Kinetic Isotope Effect (KIE) and is a powerful tool for elucidating reaction mechanisms.

A significant KIE was observed in a study on the in vivo metabolism of dichloromethane in female B6C3F1 mice. The oxidation of DCM, catalyzed by cytochrome P450 enzymes, was compared with that of its deuterated forms. A marked isotope effect was noted in the production of carbon monoxide (CO), a metabolite of DCM. The ratio of the rate constant for the reaction with DCM (kH) to that with DCM-d2 (kD), known as the kH/kD ratio, was calculated to be approximately 7.[5][6] This large KIE indicates that the breaking of the C-H bond is a critical part of the rate-limiting step in this metabolic pathway.[5][6]

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Sample Preparation

Objective: To obtain a high-resolution ¹H NMR spectrum of an analyte.

Methodology:

• Dissolve a precisely weighed sample of the analyte (typically 1-10 mg) in approximately 0.5-0.7 mL of Dichloromethane-d2 (isotopic purity >99.5%).

• Transfer the solution to a standard 5 mm NMR tube.

• If necessary, add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS).

• Acquire the ¹H NMR spectrum on a spectrometer. The absence of a large solvent signal from DCM-d2 allows for clear observation of the analyte's proton signals.

NMR Sample Preparation Workflow

Investigating the Kinetic Isotope Effect in Dichloromethane Metabolism

Objective: To determine the kinetic isotope effect of dichloromethane metabolism by comparing the reaction rates of DCM and DCM-d2.

Methodology (based on in vivo mouse studies[5][6]):

• Animal Model: Female B6C3F1 mice are used for the in vivo study.

• Exposure: The mice are exposed to known concentrations of either Dichloromethane (DCM) or Dichloromethane-d2 ([²H₂]DCM) in a closed gas uptake chamber.

• Data Collection: The uptake of the respective compound and the production of carbon monoxide (CO), a metabolite, are measured over time.

• Pharmacokinetic Modeling: The collected data are analyzed using physiologically based pharmacokinetic (PBPK) models. This allows for the differentiation of metabolic effects from other physiological factors.

• Parameter Estimation: The model is used to estimate key metabolic parameters, including the maximum velocity of the reaction (Vmax) and the Michaelis constant (Km).

• KIE Calculation: The rate constants for the metabolism of DCM (kH) and DCM-d2 (kD) are determined from the model. The kinetic isotope effect is then calculated as the ratio kH/kD.

Kinetic Isotope Effect Experimental Workflow

Visualizing the Kinetic Isotope Effect

The kinetic isotope effect arises from the difference in zero-point vibrational energy between a C-H and a C-D bond. The C-D bond has a lower zero-point energy, requiring more energy to reach the transition state for bond cleavage.

Conceptual Diagram of the Kinetic Isotope Effect

Conclusion

The choice between Dichloromethane and Dichloromethane-d2 is dictated by the specific requirements of the experiment. For ¹H NMR spectroscopy, DCM-d2 is the superior choice due to its isotopic purity, which eliminates interfering solvent signals. In studies of reaction mechanisms, the kinetic isotope effect observed with DCM-d2 provides invaluable insights into the rate-determining steps of a reaction, particularly those involving C-H bond cleavage. While their bulk physical properties are largely similar, the subtle differences at the atomic level have significant implications for experimental design and interpretation in modern chemical and biomedical research.

References

• 1. DICHLOROMETHANE-D2 | 1665-00-5 [m.chemicalbook.com]
• 2. Dichloromethane | CH2Cl2 | CID 6344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dichloromethane Solvent Properties [macro.lsu.edu]
• 4. Deuterated dichloromethane - Wikipedia [en.wikipedia.org]
• 5. Gas uptake studies of deuterium isotope effects on dichloromethane metabolism in female B6C3F1 mice in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Dichloromethane-d2: A Performance Benchmark for NMR Analysis of Specific Compound Classes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Dichloromethane-d2 (DCM-d2) with other common deuterated solvents for Nuclear Magnetic Resonance (NMR) spectroscopy. While direct head-to-head quantitative performance data for specific compound classes is limited in publicly available literature, this document synthesizes key physical properties, experimental protocols, and insights from various studies to guide solvent selection for your research needs.

Introduction to Dichloromethane-d2 in NMR Spectroscopy

Dichloromethane-d2 (CD2Cl2) is a widely used solvent in NMR spectroscopy, valued for its unique combination of physical and chemical properties. As a non-polar, aprotic solvent, it is particularly well-suited for the analysis of a range of organic compounds that have limited solubility in more polar solvents.[1][2] Its low viscosity is a significant advantage, as it can lead to improved spectral resolution through better sample mixing, faster diffusion, and reduced line broadening.[2] Furthermore, its chemical inertness makes it compatible with a wide variety of analytes, including reactive intermediates.[2] This guide will delve into the performance characteristics of DCM-d2 in comparison to other common NMR solvents for specific classes of compounds relevant to drug discovery and chemical research.

Physical Properties and NMR Data Comparison

The choice of a deuterated solvent is a critical first step in any NMR experiment, directly impacting spectral quality and data interpretation.[3] Key factors in this decision include the solubility of the analyte, the chemical shifts of residual solvent peaks, and the solvent's physical properties such as boiling point and viscosity. The following tables summarize these important parameters for Dichloromethane-d2 and a selection of other commonly used NMR solvents.

Table 1: Physical Properties of Common Deuterated NMR Solvents

Solvent	Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density (g/mL at 20°C)	Viscosity (cP at 20°C)	Dielectric Constant
Dichloromethane-d2	CD2Cl2	86.95	-97	39	1.36	0.43	8.93
Chloroform-d	CDCl3	120.38	-64	61	1.50	0.57	4.81
Acetone-d6	(CD3)2CO	64.12	-94	56	0.87	0.32	20.7
Benzene-d6	C6D6	84.15	6	79	0.95	0.65	2.28
Dimethyl sulfoxide-d6	(CD3)2SO	84.17	19	189	1.19	2.24	46.7
Methanol-d4	CD3OD	36.07	-98	65	0.89	0.59	32.7
Toluene-d8	C6D5CD3	100.19	-95	110	0.94	0.59	2.38
Water-d2	D2O	20.03	3.8	101.4	1.11	1.25	78.4

Data compiled from various sources, including[4][5][6][7]. Please note that some values may vary slightly depending on the source.

Table 2: ¹H and ¹³C NMR Chemical Shifts of Residual Solvent Peaks

Solvent	¹H Chemical Shift (ppm)	Multiplicity	¹³C Chemical Shift (ppm)	Multiplicity
Dichloromethane-d2	5.32	t	54.00	quintet
Chloroform-d	7.26	s	77.16	t
Acetone-d6	2.05	quintet	29.84, 206.26	septet, s
Benzene-d6	7.16	s	128.06	t
Dimethyl sulfoxide-d6	2.50	quintet	39.52	septet
Methanol-d4	3.31, 4.87 (OH)	quintet, s	49.00	septet
Toluene-d8	2.09 (CD2H), 6.98, 7.00, 7.09 (Aryl)	quintet, m	20.43, 125.49, 128.33, 129.24, 137.86	septet, t, t, t, s
Water-d2 (HOD)	4.79	s	-	-

s = singlet, t = triplet, quintet = 1:2:3:2:1, septet = 1:3:6:7:6:3:1, m = multiplet. Chemical shifts can vary slightly based on temperature, concentration, and solute. Data compiled from[5][6][7].

Performance Comparison for Specific Compound Classes

While direct quantitative comparisons are scarce, the choice of solvent is often dictated by the polarity and chemical nature of the analyte. The following sections provide guidance on the suitability of Dichloromethane-d2 for various compound classes based on its properties and documented applications.

Non-Polar and Moderately Polar Organic Compounds (e.g., Natural Products, Steroids)

Dichloromethane-d2 is an excellent solvent for many non-polar and moderately polar organic compounds.[1][2] Its properties are very similar to Chloroform-d, a workhorse solvent in organic chemistry.[1] For many natural products and steroids, both DCM-d2 and Chloroform-d can be used interchangeably, with the final choice often depending on subtle solubility differences or the desire to avoid the acidic impurities that can form in Chloroform-d.

In the analysis of alkaloids, the choice between a non-polar aprotic solvent like DCM-d2 and a polar protic solvent like Methanol-d4 can significantly impact the resulting spectrum due to differing solvent-solute interactions, particularly hydrogen bonding.[2] For compounds with labile protons, DCM-d2 can provide sharper signals compared to protic solvents where exchange broadening can occur.

Organometallic Compounds

Organometallic chemistry frequently employs a range of deuterated solvents, including Dichloromethane-d2, Toluene-d8, and Benzene-d6.[8][9] The choice of solvent can influence the chemical shifts of ligands and metal centers due to solvent-induced electronic and magnetic anisotropy effects. DCM-d2 is often a good starting point due to its inertness and ability to dissolve a wide range of organometallic complexes.[2] However, for compounds that are sensitive to chlorinated solvents or for studies where aromatic solvent-solute interactions are desired to improve spectral dispersion, Toluene-d8 or Benzene-d6 may be preferred.

Peptides

The analysis of peptides by NMR often presents a challenge due to their varying polarity and tendency to aggregate. While highly polar solvents like DMSO-d6 or water/acetonitrile mixtures are common, Dichloromethane-d2 can be advantageous for smaller, more hydrophobic peptides or protected peptide fragments. Its ability to disrupt intermolecular hydrogen bonds can sometimes lead to sharper signals and better resolution. However, for larger or more polar peptides, solubility in DCM-d2 is often a limiting factor.

Polymers

For polymer analysis, solubility is the primary concern. Dichloromethane-d2 can be a suitable solvent for a variety of polymers.[10] Its low viscosity is beneficial for reducing line broadening, which can be a significant issue in the NMR spectra of high molecular weight polymers.[9] However, for highly polar or crystalline polymers, more aggressive solvents like DMSO-d6 or Toluene-d8 at elevated temperatures may be necessary.

Experimental Protocols

The following section outlines a general workflow for preparing an NMR sample using Dichloromethane-d2.

Key Experiment: 1D ¹H NMR Spectroscopy

Objective: To obtain a high-resolution proton NMR spectrum of a small organic molecule.

Materials:

• Analyte (5-10 mg)

• Dichloromethane-d2 (CD2Cl2), NMR grade

• NMR tube (5 mm)

• Pasteur pipette

• Small vial

• Vortex mixer (optional)

Methodology:

• Sample Weighing: Accurately weigh 5-10 mg of the dry analyte into a clean, dry vial.

• Solvent Addition: Using a clean, dry Pasteur pipette, add approximately 0.6-0.7 mL of Dichloromethane-d2 to the vial.

• Dissolution: Gently swirl or vortex the vial to dissolve the analyte completely. If necessary, sonication can be used to aid dissolution.

• Transfer to NMR Tube: Carefully transfer the solution into a clean, dry 5 mm NMR tube using a Pasteur pipette. Avoid transferring any solid particles. If particulates are present, filter the solution through a small plug of cotton or glass wool in the pipette.

• Capping and Labeling: Cap the NMR tube and label it clearly.

• NMR Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the Dichloromethane-d2.

  • Shim the magnetic field to optimize homogeneity.

  • Acquire the ¹H NMR spectrum using appropriate parameters (e.g., pulse width, acquisition time, relaxation delay).

  • Process the spectrum (Fourier transform, phase correction, baseline correction).

  • Reference the spectrum to the residual solvent peak of Dichloromethane-d2 at 5.32 ppm.

Visualizing Experimental Workflows

The following diagrams illustrate the general workflow for NMR sample preparation and a decision-making process for solvent selection.

General workflow for NMR sample preparation and analysis.

Decision tree for selecting an appropriate NMR solvent.

Conclusion

References

• 1. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 2. thieme-connect.de [thieme-connect.de]
• 3. On the Use of Deuterated Organic Solvents without TMS to Report 1H/13C NMR Spectral Data of Organic Compounds: Current State of the Method, Its Pitfalls and Benefits, and Related Issues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. allanchem.com [allanchem.com]
• 5. reddit.com [reddit.com]
• 6. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 7. chem.washington.edu [chem.washington.edu]
• 8. kgroup.du.edu [kgroup.du.edu]
• 9. researchgate.net [researchgate.net]
• 10. publications.rwth-aachen.de [publications.rwth-aachen.de]

Safety & Regulatory Compliance

Proper Disposal of Dichloromethane-d2: A Guide for Laboratory Professionals

Essential guidance for the safe and compliant disposal of deuterated dichloromethane (B109758), ensuring personnel safety and environmental protection.

Dichloromethane-d2 (DCM-d2), a deuterated counterpart of the common laboratory solvent methylene (B1212753) chloride, requires strict handling and disposal protocols due to its hazardous nature.[1] Proper management of this halogenated solvent is critical to minimize health risks and prevent environmental contamination.[2] This guide provides step-by-step procedures for its safe disposal, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Dichloromethane is a volatile and hazardous chemical that poses significant health risks, including potential cancer risks.[1][3] Adherence to the following personal protective equipment (PPE) and handling guidelines is mandatory.

Ventilation: Always handle dichloromethane-d2 in a certified chemical fume hood to minimize inhalation exposure.[1][4]

Eye Protection: Wear chemical splash goggles or a face shield.[1]

Protective Clothing: At a minimum, a fully buttoned lab coat is required.[5] For larger volume transfers, a chemical-resistant apron should be considered.[5]

Gloves: Dichloromethane can penetrate standard nitrile gloves quickly.[1] For small quantities, double-gloving with nitrile gloves is recommended.[5] For larger volumes or spill cleanup, more resistant gloves like Viton® or SilverShield® should be used.[1][5] Always consult the glove manufacturer's compatibility chart.[5]

Quantitative Safety Data

Key exposure limits and physical properties for dichloromethane are summarized below. These values should be considered when handling its deuterated form.

Parameter	Value	Reference
OSHA PEL (8-hr TWA)	25 ppm	[6]
OSHA STEL (15-min)	125 ppm	[6]
Boiling Point	39.6 °C (103.3 °F)	[4][6]
Vapor Density (air=1)	~2.9	[4][6]

Step-by-Step Disposal Protocol

1. Waste Collection and Segregation:

• Designated Waste Container: Collect all dichloromethane-d2 waste in a designated, properly labeled, and sealable container.[1] The container must be compatible with chlorinated solvents; high-density polyethylene (B3416737) (HDPE) or glass containers are typically used.[4][5] Metal containers are generally not recommended as they can be corroded by the acidic byproducts of halogenated solvent degradation.[4][5]

• Segregation: Never mix halogenated solvent waste with non-halogenated organic waste.[2] Keeping these waste streams separate is crucial for proper disposal and can significantly reduce disposal costs.[2][7] Do not mix dichloromethane-d2 with other hazardous waste categories like acids, bases, or reactive materials.[2][4]

• Labeling: Clearly label the waste container as "Hazardous Waste: Dichloromethane" and list all constituents, including their approximate percentages.[1][2] The label should also indicate the relevant hazards (e.g., Toxic).[2] Affix the hazardous waste tag as soon as the first drop of waste is added.[3]

2. Spill Management:

In the event of a spill, immediate action is necessary to contain the area and prevent exposure.

• Small Spills (<1 L): If you are trained and it can be cleaned up in under 10 minutes, you may manage the spill.[3][5] Evacuate non-essential personnel and ensure the area is well-ventilated.[5] Wear appropriate PPE, including double nitrile or Viton® gloves, chemical splash goggles, and a lab coat.[5]

• Containment and Cleanup: Absorb the spill with an inert material such as vermiculite, sand, or a commercial sorbent pad.[8][9] Do not use combustible materials. Place the absorbed material and any contaminated items into a sealed, leak-proof container (e.g., a heavy-duty plastic bag or a designated solid waste container) and label it as hazardous waste.[2][8]

• Large Spills (>1 L) or Spills Outside a Fume Hood: Evacuate the area immediately and notify your institution's Environmental Health and Safety (EHS) office.[5]

• Decontamination: Thoroughly clean the spill area.[1]

3. Formal Disposal:

• Professional Disposal: Dichloromethane-d2 waste must be disposed of through an approved hazardous waste disposal facility.[1] Do not pour dichloromethane-d2 down the drain. [1][5]

• Container Management: Keep waste containers tightly closed except when adding waste to prevent the release of volatile vapors.[2] Leave at least 5% of the container volume as headspace to allow for thermal expansion.[2]

• Storage: Store waste containers in a designated Satellite Accumulation Area (SAA).[2] The storage area should be cool, well-ventilated, and away from direct sunlight and sources of ignition.[5] Ensure the container is stored in secondary containment, such as a chemically resistant tub.[2]

• Waste Pickup: Follow your institution's specific procedures for hazardous waste pickup. This typically involves completing a hazardous waste manifest and scheduling a pickup with the EHS department.[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the safe handling and disposal of dichloromethane-d2 waste in a laboratory setting.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 4. bdmaee.net [bdmaee.net]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 6. 1910.1052 App A - Substance Safety Data Sheet and Technical Guidelines for Methylene Chloride | Occupational Safety and Health Administration [osha.gov]
• 7. campusoperations.temple.edu [campusoperations.temple.edu]
• 8. static.cymitquimica.com [static.cymitquimica.com]
• 9. szabo-scandic.com [szabo-scandic.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Dichloromethane-d2

For researchers, scientists, and drug development professionals, the safe handling of deuterated solvents like Dichloromethane-d2 (DCM-d2) is paramount for both personal safety and the integrity of experimental outcomes. This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans to ensure you can work with confidence and minimize risks.

Dichloromethane-d2, a deuterated analog of Dichloromethane, is a versatile solvent with potential hazards that demand strict adherence to safety protocols.[1] Classified as a neurotoxin and a suspected human carcinogen, its high volatility also presents a significant inhalation risk.[2] Therefore, understanding and implementing the correct personal protective equipment (PPE) and handling procedures is not just a recommendation, but a necessity in the laboratory environment.

Personal Protective Equipment (PPE) for Dichloromethane-d2

The selection of appropriate PPE is the first line of defense against exposure. Due to the high volatility and ability of Dichloromethane-d2 to penetrate many standard glove materials, specific recommendations must be followed.[3][4]

PPE Category	Specification	Rationale
Hand Protection	Double gloving with nitrile or a nitrile/neoprene combination for small quantities.[3] For larger volumes or spill cleanup, use Ansell 2-100 liners or SilverShield gloves under a nitrile or neoprene glove.[3]	Dichloromethane readily penetrates standard nitrile gloves in less than 10 minutes.[3] Layering or using more resistant materials is crucial for adequate protection.
Eye & Face Protection	Chemical splash goggles are the minimum requirement.[2] A face shield should be worn when there is a risk of splashing.[4]	Protects against splashes and vapors that can cause severe eye irritation or chemical burns.[2]
Protective Clothing	A clean, buttoned lab coat is mandatory.[3] For larger quantities or significant splash risk, a chemically resistant apron and sleeves are recommended.[4]	Prevents skin contact with the solvent, which can cause irritation and burns with prolonged exposure.[2]
Respiratory Protection	Not typically required when working in a certified chemical fume hood.[5] If work must be conducted without adequate engineering controls, a full-face respirator may be necessary after an official assessment.[5][6]	Dichloromethane vapors can cause coughing, wheezing, and central nervous system effects if inhaled.[2]

Experimental Protocol: Safe Handling and Disposal of Dichloromethane-d2

This step-by-step guide outlines the necessary procedures for safely using and disposing of Dichloromethane-d2 in a laboratory setting.

1. Preparation and Engineering Controls:

• Before beginning any work, review the Safety Data Sheet (SDS) for Dichloromethane-d2.[1]

• Ensure all work with open containers of Dichloromethane-d2 is conducted in a certified chemical fume hood.[1][4]

• The work area should have an accessible eyewash station and safety shower.[4]

• Designate a specific area for working with Dichloromethane-d2 and label it accordingly.[4]

2. Handling and Use:

• Wear the appropriate PPE as detailed in the table above.

• Transport Dichloromethane-d2 in a secondary containment, such as a bottle carrier.[4]

• When dispensing the solvent, do so slowly to avoid splashing.

• Keep containers tightly closed when not in use to minimize the release of vapors.[7]

3. Immediate Actions in Case of Exposure:

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes.[2]

• Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[8]

• Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.[2]

4. Spill Management:

• For small spills within a chemical fume hood, absorb the liquid with a non-reactive absorbent material like dry sand or earth.[2]

• Place the absorbent material into a sealed, labeled container for hazardous waste disposal.[2]

• Ventilate the area of the spill.[2]

• Do not wash spills down the sink or sewer.[2]

5. Disposal Plan:

• All Dichloromethane-d2 waste, including contaminated materials, must be collected in a designated and clearly labeled hazardous waste container.[9]

• The container should be compatible with chlorinated solvents and kept tightly sealed.[9]

• Never mix Dichloromethane-d2 waste with other types of waste, especially acids or bases, as this can cause dangerous chemical reactions.[10]

• Follow your institution's specific procedures for the disposal of hazardous chemical waste.[9]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations when working with Dichloromethane-d2, from initial preparation to final disposal.

Safe handling workflow for Dichloromethane-d2.

References

• 1. labproinc.com [labproinc.com]
• 2. ehs.com [ehs.com]
• 3. ors.od.nih.gov [ors.od.nih.gov]
• 4. safety.duke.edu [safety.duke.edu]
• 5. scribd.com [scribd.com]
• 6. echemi.com [echemi.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. cdn.modulor.de [cdn.modulor.de]
• 9. benchchem.com [benchchem.com]
• 10. bdmaee.net [bdmaee.net]